D149 Dye

Core Science & Biosynthesis

what is D149 indoline dye

An In-depth Technical Guide to D149 Indoline (B122111) Dye for Researchers and Scientists

Introduction

D149, a metal-free indoline dye, is a prominent sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs).[1][2] Its chemical name is 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid.[3] Renowned for its high molar extinction coefficient and promising power conversion efficiencies, D149 stands as a significant alternative to traditional ruthenium-based dyes.[1][2][4] This guide provides a comprehensive overview of D149, focusing on its physicochemical properties, performance in DSSCs, and detailed experimental protocols relevant to its application.

Physicochemical Properties

D149 is characterized by a donor-π-acceptor (D-π-A) structure. The indoline moiety acts as the electron donor, conjugated through a π-bridge to a rhodanine-3-acetic acid acceptor, which also serves as an anchoring group to semiconductor surfaces like TiO₂.[2]

Photophysical and Electrochemical Data

The photophysical and electrochemical properties of D149 are crucial for its function as a sensitizer. These properties can be influenced by the solvent environment.[1][5]

Property	Value	Solvent/Conditions	Reference
Absorption Maximum (λ_max)	525-550 nm	Benzene, Acetonitrile (B52724), Methanol	[1]
540 nm	---	[4]
400 nm, 560 nm	---	[6]
Molar Extinction Coefficient (ε)	68,700 M⁻¹cm⁻¹	at 540 nm	[4]
Excited State Lifetime (S₁)	99 ps	Methanol	[5]
178 ps	Ethanol	[5]
280 ps	Acetonitrile	[5]
540 ps	Acetone	[5]
720 ps	Tetrahydrofuran (THF)	[5]
800 ps	Chloroform	[5]
< 120 ps	Adsorbed on a surface	[1][2]
Excited State Lifetime (S₂)	Sub-picosecond	---	[5]
Energy Gap (E_g)	1.8 eV	---	[6]
Dipole Moment	~12.44 D	in water	[7]
HOMO Energy	Must be above the valence band of the semiconductor	---	[8]
LUMO Energy	Must lie above the conduction band of the semiconductor	---	[8]

Note: The Highest Occupied Molecular Orbital (HOMO) is delocalized over the indoline unit, while the Lowest Unoccupied Molecular Orbital (LUMO) is more localized around the cyanoacrylic acid or rhodanine (B49660) ring(s).[2]

Performance in Dye-Sensitized Solar Cells (DSSCs)

D149 has demonstrated high power conversion efficiencies (PCE) in DSSCs, reaching up to 9%.[1][2] Its performance is influenced by factors such as the semiconductor material (e.g., TiO₂, ZnO), the electrolyte, and the use of co-adsorbents like chenodeoxycholic acid (CDCA) to prevent dye aggregation.[1][9][10]

Semiconductor	Electrolyte	Co-adsorbent	J_sc (mA/cm²)	V_oc (V)	FF	PCE (%)	Reference
TiO₂	Ionic-liquid based	---	---	---	---	9.03	[8]
TiO₂	Acetonitrile based	---	---	---	---	6.67	[8]
ZnO	2,2,2-Trifluoroethanol	---	---	---	---	1.662	[9][11]
TiO₂	Not specified	Not used	16.3	0.65	0.66	7.0	[10]
TiO₂	Not specified	CDCA	17.5	0.67	0.66	7.7	[10]

Experimental Protocols

D149 Dye Solution Preparation

A standard protocol for preparing a D149 dye solution for sensitizing photoanodes involves dissolving the dye in a mixture of solvents.

• Solvent Preparation : Prepare a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

• Dye Dissolution : Dissolve D149 in the solvent mixture to a final concentration of 0.5 mM.[4]

Photoanode Sensitization

This protocol describes the process of adsorbing the D149 dye onto a TiO₂ photoanode.

• Photoanode Preparation : Prepare a mesoporous TiO₂ film on a conductive glass substrate (e.g., FTO glass) using a method like doctor-blading.[2] Sinter the film at high temperatures (e.g., a gradient program reaching 450-500°C) to ensure good particle necking and remove organic binders.

• Cooling : Allow the sintered TiO₂ films to cool to approximately 80-110°C.[4]

• Immersion : Immerse the warm TiO₂ films into the prepared 0.5 mM D149 dye solution.[4]

• Sensitization : Leave the films in the dye solution overnight in a dark environment to ensure complete and uniform dye uptake.[4]

• Rinsing : Remove the sensitized photoanodes from the dye solution and rinse them with acetonitrile to remove any non-adsorbed dye molecules.[4]

• Drying : Dry the sensitized photoanodes before cell assembly.[4]

DSSC Assembly

The following steps outline the assembly of a sandwich-type DSSC using a D149-sensitized photoanode.

• Counter Electrode Preparation : Prepare a platinum (Pt) counter electrode by coating a conductive glass substrate with a Pt catalyst solution (e.g., H₂PtCl₆) and heating it to 400°C for 20 minutes.[4]

• Assembly : Place a 25 µm thick Surlyn spacer between the D149-sensitized photoanode and the Pt counter electrode to create a sandwich-type cell.[4]

• Sealing : Seal the cell by heating the Surlyn spacer.

• Electrolyte Filling : Introduce the electrolyte (e.g., an iodide/triiodide based electrolyte) into the cell through a pre-drilled hole in the counter electrode via capillary action.[12]

• Sealing the Filling Hole : Seal the hole with a piece of Surlyn backed by a small piece of glass or aluminum foil.[4]

Visualizations

Molecular Structure of D149

Caption: D-π-A structure of D149 dye.

DSSC Working Principle with D149

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. [PDF] Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents. | Semantic Scholar [semanticscholar.org]
• 6. Investigation of Dye Dopant Influence on Electrooptical and Morphology Properties of Polymeric Acceptor Matrix Dedicated for Ternary Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Corrosion Inhibition Potential of Indoline Dyes D149: A DFT and Monte Carlo Simulation Study | Semantic Scholar [semanticscholar.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents activation effect | Semantic Scholar [semanticscholar.org]
• 12. youtube.com [youtube.com]

An In-depth Technical Guide to the Synthesis and Purification of D149 Dye

This technical guide provides a comprehensive overview of the synthesis and purification of D149 dye, a prominent metal-free organic sensitizer (B1316253) used in dye-sensitized solar cells (DSSCs).[1][2] The document is intended for researchers, scientists, and professionals in the fields of materials science and drug development, offering detailed experimental protocols, data presentation, and visual workflows.

Introduction to D149 Dye

D149, chemically known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-4-oxo-3-thiazolidineacetic acid, is an indoline-based dye. It is recognized for its high molar extinction coefficient, which is significantly greater than that of conventional ruthenium-based dyes, and its ability to achieve high power conversion efficiencies in DSSCs.[1] The synthesis of indoline (B122111) dyes like D149 is generally considered to be straightforward.

Synthesis of D149 Dye

The synthesis of D149 can be conceptualized as a multi-step process involving the formation of a key indoline intermediate followed by a Knoevenagel condensation to append the acceptor units. While a precise, publicly available, step-by-step protocol for D149 is not readily found in the literature, a representative synthesis can be constructed based on established organic chemistry reactions for similar indoline structures. The following proposed synthesis is a plausible pathway.

Proposed Synthetic Pathway

The synthesis can be divided into two main stages:

• Stage 1: Synthesis of the Indoline Aldehyde Intermediate. This involves the construction of the core indoline structure functionalized with an aldehyde group.

• Stage 2: Knoevenagel Condensation. The indoline aldehyde is then reacted with the rhodanine-3-acetic acid derivative to form the final D149 dye.

Diagram of the Proposed D149 Synthesis Pathway

Caption: Proposed two-stage synthesis pathway for D149 dye.

Experimental Protocol (Representative)

Stage 1: Synthesis of the Indoline Aldehyde Intermediate

• Fischer Indole Synthesis: A substituted phenylhydrazine is reacted with a cyclopentanone derivative in the presence of an acid catalyst (e.g., polyphosphoric acid or sulfuric acid) with heating to form the hexahydrocyclopenta[b]indole core.

• Vilsmeier-Haack Formylation: The resulting indoline intermediate is then formylated using a Vilsmeier reagent, typically prepared from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), to introduce the aldehyde group at the 7-position. The reaction is usually carried out at low temperatures, followed by warming to room temperature. Aqueous workup then yields the indoline aldehyde.

Stage 2: Knoevenagel Condensation

• Reaction Setup: The indoline aldehyde from Stage 1 and a rhodanine-3-acetic acid derivative are dissolved in a suitable solvent, such as ethanol or acetonitrile (B52724).

• Catalysis: A basic catalyst, commonly piperidine or ammonium (B1175870) acetate (B1210297), is added to the mixture.[3][4]

• Reaction Conditions: The reaction mixture is heated to reflux and stirred for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. The crude product is then washed with a cold solvent (e.g., ethanol) to remove unreacted starting materials and catalyst.

Purification of D149 Dye

Purification of the crude D149 dye is crucial to achieve high performance in DSSC applications. The primary methods employed are column chromatography and recrystallization.

Purification Workflow

Diagram of the D149 Purification Workflow

Caption: General workflow for the purification of D149 dye.

Experimental Protocols

3.2.1. Column Chromatography

• Stationary Phase: Silica gel is a commonly used stationary phase for the purification of organic dyes.

• Eluent Selection: A solvent system with a gradient of polarity is typically used. A common starting point could be a mixture of a non-polar solvent like hexane (B92381) or dichloromethane (B109758) and a more polar solvent like ethyl acetate or methanol. The optimal solvent system should be determined by preliminary TLC analysis.

• Column Packing: The silica gel is packed into a column as a slurry in the initial eluent.

• Loading and Elution: The crude D149 dye is dissolved in a minimal amount of the eluent or a stronger solvent like dichloromethane and adsorbed onto a small amount of silica gel. The dried silica with the adsorbed dye is then carefully added to the top of the column. The column is eluted with the chosen solvent system, gradually increasing the polarity.

• Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing the pure D149 dye.

• Solvent Removal: The pure fractions are combined, and the solvent is removed under reduced pressure to yield the purified dye.

3.2.2. Recrystallization

• Solvent Selection: A suitable solvent or solvent mixture for recrystallization is one in which the dye is sparingly soluble at room temperature but highly soluble at an elevated temperature. Given that D149 is soluble in DMSO, a potential recrystallization system could be a mixture of DMSO and a co-solvent in which the dye is less soluble, such as water or an alcohol.[1]

• Procedure:

  • The purified D149 from column chromatography is dissolved in a minimal amount of hot solvent (e.g., DMSO).

  • The hot solution is filtered to remove any insoluble impurities.

  • The filtrate is allowed to cool slowly to room temperature, and then further cooled in an ice bath to induce crystallization.

  • The resulting crystals are collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Characterization and Data

The purity and identity of the synthesized D149 dye are confirmed through various analytical techniques.

Property	Value
Appearance	Light brown to black solid
Molecular Formula	C₄₂H₃₅N₃O₄S₃
Molecular Weight	741.94 g/mol
Melting Point	284-289 °C
Solubility	Soluble in DMSO (needs sonication), insoluble in water.[1] Soluble in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.[1]
UV-Vis λmax	525-550 nm in various solvents (e.g., 531 nm).[5] The absorption maximum can be around 530 nm.[6][7]
Molar Extinction Coefficient (ε)	Approximately 68,700 M⁻¹cm⁻¹ at the absorption maximum.[1]
¹H NMR (in DMSO-d₆)	Shows a large number of unresolved aromatic and olefinic signals between 7.0 and 7.5 ppm.[2] A downloadable HNMR spectrum is available from some commercial suppliers.[1]
¹³C NMR	Expected to show a complex spectrum with signals for aromatic, olefinic, and carbonyl carbons.
FT-IR	Characteristic peaks for C=O, C=C, and N-H stretching and bending vibrations are expected.

Conclusion

This guide outlines a comprehensive approach to the synthesis and purification of D149 dye. While a definitive, published step-by-step synthesis protocol is elusive, the provided representative pathway, based on established chemical reactions, offers a solid foundation for its laboratory preparation. The detailed purification and characterization protocols are essential for obtaining high-purity D149, which is critical for its successful application in high-performance dye-sensitized solar cells. Researchers are encouraged to use this guide as a starting point and optimize the conditions for their specific laboratory settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bhu.ac.in [bhu.ac.in]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Spectroscopic Properties of D149 Dye: An In-depth Technical Guide

Introduction: D149, a metal-free indoline (B122111) dye, is a prominent organic sensitizer (B1316253) used extensively in the field of dye-sensitized solar cells (DSSCs).[1][2][3] Renowned for its high molar extinction coefficient and significant solar-energy-to-electricity conversion efficiencies of up to 9.0%, D149 stands as a viable, cost-effective alternative to traditional ruthenium-based dyes.[1][2][4][5] Its molecular structure, featuring a central indoline donor group conjugated to rhodanine-based acceptor/anchoring groups, facilitates efficient intramolecular charge transfer upon photoexcitation, a critical process for electron injection in DSSCs.[1][2] This guide provides a comprehensive overview of the core spectroscopic properties of D149, detailed experimental protocols for their characterization, and the functional mechanism within a DSSC framework.

Core Spectroscopic and Photophysical Properties

The photophysical behavior of D149 is highly sensitive to its environment, particularly the polarity of the solvent. Its absorption and emission characteristics are modulated by solvent interactions, which influence the intramolecular charge transfer character of its excited states.

Absorption and Emission Data

The primary absorption band of D149, located in the visible region (around 525–550 nm), is attributed to an intense S₀→S₁ charge transfer transition.[1][2] A secondary S₀→S₂ transition is observed in the near-UV region.[1][2] The dye's fluorescence properties, including emission maxima and Stokes shift, are strongly dependent on solvent polarity.

Property	Benzene	Acetonitrile	Methanol
Absorption Max (λ_abs)	525 nm	531 nm	548 nm
Emission Max (λ_em)	576 nm	620 nm	674 nm
Stokes Shift	1720 cm⁻¹	3140 cm⁻¹	4018 cm⁻¹
Relative Quantum Yield	High	Medium	Low
Data compiled from studies in nonpolar (Benzene), polar aprotic (Acetonitrile), and polar protic (Methanol) solvents.[1][2]

Molar Extinction Coefficient & Excited-State Lifetimes

D149 is characterized by a very high molar absorption coefficient, which is advantageous for efficient light harvesting in thin semiconductor films used in DSSCs.[1][2]

Parameter	Value	Conditions
Molar Extinction Coefficient (ε)	68,700 M⁻¹cm⁻¹	at 540 nm
72,350 M⁻¹cm⁻¹	at 530 nm
Excited State Lifetime (τ)	100–330 ps	In various solvents
> 2 ns	In polymer matrices and on ZrO₂
< 120 ps	Adsorbed on a semiconductor surface
Data sourced from various characterization studies.[2][3][5][6]

Note: The surprisingly short excited-state lifetimes in solution are often attributed to deactivation pathways like isomerization.[1][2][3] When incorporated into more rigid environments, such as polymer matrices or adsorbed onto semiconductor surfaces, these internal motions are restricted, leading to significantly longer lifetimes.[2][3] However, concentration-dependent aggregation on surfaces can dramatically reduce these lifetimes, which can impact solar cell performance.[2][7]

Experimental Protocols

The characterization of D149's spectroscopic properties involves standard and time-resolved spectroscopic techniques.

Steady-State Absorption and Fluorescence Spectroscopy

This protocol is used to determine the absorption and emission maxima, Stokes shift, and relative quantum yields.

• Sample Preparation : Solutions of D149 are prepared in spectroscopic-grade solvents (e.g., benzene, acetonitrile, methanol) at concentrations typically in the range of 3–5 µM to maintain an optical density below 0.1, minimizing inner filter effects.[2]

• Absorption Measurement : UV-Visible absorption spectra are recorded using a dual-beam spectrophotometer. A cuvette containing the pure solvent is used as a reference. Spectra are typically scanned over a range of 350 nm to 850 nm.[8]

• Fluorescence Measurement : Emission spectra are collected using a fluorometer. The excitation wavelength is set at or near the absorption maximum of the S₁ band. To block stray excitation light from reaching the detector, a cutoff filter (e.g., GG475) is placed in the emission path.[2]

• Quantum Yield Determination : Relative fluorescence quantum yields are determined by comparing the integrated fluorescence intensity of the D149 sample to that of a well-characterized standard under identical experimental conditions.[9] The emission spectra are normalized to the absorption at the excitation wavelength.[1][2]

Time-Resolved Fluorescence Spectroscopy

This protocol is used to measure the excited-state lifetimes of the dye, typically employing Time-Correlated Single Photon Counting (TCSPC).

• Instrumentation : A TCSPC system is used, with a pulsed laser source for excitation (e.g., at 405 nm) and a sensitive single-photon detector.[2]

• Sample Preparation : Samples are prepared as described for steady-state measurements. For measurements on surfaces, D149 is adsorbed onto a mesoporous film of a wide-bandgap semiconductor like ZrO₂ or TiO₂.[2]

• Data Acquisition : Fluorescence decay is measured at the emission maximum. Measurements are performed using magic angle polarization (54.7°) to eliminate rotational diffusion effects.[2]

• Instrument Response Function (IRF) : The IRF of the system is recorded using a scattering solution (e.g., dilute Ludox) or a scattering surface to account for the temporal spread of the excitation pulse and detection system.[2]

• Data Analysis : The fluorescence decay curves are deconvoluted with the IRF and fitted to a multi-exponential decay function to extract the lifetime components.

Generalized workflow for spectroscopic characterization of D149 dye.

Mechanism in Dye-Sensitized Solar Cells (DSSC)

In a DSSC, D149 is adsorbed onto the surface of a mesoporous wide-bandgap semiconductor, typically titanium dioxide (TiO₂), where it acts as the primary light harvester.[10] The operational principle involves several key steps initiated by the absorption of a photon. The carboxylate groups on the D149 molecule serve to anchor it to the TiO₂ surface, ensuring good electronic coupling.

The process is as follows:

• Light Absorption & Excitation : The D149 dye absorbs incident photons, promoting an electron from its Highest Occupied Molecular Orbital (HOMO) to its Lowest Unoccupied Molecular Orbital (LUMO).[10]

• Electron Injection : The excited electron is rapidly injected from the LUMO of the dye into the conduction band (CB) of the TiO₂ semiconductor.[10] This process must be faster than the competing de-excitation pathways of the dye to be efficient.[1][2]

• Electron Transport : The injected electron percolates through the interconnected TiO₂ nanoparticles to the transparent conductive electrode (e.g., FTO glass) and then flows through an external circuit, generating electrical power.[10]

• Dye Regeneration : The oxidized D149 molecule (D149⁺) is reduced back to its ground state by accepting an electron from a redox mediator, typically the iodide/triiodide (I⁻/I₃⁻) couple, present in an electrolyte solution.[10]

• Electrolyte Regeneration : The oxidized redox mediator (I₃⁻) diffuses to the counter-electrode (typically platinum-coated), where it is reduced back to I⁻ by the electrons returning from the external circuit, thus completing the cycle.[10]

Energy diagram of the D149-sensitized solar cell electron transfer process.

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. lakeheadu.ca [lakeheadu.ca]
• 9. agilent.com [agilent.com]
• 10. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Absorption and Emission Spectra of D149 Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties of the D149 dye, a high-extinction-coefficient, metal-free organic sensitizer.[1] With applications in dye-sensitized solar cells (DSSCs), understanding the absorption and emission characteristics of D149 is crucial for optimizing device performance and exploring its potential in other fields, including drug development.[1][2][3] This document details the spectral properties of D149 in various solvents, outlines the experimental protocols for these measurements, and provides a visual representation of the experimental workflow.

Spectroscopic Data of D149 Dye

The absorption and emission spectra of D149 are influenced by the surrounding solvent environment. The key quantitative data, including absorption and emission maxima, Stokes shift, and molar extinction coefficient, are summarized in the table below. The data highlights the solvatochromic behavior of the dye, with shifts in the absorption and emission peaks observed in solvents of varying polarity.[2]

Solvent	Dielectric Constant (εr)	Absorption Max (λ_abs) [nm]	Emission Max (λ_em) [nm]	Stokes Shift [cm⁻¹]	Molar Extinction Coefficient (ε) [M⁻¹cm⁻¹]
Benzene	2.2	525	580	1883	Not explicitly provided in the cited sources
Acetonitrile	36	528	628	3140	Not explicitly provided in the cited sources
Methanol	33	530	658	4018	Not explicitly provided in the cited sources
Not Specified	Not Specified	540	Not Specified	Not Specified	68,700[1]

Data for Benzene, Acetonitrile, and Methanol were extracted from the study by El-Zohry et al. (2012).[2]

Experimental Protocols

The following sections describe the detailed methodologies for measuring the absorption and emission spectra of the D149 dye. These protocols are synthesized from established spectroscopic techniques for organic dyes.[4][5][6]

Absorption Spectroscopy

Objective: To determine the absorption spectrum and the wavelength of maximum absorbance (λ_abs) of D149 dye in a given solvent.

Materials and Equipment:

• D149 dye

• Spectroscopic grade solvents (e.g., benzene, acetonitrile, methanol)

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Solution Preparation:

  • Prepare a stock solution of D149 dye of a known concentration in the desired solvent. Due to the high molar extinction coefficient of D149, a typical concentration for absorption measurements is in the micromolar (µM) range.

  • From the stock solution, prepare a series of dilutions to find a concentration that yields an absorbance maximum between 0.2 and 1.0 absorbance units, which is the optimal range for accuracy.[7]

• Instrument Setup and Blank Measurement:

  • Turn on the spectrophotometer and allow the lamp to warm up as per the manufacturer's instructions.

  • Fill a clean quartz cuvette with the pure solvent to be used as a reference (blank).

  • Place the blank cuvette in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectrum to correct for solvent absorption and any instrumental drift.[4][6]

• Sample Measurement:

  • Rinse the sample cuvette with a small amount of the D149 dye solution before filling it approximately three-quarters full.

  • Carefully wipe the optical surfaces of the cuvette with a lint-free cloth to remove any fingerprints or smudges.

  • Place the sample cuvette in the spectrophotometer.

  • Acquire the absorption spectrum over a relevant wavelength range, for instance, from 350 nm to 800 nm, ensuring the main absorption band is captured.

  • Identify the wavelength at which the maximum absorbance occurs (λ_abs).

Emission (Fluorescence) Spectroscopy

Objective: To determine the emission spectrum and the wavelength of maximum emission (λ_em) of D149 dye.

Materials and Equipment:

• D149 dye solution (prepared as for absorption spectroscopy)

• Quartz cuvettes (4-sided clear for fluorescence)

• Spectrofluorometer

Procedure:

• Solution Preparation:

  • Use the same D149 dye solution prepared for the absorption measurements. The concentration should be low enough to avoid inner filter effects.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the light source and detectors to stabilize.

  • Set the excitation wavelength (λ_ex). This is typically set to the absorption maximum (λ_abs) of the dye to ensure efficient excitation.

  • Set the emission and excitation slit widths. Narrower slits provide better resolution but lower signal intensity. A common starting point is 5 nm for both.

• Blank Measurement:

  • Fill a clean fluorescence cuvette with the pure solvent.

  • Place the blank cuvette in the spectrofluorometer and acquire an emission spectrum. This will account for any Raman scattering from the solvent and other background signals.

• Sample Measurement:

  • Rinse and fill the sample cuvette with the D149 dye solution.

  • Place the cuvette in the sample holder.

  • Acquire the emission spectrum by scanning a range of wavelengths longer than the excitation wavelength (e.g., from λ_ex + 10 nm to 800 nm).

  • Identify the wavelength at which the maximum fluorescence intensity occurs (λ_em).

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedures for determining the absorption and emission spectra of the D149 dye.

Caption: Workflow for D149 dye absorption and emission spectroscopy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lakeheadu.ca [lakeheadu.ca]
• 5. edinst.com [edinst.com]
• 6. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Unveiling the Frontier Orbitals: A Technical Guide to the HOMO-LUMO Energy Levels of D149 Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of the indoline-based D149 dye, a prominent metal-free organic sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs). Understanding these frontier orbitals is critical for predicting the dye's electronic properties, charge transfer capabilities, and overall efficiency in photovoltaic applications.

Core Data: HOMO and LUMO Energy Levels

The electronic properties of D149 are dictated by the energy of its frontier molecular orbitals. These values are crucial for designing efficient energy conversion systems, as the alignment of these levels with the semiconductor's conduction band and the electrolyte's redox potential governs the electron injection and dye regeneration processes. The HOMO and LUMO energy levels for D149, determined through computational methods, are summarized below.

Parameter	Energy Level (eV)	Method of Determination
HOMO	-5.07	Density Functional Theory (DFT)
LUMO	-2.36	Density Functional Theory (DFT)
HOMO-LUMO Gap (ΔE)	2.71	Calculated (LUMO - HOMO)

Note: These values are based on computational studies and may vary slightly depending on the specific functional and basis set used in the calculation, as well as the solvent environment.[1]

Experimental and Computational Methodologies

The determination of HOMO and LUMO energy levels is achieved through a combination of experimental techniques and computational modeling.

Experimental Protocol: Cyclic Voltammetry (CV)

Cyclic voltammetry is a primary electrochemical technique used to probe the redox properties of a molecule, from which the HOMO and LUMO energy levels can be estimated. The procedure involves measuring the current response of the dye in a solution to a linearly cycled potential sweep.

Apparatus and Reagents:

• Three-Electrode System:

  • Working Electrode (e.g., Glassy Carbon or Platinum)

  • Reference Electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

  • Counter Electrode (e.g., Platinum wire)

• Potentiostat: To control the potential and measure the current.

• Electrochemical Cell: To contain the solution.

• Solvent: A suitable organic solvent in which the dye and electrolyte are soluble (e.g., acetonitrile (B52724) or dichloromethane).

• Supporting Electrolyte: A salt to ensure conductivity (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate (B91526) - TBAPF₆).

• Analyte: D149 dye at a known concentration (e.g., 1 mM).

• Inert Gas: Nitrogen or Argon for deaeration.

Procedure:

• Preparation: The D149 dye is dissolved in the solvent containing the supporting electrolyte.

• Deaeration: The solution is purged with an inert gas (N₂ or Ar) for 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.

• Measurement: The three electrodes are immersed in the solution, and the potentiostat is used to apply a potential sweep. The potential is scanned from a starting value towards a more positive potential to measure the oxidation potential, and then reversed to measure the reduction potential.

• Data Analysis: The resulting plot of current vs. potential (a cyclic voltammogram) shows peaks corresponding to the oxidation and reduction events. The onset potentials for the first oxidation (Eox) and first reduction (Ered) are determined from the graph.

• Energy Level Calculation: The HOMO and LUMO energies are estimated using the following empirical formulas, often referenced against a ferrocene/ferrocenium (Fc/Fc⁺) internal standard:

  • EHOMO = -[Eox - E1/2(Fc/Fc⁺) + 4.8] eV

  • ELUMO = -[Ered - E1/2(Fc/Fc⁺) + 4.8] eV

The value 4.8 eV is the energy level of the Fc/Fc⁺ redox couple relative to the vacuum level.

Computational Protocol: Density Functional Theory (DFT)

Computational chemistry provides a powerful tool for predicting the electronic structure and energy levels of molecules like D149.

Software and Method:

• Software: Quantum chemistry packages such as Gaussian, ORCA, or Spartan.

• Method: Density Functional Theory (DFT) is a widely used method. Time-Dependent DFT (TD-DFT) is used for excited state properties.

• Functional: A functional that approximates the exchange-correlation energy is chosen. The B3LYP hybrid functional is commonly used for organic dyes.[2][3]

• Basis Set: A basis set describes the atomic orbitals used in the calculation. A common choice is 6-31G(d) or a larger set like 6-311++G(d,p) for higher accuracy.[2]

Procedure:

• Geometry Optimization: The 3D structure of the D149 molecule is first optimized to find its lowest energy conformation.

• Single-Point Energy Calculation: A single-point energy calculation is then performed on the optimized geometry.

• Orbital Energy Extraction: The energies of all molecular orbitals, including the HOMO and LUMO, are obtained from the output of the calculation. These values are typically given in atomic units (Hartrees) and are converted to electron volts (eV).

Visualizations

Experimental Workflow for HOMO/LUMO Determination

The following diagram illustrates the logical workflow for experimentally determining the HOMO and LUMO energy levels of the D149 dye using cyclic voltammetry and UV-Vis spectroscopy.

Workflow for Electrochemical Analysis of D149 Dye.

Energy Level Diagram in a Dye-Sensitized Solar Cell (DSSC)

The functionality of D149 in a DSSC is best understood through an energy level diagram. This diagram illustrates the critical electron transfer pathway from the dye to the semiconductor and the subsequent regeneration of the dye by the electrolyte. For efficient operation, the LUMO of the dye must be higher in energy (more negative) than the semiconductor's conduction band, and the HOMO must be lower in energy (more positive) than the electrolyte's redox potential.

Electron Transfer Pathway in a D149-based DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. irjweb.com [irjweb.com]
• 3. erpublication.org [erpublication.org]

An In-depth Technical Guide to the Photophysical and Photochemical Properties of D149

For Researchers, Scientists, and Drug Development Professionals

Introduction

D149, a metal-free indoline (B122111) dye, has emerged as a highly promising sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs), demonstrating high solar energy conversion efficiencies.[1][2] Its performance is intricately linked to its photophysical and photochemical characteristics, which govern the fundamental processes of light absorption, electron injection, and regeneration. This technical guide provides a comprehensive overview of the core photophysical and photochemical properties of D149, complete with quantitative data, detailed experimental protocols, and visual representations of key processes to facilitate a deeper understanding for researchers and professionals in the field.

Photophysical Properties

The photophysical properties of a dye are critical to its function as a photosensitizer. These properties, including light absorption, fluorescence emission, and excited-state lifetime, dictate the efficiency of light harvesting and subsequent energy or electron transfer processes.

Absorption and Emission Characteristics

D149 exhibits a strong absorption band in the visible region of the electromagnetic spectrum, which is crucial for capturing solar energy.[1] The absorption and emission maxima are solvent-dependent, a phenomenon known as solvatochromism, indicating a change in the dipole moment of the dye upon excitation.[3] This suggests a significant charge transfer character in the excited state.

Table 1: Absorption and Emission Maxima of D149 in Various Solvents

Solvent	Absorption Maximum (λ_abs) (nm)	Emission Maximum (λ_em) (nm)
Benzene	525	580
Acetonitrile (B52724)	528	625
Methanol	530	645

Fluorescence Lifetime

The fluorescence lifetime (τ) of D149, which is the average time the molecule spends in the excited state before returning to the ground state via fluorescence, is a critical parameter for determining the efficiency of electron injection in DSSCs. Shorter lifetimes in solution are often attributed to non-radiative decay pathways, including internal conversion and isomerization.[1][2][3] However, when incorporated into more rigid environments like polymer matrices or adsorbed onto semiconductor surfaces, the lifetime of D149 is significantly longer, which is beneficial for efficient electron injection.[1][2]

Table 2: Fluorescence Lifetimes of D149 in Different Media

Medium	Lifetime Component 1 (ps)	Lifetime Component 2 (ps)
Acetonitrile	280	-
Methanol	99	-
Chloroform	800	-
Polystyrene (PS) matrix	1200	2320
Poly(methyl methacrylate) (PMMA) matrix	1200	2550
On ZrO₂	440	1800

Photochemical Properties

Beyond its photophysical behavior, the photochemical reactions of D149, such as isomerization and aggregation, play a significant role in its performance and stability as a photosensitizer.

Isomerization

Upon excitation, particularly to its second excited singlet state (S₂), D149 can undergo reversible photoisomerization.[1][2][4] This process involves a change in the geometric arrangement of the molecule, which can alter its absorption spectrum and excited-state dynamics. Understanding this isomerization is crucial for predicting the long-term stability and performance of D149-based devices.

Aggregation

Like many organic dyes, D149 has a tendency to form aggregates, particularly at high concentrations on semiconductor surfaces.[5] Aggregation can significantly alter the photophysical properties of the dye, often leading to a decrease in fluorescence quantum yield and lifetime due to intermolecular quenching processes. This can be detrimental to the performance of DSSCs by reducing the efficiency of electron injection. The use of co-adsorbents is a common strategy to mitigate dye aggregation on the semiconductor surface.

Experimental Protocols

Accurate characterization of the photophysical and photochemical properties of D149 relies on a suite of spectroscopic and electrochemical techniques. Below are detailed methodologies for key experiments.

UV-Visible Absorption and Fluorescence Spectroscopy

Objective: To determine the absorption and emission spectra of D149 in solution.

Methodology:

• Sample Preparation: Prepare a stock solution of D149 in a high-purity solvent (e.g., spectroscopic grade acetonitrile) at a concentration of approximately 1 mM. From the stock solution, prepare a series of dilutions in the desired solvent to obtain concentrations ranging from 1 µM to 10 µM. The absorbance of the solutions should be kept below 0.1 at the excitation wavelength for fluorescence measurements to avoid inner filter effects.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer for absorption measurements and a spectrofluorometer for emission measurements.

• Absorption Measurement:

  • Record a baseline spectrum of the pure solvent in a 1 cm path length quartz cuvette.

  • Measure the absorption spectrum of each D149 solution from 300 nm to 800 nm.

• Fluorescence Measurement:

  • Excite the D149 solutions at their absorption maximum (λ_abs).

  • Record the emission spectrum over a wavelength range that covers the expected fluorescence (e.g., 550 nm to 800 nm).

  • Ensure proper correction for the instrument's spectral response.

Fluorescence Quantum Yield Determination (Comparative Method)

Objective: To determine the fluorescence quantum yield (Φ_f) of D149 relative to a known standard.

Methodology:

• Standard Selection: Choose a fluorescence standard with a known quantum yield and an emission range that overlaps with D149 (e.g., Rhodamine 6G in ethanol, Φ_f = 0.95).

• Sample Preparation: Prepare a series of solutions of both D149 and the standard in the same solvent with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Measurement:

  • Measure the absorbance of each solution at the chosen excitation wavelength.

  • Measure the fluorescence emission spectrum for each solution, ensuring identical excitation and emission slit widths for all measurements.

• Data Analysis:

  • Integrate the area under the corrected emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the D149 and the standard.

  • The quantum yield of D149 (Φ_f,sample) is calculated using the following equation: Φ_f,sample = Φ_f,std * (m_sample / m_std) * (η_sample² / η_std²) where m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.

Time-Resolved Fluorescence Spectroscopy (Time-Correlated Single Photon Counting - TCSPC)

Objective: To measure the fluorescence lifetime of D149.

Methodology:

• Instrumentation: Utilize a TCSPC system equipped with a pulsed laser source for excitation (e.g., a picosecond diode laser) and a sensitive single-photon detector.

• Sample Preparation: Prepare a dilute solution of D149 with an absorbance of approximately 0.1 at the excitation wavelength.

• Measurement:

  • Excite the sample at a wavelength corresponding to its absorption maximum.

  • Collect the fluorescence decay profile at the emission maximum.

  • Record an instrument response function (IRF) using a scattering solution (e.g., a dilute solution of Ludox).

• Data Analysis:

  • Deconvolute the measured fluorescence decay from the IRF.

  • Fit the resulting decay curve to a single or multi-exponential decay model to extract the fluorescence lifetime(s).

Cyclic Voltammetry

Objective: To determine the electrochemical properties (HOMO and LUMO energy levels) of D149.

Methodology:

• Instrumentation: Use a potentiostat with a three-electrode setup: a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl or a saturated calomel (B162337) electrode).

• Sample Preparation: Prepare a solution of D149 (typically 1-5 mM) in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate, TBAPF₆).

• Measurement:

  • Deoxygenate the solution by purging with an inert gas (e.g., argon or nitrogen) for at least 15 minutes.

  • Scan the potential over a range that encompasses the oxidation and reduction events of D149.

  • Record the resulting voltammogram.

• Data Analysis:

  • Determine the onset oxidation (E_ox) and reduction (E_red) potentials from the cyclic voltammogram.

  • Estimate the HOMO and LUMO energy levels using the following empirical formulas, referencing against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple (E₁/₂ = 0.64 V vs. NHE): E_HOMO = - (E_ox - E₁/₂(Fc/Fc⁺) + 4.8) eV E_LUMO = - (E_red - E₁/₂(Fc/Fc⁺) + 4.8) eV

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in the function and characterization of D149, the following diagrams have been generated using the DOT language.

Caption: Operational mechanism of a D149-based Dye-Sensitized Solar Cell.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 [diva-portal.org]
• 5. pubs.acs.org [pubs.acs.org]

D149 dye alternative names and CAS number

An In-depth Technical Guide to the Sensitizing Dye D149

For researchers, scientists, and professionals in the fields of materials science and renewable energy, D149 is a significant metal-free organic dye. This guide provides a comprehensive overview of its properties, alternative names, and CAS number, along with detailed experimental protocols and a summary of its key performance indicators in dye-sensitized solar cells (DSSCs).

Alternative Names and CAS Number

The D149 dye is known by several names in scientific literature and commercial listings. Its unambiguous identifier is its CAS number.

• Common Name: D149 Dye[1]

• Systematic Name: 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3-3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid[2][3]

• Synonyms: Indoline (B122111) dye D149, Purple Dye[3][4]

• CAS Number: 786643-20-7[4][5]

Physicochemical and Photovoltaic Properties

D149 is an indoline-based dye recognized for its high molar extinction coefficient, making it an effective sensitizer (B1316253) for semiconductor materials in DSSCs.[1][6] A summary of its key properties is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₄₂H₃₅N₃O₄S₃	[4][5]
Molecular Weight	741.94 g/mol	[4][5]
Appearance	Light brown to black solid	[1]
CAS Number	786643-20-7	[4][5]
Extinction Coefficient	68,700 M⁻¹cm⁻¹ at 540 nm	[1][6]
Solubility	DMSO: ≥ 21 mg/mL (28.30 mM)	[7]
Power Conversion Efficiency (η)	Up to 9%	[1][6]
Open-circuit Voltage (Voc)	708.6 mV	[8]
Short-circuit Current Density (Jsc)	14.05 mA/cm²	[8]
Fill factor (ff)	0.67	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are protocols for the preparation of a D149 dye solution and the fabrication of a dye-sensitized solar cell.

Protocol 1: Preparation of D149 Dye Solution

This protocol outlines the preparation of a D149 dye solution for sensitizing a TiO₂ film.

Materials:

• D149 dye

• Acetonitrile (B52724) (HPLC grade)

• tert-Butanol (LR grade)

Procedure:

• Prepare a 0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.[1]

• Ensure the dye is fully dissolved, using sonication if necessary.

• The porous TiO₂ films are immersed in this solution overnight after their temperature has cooled to approximately 110°C.[1]

• Following immersion, the films are removed from the dye bath, washed with acetonitrile to remove non-adsorbed dye, and then dried.[1]

Protocol 2: Assembly of a Dye-Sensitized Solar Cell

This protocol describes the assembly of a sandwich-type DSSC using a D149-sensitized photoanode.

Materials:

• D149-sensitized TiO₂ working electrode

• Platinum (Pt) counter electrode

• Surlyn spacer (25 μm)

• I⁻/I₃⁻ organic solvent-based electrolyte solution (e.g., 50 mM iodine, 0.6 M 1,2-dimethyl-3-propylimidazolium iodide, 0.1 M lithium iodide in methoxypropionitrile)[1]

• Aluminum foil-backed Surlyn

Procedure:

• The D149-sensitized working electrode and the Pt counter electrode are assembled into a sandwich-type cell.[1]

• A 25 μm Surlyn spacer is used to seal the electrodes together.[1]

• The electrolyte solution is introduced into the cell via vacuum back-filling.[1]

• The filling hole is sealed with a piece of aluminum foil-backed Surlyn to prevent leakage.[1]

Electron Transfer Pathway and Experimental Workflow

To visualize the operational principle of a D149-based DSSC and the general experimental procedure, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents. | Semantic Scholar [semanticscholar.org]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents activation effect | Semantic Scholar [semanticscholar.org]

Introduction to D149 Dye in Dye-Sensitized Solar Cells (DSSCs)

An In-depth Technical Guide on the Electron Injection Mechanism of D149 Dye

The indoline (B122111) dye D149 is a metal-free organic sensitizer (B1316253) that has demonstrated high power conversion efficiencies in dye-sensitized solar cells (DSSCs), reaching up to 9%.[1] The fundamental operational principle of a DSSC relies on a dye molecule anchored to the surface of a wide-bandgap semiconductor, typically titanium dioxide (TiO₂) or zinc oxide (ZnO).[2][3] The process begins with the absorption of light by the dye, which promotes an electron to an excited state.[2] This is followed by the crucial step of electron injection, where the excited electron is transferred from the dye into the semiconductor's conduction band.[2][3] The injected electron then travels through the semiconductor to an external circuit, generating a current.[3] The original state of the dye is subsequently restored by a redox mediator in an electrolyte solution.[2]

Effective electron injection is a prerequisite for high efficiency and is often in competition with other deactivation pathways of the excited dye molecule.[1] The rate and efficiency of this injection process are therefore critical parameters that dictate the overall performance of the DSSC. This guide provides a detailed examination of the electron injection mechanism of the D149 dye, summarizing key quantitative data, outlining experimental protocols, and visualizing the associated pathways.

The Core Electron Injection Mechanism

The electron injection from a photo-excited D149 dye into a semiconductor is an ultrafast process, occurring on the femtosecond to picosecond timescale.[2] The general mechanism involves the following key stages:

• Photoexcitation: The D149 dye absorbs a photon, promoting an electron from its Highest Occupied Molecular Orbital (HOMO) to a Lowest Unoccupied Molecular Orbital (LUMO). This creates an excited state, typically the S₁ or S₂ state.[1][4] The main absorption band for D149, centered around 525-550 nm, corresponds to an intense charge transfer transition to the S₁ state.[1] A secondary S₂ band exists in the near-UV region (~390 nm).[1]

• Internal Conversion (from S₂): If the higher energy S₂ state is excited, it undergoes a rapid internal conversion to the S₁ state.[4] This process is extremely fast, occurring in the sub-picosecond range (0.20 to 0.45 ps in solution, and <0.10 ps when adsorbed on TiO₂ or Al₂O₃).[4][5]

• Electron Injection: From the excited S₁ state, an electron is injected into the conduction band of the adjacent semiconductor (e.g., TiO₂). For this to be efficient, the LUMO energy level of the dye must be higher (more negative on the electrochemical scale) than the semiconductor's conduction band edge, providing a thermodynamic driving force for the injection.[2][6] An energy gap of over 0.2 eV is generally considered necessary for efficient injection.[6]

• Competing Processes: The excited state of the dye can also return to the ground state through non-injecting pathways, such as fluorescence or non-radiative decay.[1] Furthermore, the injected electron can recombine with the now-oxidized dye molecule (D149⁺).[7] These competing processes reduce the overall efficiency.

The electron injection from D149 is often not a single-rate process but is multiphasic, indicating the presence of different injecting states or mechanisms.[4][7]

Quantitative Data on Electron Dynamics

The dynamics of electron injection and subsequent relaxation processes for the D149 dye have been quantified using various spectroscopic techniques. The key parameters are summarized below.

Table 1: Electron Injection and Decay Lifetimes for D149 on Semiconductors

Semiconductor	Injection/Decay Component	Lifetime	Amplitude/Percentage	Measurement Technique	Reference
TiO₂	Injection	0.1 ps	-	Femtosecond Upconversion	[4][5]
Injection	1.3 ps	-	Femtosecond Upconversion	[4][5]
Injection	8.6 ps	-	Femtosecond Upconversion	[4][5]
Injection	450 fs	47%	Transient Absorption (IR Probe)	[7]
Injection	32 ps	53%	Transient Absorption (IR Probe)	[7]
Recombination	920 ps	16%	Transient Absorption (IR Probe)	[7]
Recombination	Long component	84%	Transient Absorption (IR Probe)	[7]
ZnO	Injection	150 ± 20 fs	Fastest component	Transient Absorption	[8]

Table 2: Excited State Lifetimes of D149 in Various Environments

Environment	State	Lifetime	Notes	Reference
Acetonitrile	S₁	280 ps	-	TCSPC / PSCP Spectroscopy
Methanol	S₁	99 ps	Shorter lifetime attributed to hydrogen bonding influence.	[9]
Ethanol	S₁	178 ps	-	TCSPC / PSCP Spectroscopy
THF	S₁	720 ps	-	TCSPC / PSCP Spectroscopy
Chloroform	S₁	800 ps	-	TCSPC / PSCP Spectroscopy
ZrO₂ Surface	S₁	640 ps	ZrO₂ prevents electron injection, allowing measurement of surface-adsorbed lifetime.	[7]
Al₂O₃ Surface	S₁	2.3 ps, 16 ps, 120 ps	Fast deactivation attributed to aggregation.	[10]

Visualizing the Electron Injection Pathway and Workflow

D149 Electron Injection Pathway

The following diagram illustrates the primary processes involved after the D149 dye absorbs a photon when adsorbed on a TiO₂ surface.

Caption: Energy level diagram of the D149 electron injection process.

Experimental Workflow for Studying Electron Injection

The investigation of electron injection dynamics typically follows a structured experimental workflow, from sample creation to data interpretation.

Caption: Typical workflow for transient absorption spectroscopy experiments.

Experimental Protocols

The primary tool for investigating the ultrafast dynamics of electron injection is pump-probe transient absorption (TA) spectroscopy.[8][11] Time-Correlated Single-Photon Counting (TCSPC) is also used to measure longer-lived excited state dynamics.[9]

Transient Absorption Spectroscopy (TAS)

• Objective: To measure the lifetimes of excited states and monitor the appearance of new species (like injected electrons or the oxidized dye) in real-time.[12]

• Methodology:

  • Pump Pulse: An ultrashort laser pulse (the "pump") excites the D149 dye adsorbed on the semiconductor film. The wavelength is chosen to match an absorption band of the dye (e.g., ~480-550 nm).[9][11]

  • Probe Pulse: A second, broadband pulse (the "probe"), often a white-light supercontinuum, is passed through the sample at a specific time delay after the pump pulse.

  • Data Acquisition: The absorption spectrum of the probe light is recorded. By varying the time delay between the pump and probe pulses from femtoseconds to nanoseconds, a series of transient spectra is collected.

  • Spectral Features: The resulting data shows changes in optical density (ΔA). A decrease in absorption (bleach) indicates depletion of the dye's ground state, while an increase in absorption (positive signal) can be due to excited-state absorption or the formation of new species like the oxidized dye cation (D149⁺) or electrons in the semiconductor.[13][14]

  • Kinetic Analysis: The time evolution of these spectral features is fitted to exponential decay models to extract the characteristic time constants (lifetimes) of the various processes, such as internal conversion, electron injection, and recombination.[11]

Time-Correlated Single-Photon Counting (TCSPC)

• Objective: To measure the fluorescence lifetime of the dye's excited state, which provides information on the rate of all de-excitation processes.[9]

• Methodology:

  • Excitation: The sample is excited with a high-repetition-rate pulsed laser.

  • Photon Detection: A sensitive single-photon detector measures the arrival time of individual fluorescence photons emitted from the sample relative to the excitation pulse.

  • Histogram Formation: A histogram of the arrival times of many photons is built up over time.

  • Lifetime Extraction: The decay profile of this histogram represents the fluorescence decay of the dye. This decay curve is then fitted to determine the excited-state lifetime(s). When the dye is on an injecting semiconductor like TiO₂, the fluorescence lifetime is significantly shortened (quenched) compared to its lifetime on a non-injecting surface (like ZrO₂) or in solution, because electron injection provides a new, fast de-excitation pathway.[7]

Factors Influencing the Injection Mechanism

The electron injection process is not solely a property of the dye but is highly sensitive to its environment.

• Semiconductor Material: The choice of semiconductor is critical. D149 injects electrons into TiO₂ and ZnO with femtosecond time constants.[7][8] In contrast, on wide-bandgap insulators like ZrO₂ or Al₂O₃, electron injection is prevented due to the high-lying conduction band, making them useful as control substrates to study other deactivation pathways.[10]

• Electrolyte Composition: The components of the electrolyte can form ground-state complexes with the D149 dye.[7] For instance, interactions with iodide (I⁻) and iodine (I₂) can significantly alter both the electron injection and recombination dynamics.[7] The complex between D149 and iodide (D149/I⁻) was found to have an even faster electron injection lifetime of <100 fs, but also exhibited faster recombination.[7]

• Dye Aggregation: On surfaces, D149 molecules can aggregate, which can open up fast, non-injecting deactivation channels, leading to much shorter excited-state lifetimes and lower injection efficiency.[10] This effect is particularly noticeable on surfaces like Al₂O₃.[10]

Conclusion

The electron injection mechanism of the D149 dye is a highly efficient, multi-component process that occurs on an ultrafast timescale. Predominantly driven by the S₁ excited state, the injection into semiconductors like TiO₂ and ZnO is characterized by time constants ranging from under 100 femtoseconds to tens of picoseconds. This rapid transfer is essential for the high performance of D149-based solar cells, as it outcompetes slower, undesirable decay pathways. However, the overall efficiency is intricately linked to environmental factors, including the semiconductor's properties, interactions with electrolyte species, and dye aggregation on the surface. A thorough understanding of these dynamics, gained through advanced spectroscopic techniques, is critical for the rational design of next-generation sensitizers and the further optimization of dye-sensitized solar cells.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Item - Femtosecond Decay and Electron Transfer Dynamics of the Organic Sensitizer D149 and Photovoltaic Performance in Quasi-Solid-State Dye-Sensitized Solar Cells - figshare - Figshare [figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents. | Semantic Scholar [semanticscholar.org]
• 10. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative Evaluation of Electron Injection Efficiency in Dye-Sensitized TiO2 Films - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Complexity of Electron Injection Dynamics and Light Soaking Effects in Efficient Dyes for Modern DSSC | MDPI [mdpi.com]

An In-depth Technical Guide to the D149 Dye for Dye-Sensitized Solar Cells

Introduction

D149, a metal-free indoline (B122111) dye, has emerged as a highly promising photosensitizer for dye-sensitized solar cells (DSSCs).[1][2] Its widespread adoption in academic and industrial research is attributed to its high molar extinction coefficient, straightforward synthesis, and impressive power conversion efficiencies, reaching up to 9%.[1][2] This guide provides a comprehensive overview of the D149 dye, including its physicochemical properties, photovoltaic performance, and detailed experimental protocols for the fabrication and characterization of D149-based DSSCs. This document is intended for researchers, scientists, and professionals in the field of solar energy and materials science.

Core Physicochemical and Photovoltaic Properties

The operational efficacy of a dye in a DSSC is intrinsically linked to its molecular structure and resulting electronic and optical properties. D149's design, featuring a central indoline donor group and a cyanoacrylic acid acceptor/anchoring group, facilitates efficient charge separation and injection into the semiconductor's conduction band.[1][2]

Data Presentation

The following tables summarize the key quantitative data for the D149 dye, providing a basis for comparison and analysis.

Table 1: Physicochemical Properties of D149 Dye

Property	Value	Reference
Chemical Name	5-((4-(4-(2,2-diphenylethenyl)phenyl)-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl)methylene)-2-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-4-oxo-1,3-thiazolidine-3-acetic acid
Molecular Formula	C₄₂H₃₅N₃O₄S₃	[3]
CAS Number	786643-20-7	[3]
Molecular Weight	741.94 g/mol	[3]
Melting Point	284-289 °C	[3]
Appearance	Purple solid	[3]
Absorption Maximum (λmax) in Solution	531 nm	[3]
Molar Extinction Coefficient (ε)	68,700 M⁻¹cm⁻¹	[3]
Highest Occupied Molecular Orbital (HOMO)	-5.07 eV to -5.49 eV	[1][4]
Lowest Unoccupied Molecular Orbital (LUMO)	-2.36 eV to -3.458 eV	[1][2]

Table 2: Photovoltaic Performance of DSSCs based on D149 Dye

Semiconductor	Electrolyte	Co-adsorbent	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
TiO₂	Ionic Liquid	Not Specified	-	-	-	9.03	[5]
TiO₂	Acetonitrile-based	Not Specified	-	-	-	6.67	[5]
TiO₂	TEMPO-based	Not Specified	0.68	4.9	0.67	2.2	[6]
TiO₂	Not Specified	None	0.64	16.4	0.66	6.9
TiO₂	Not Specified	CDCA	0.66	17.5	0.65	7.5
ZnO	2,2,2-Trifluoroethanol	Not Specified	-	-	-	1.662	[7][8]

Note: The performance of DSSCs is highly dependent on the specific experimental conditions, including the thickness of the semiconductor layer, the exact composition of the electrolyte, and the light source used for testing.

Experimental Protocols

This section provides detailed methodologies for the synthesis of a representative indoline dye, and the fabrication and characterization of D149-sensitized solar cells.

Synthesis of D149 Dye (Representative Protocol)

While the exact industrial synthesis protocol for D149 is proprietary, a general procedure for a similar indoline dye can be outlined as follows, based on common organic synthesis reactions.

Materials:

• Substituted hydrazine (B178648)

• Methyl isopropyl ketone

• Methyl iodide

• N-[5-(phenylamino)-2,4-pentadienylidene]aniline monohydrochloride

• Appropriate solvents (e.g., ethanol, DMF)

• Base (e.g., triethylamine)

Procedure:

• Fischer Indole (B1671886) Synthesis: A substituted hydrazine is condensed with methyl isopropyl ketone to form the indole core. This reaction is typically carried out in an acidic medium and heated to reflux.

• N-Alkylation: The resulting indole is then N-alkylated using methyl iodide to form an indolinium salt.

• Condensation: The indolinium salt is reacted with a Vilsmeier-Haack reagent precursor, such as N-[5-(phenylamino)-2,4-pentadienylidene]aniline monohydrochloride, in the presence of a base to form the cyanine (B1664457) dye structure.

• Purification: The crude dye is purified by column chromatography on silica (B1680970) gel, followed by recrystallization to yield the final product.

Note: This is a generalized procedure. The specific reaction conditions, such as temperature, reaction time, and purification methods, would need to be optimized for the synthesis of D149.

Fabrication of D149-Sensitized Solar Cell

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste (e.g., P25)

• D149 dye solution (0.3-0.5 mM in a 1:1 mixture of acetonitrile (B52724) and tert-butanol)

• Co-adsorbent (e.g., chenodeoxycholic acid, CDCA), optional

• Platinum (Pt) precursor solution (e.g., H₂PtCl₆ in isopropanol) or Pt-coated FTO glass

• Electrolyte solution (e.g., containing an I⁻/I₃⁻ redox couple in an organic solvent)

• Surlyn or other sealant material

Procedure:

• Substrate Cleaning: The FTO glass substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and ethanol.

• Photoanode Preparation (TiO₂ Layer):

  • A compact blocking layer of TiO₂ can be deposited on the FTO substrate by a method like spray pyrolysis or spin coating, followed by sintering.

  • A mesoporous layer of TiO₂ is then deposited by screen printing or the doctor-blade technique.

  • The TiO₂-coated substrate is gradually heated to around 500°C and sintered for at least 30 minutes to ensure good particle necking and removal of organic binders.

• Dye Sensitization:

  • After cooling to about 80-100°C, the TiO₂ photoanode is immersed in the D149 dye solution. If a co-adsorbent is used, it is typically added to the dye solution.

  • The immersion is carried out for a period of 3 to 24 hours in a dark, sealed container to allow for sufficient dye adsorption onto the TiO₂ surface.

  • After sensitization, the photoanode is rinsed with the solvent (e.g., acetonitrile) to remove non-adsorbed dye molecules and then dried.

• Counter Electrode Preparation:

  • A thin layer of platinum is deposited on another FTO substrate. This can be done by drop-casting the Pt precursor solution and then heating it to approximately 400°C for 20 minutes.

• Cell Assembly:

  • The dye-sensitized photoanode and the Pt-coated counter electrode are assembled in a sandwich configuration, separated by a thin spacer (e.g., 25-60 µm thick Surlyn).

  • The assembly is heated to melt the sealant and bond the two electrodes together, leaving small holes for electrolyte injection.

• Electrolyte Injection:

  • The electrolyte solution is introduced into the cell through the pre-drilled holes via vacuum backfilling or capillary action.

  • The holes are then sealed to prevent electrolyte leakage and solvent evaporation.

Characterization of D149-DSSC

Equipment:

• Solar simulator (AM 1.5G, 100 mW/cm²)

• Source meter (for current-voltage measurements)

• Monochromator and light source (for IPCE measurements)

• Potentiostat with frequency response analyzer (for EIS)

Procedure:

• Current-Voltage (I-V) Measurement:

  • The fabricated DSSC is placed under the solar simulator.

  • The current density is measured as the voltage is swept across a defined range (e.g., from short-circuit to open-circuit).

  • From the I-V curve, the key photovoltaic parameters are determined: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

• Incident Photon-to-Current Conversion Efficiency (IPCE) Measurement:

  • The cell is illuminated with monochromatic light of varying wavelengths.

  • The resulting short-circuit current is measured at each wavelength.

  • The IPCE is calculated as the ratio of the number of collected electrons to the number of incident photons.

• Electrochemical Impedance Spectroscopy (EIS):

  • EIS is performed to investigate the internal charge transfer processes and recombination kinetics within the solar cell.

  • A small AC voltage perturbation is applied to the cell at different DC bias voltages, and the resulting impedance is measured over a range of frequencies.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to D149-based DSSCs.

Energy Level Diagram and Electron Transfer Pathway

This diagram illustrates the fundamental energy level alignment and the key electron transfer processes that occur in a D149-sensitized solar cell.

References

• 1. www3.nd.edu [www3.nd.edu]
• 2. cuhk.edu.hk [cuhk.edu.hk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. materiability.com [materiability.com]
• 8. motivection.imeirs.org [motivection.imeirs.org]

Metal-Free Organic Sensitizers for Dye-Sensitized Solar Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of metal-free organic sensitizers for Dye-Sensitized Solar Cells (DSSCs). It covers the core principles of DSSC operation, the design and function of organic sensitizers, detailed experimental protocols, and a comparative analysis of the performance of various sensitizer (B1316253) classes.

Introduction to Dye-Sensitized Solar Cells (DSSCs)

Dye-sensitized solar cells have emerged as a promising and cost-effective alternative to conventional silicon-based photovoltaic devices.[1][2] A key component of the DSSC is the sensitizer, a dye molecule responsible for light absorption and the subsequent injection of electrons into a wide-bandgap semiconductor. While ruthenium-based complexes have historically dominated the field, metal-free organic sensitizers are gaining significant attention due to their high molar extinction coefficients, low cost, and tunable chemical structures.[2]

The fundamental working principle of a DSSC involves several key steps, as illustrated in the signaling pathway diagram below.

References

• 1. Metal-free and natural dye-sensitized solar cells: recent advancements and future perspectives - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 2. Metal-free organic dyes for dye-sensitized solar cells: from structure: property relationships to design rules - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Indoline Dyes in Photovoltaics

Audience: Researchers, scientists, and drug development professionals.

Introduction to Indoline (B122111) Dyes in Photovoltaics

Indoline dyes are a prominent class of metal-free organic sensitizers extensively utilized in the field of photovoltaics, particularly in dye-sensitized solar cells (DSSCs). Their popularity stems from high molar extinction coefficients, tunable molecular structures, and relatively low production costs compared to traditional ruthenium-based sensitizers.[1][2] The core structure of these dyes is typically based on a donor-π-acceptor (D-π-A) architecture, which facilitates efficient intramolecular charge transfer upon photoexcitation—a critical process for generating photocurrent.[1][3]

The indoline moiety serves as a potent electron donor (D), connected via a conjugated π-bridge to an electron-accepting group (A), which also acts as an anchoring group to the semiconductor surface (commonly TiO₂). This molecular engineering allows for broad absorption in the visible spectrum and ensures favorable energy level alignment for efficient electron injection and dye regeneration, the two fundamental processes governing DSSC performance.[1][4]

Core Structure and Photovoltaic Mechanism

The function of an indoline dye in a DSSC is to absorb incident solar photons and initiate the process of converting light energy into electrical energy. This process involves a series of electron transfer steps, illustrated in the signaling pathway below.

Generalized Structure of Indoline Dyes

Most indoline dyes feature a D-A-π-A or D-π-A design. The indoline group acts as the primary electron donor. Modifying the donor, π-bridge, and acceptor units allows for the fine-tuning of the dye's optical and electrochemical properties.[5][6]

Caption: Generalized D-π-A structure of an indoline dye.

Working Principle of an Indoline Dye-Sensitized Solar Cell

The operation of a DSSC relies on a cascade of energy and electron transfers between the dye, a semiconductor photoanode, and a redox electrolyte.

• Light Absorption: The indoline dye (S) absorbs photons from sunlight, promoting an electron from its Highest Occupied Molecular Orbital (HOMO) to its Lowest Unoccupied Molecular Orbital (LUMO), creating an excited state (S*).

• Electron Injection: The excited electron from the dye's LUMO is rapidly injected into the conduction band (CB) of the TiO₂ semiconductor. This process must be faster than the electron's decay back to the HOMO.[7][8] The LUMO energy level of the dye must be higher (more negative) than the TiO₂ conduction band edge to provide a sufficient driving force for injection.[4][9]

• Charge Transport: The injected electrons percolate through the mesoporous TiO₂ network to the transparent conductive oxide (TCO) coated glass, generating a current in the external circuit.

• Dye Regeneration: The oxidized dye (S⁺) is reduced back to its ground state (S) by accepting an electron from a redox mediator (typically I⁻/I₃⁻) in the electrolyte.[8] The HOMO energy level of the dye must be lower (more positive) than the redox potential of the electrolyte for efficient regeneration.[4][9]

• Electrolyte Regeneration: The oxidized redox mediator (I₃⁻) diffuses to the counter electrode (typically platinum-coated glass) where it is reduced back to I⁻, completing the circuit.

Undesirable recombination processes, where injected electrons recombine with either the oxidized dye or the electrolyte, can reduce cell efficiency.[10]

Caption: Energy diagram illustrating the DSSC working principle.

Quantitative Data and Performance Metrics

The performance of an indoline dye in a DSSC is evaluated based on several key parameters obtained from current density-voltage (J-V) characterization under simulated sunlight. These parameters include the short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and overall power conversion efficiency (PCE or η).[11]

Photovoltaic Performance of Common Indoline Dyes

The table below summarizes the performance of several well-known indoline dyes under standard reporting conditions. Experimental conditions, such as the electrolyte composition and TiO₂ film thickness, can significantly influence these values.

Dye	Jsc (mA/cm²)	Voc (mV)	FF	PCE (%)	Co-adsorbent	Electrolyte System	Reference
D149	18.50	693	0.624	8.00	CDCA	I⁻/I₃⁻	--INVALID-LINK--[12]
D205	-	-	-	9.5	-	I⁻/I₃⁻	--INVALID-LINK--[10]
MAX157	-	-	-	5.2	-	I⁻/I₃⁻	--INVALID-LINK--[5]

CDCA: Chenodeoxycholic acid

Optical and Electrochemical Properties

The energy levels of the dye's frontier molecular orbitals (HOMO and LUMO) are critical for determining the thermodynamic feasibility of electron injection and dye regeneration.

Dye	λmax (nm) in Solution	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Reference
D205	527 (in EtOH)	-	-5.04	-2.80	2.24	--INVALID-LINK--, --INVALID-LINK--[9][10]
MAX Series	-	-	-	-	1.80 - 1.90	--INVALID-LINK--[5]

Experimental Protocols

This section provides a generalized methodology for the fabrication and characterization of a DSSC using an indoline dye.

Fabrication of the DSSC

The assembly of a DSSC is a multi-step process involving the preparation of a photoanode, a counter electrode, and their assembly with an electrolyte.

Caption: Experimental workflow for DSSC fabrication.

I. Photoanode Preparation

• Cleaning: Start with a transparent conductive oxide (TCO) coated glass substrate (e.g., FTO or ITO). Clean it sequentially in an ultrasonic bath with detergent, deionized water, and ethanol (B145695).[13]

• TiO₂ Deposition: Apply a layer of TiO₂ paste onto the conductive side of the TCO glass. The doctor-blade technique is commonly used to ensure a uniform thickness. Scotch tape can be used as a spacer to control the film thickness.[14]

• Sintering: The coated slide is heated in a furnace to around 450-500°C. This process, known as sintering, removes organic binders from the paste and ensures good electrical contact between the TiO₂ nanoparticles and with the TCO substrate.[14][15]

• Dye Sensitization: After cooling to about 80°C, the TiO₂ electrode is immersed in a solution of the indoline dye (typically in a solvent like ethanol or a mixture of acetonitrile (B52724) and tert-butanol) for a specific period (e.g., 10 minutes to 16 hours) to allow the dye molecules to adsorb onto the TiO₂ surface.[10][14] A co-adsorbent like chenodeoxycholic acid (CDCA) is often added to prevent dye aggregation.[12][16]

• Rinsing: The sensitized photoanode is then rinsed with fresh solvent (e.g., ethanol) to remove any non-adsorbed dye molecules and is subsequently dried.[14]

II. Counter Electrode Preparation

• Cleaning: Clean a second TCO glass slide following the same procedure as for the photoanode.

• Catalyst Deposition: A catalytic layer, typically platinum (Pt) or conductive carbon, is deposited on the conductive side. For Pt, this can be done by spreading a drop of H₂PtCl₆ solution and heating it.[14] For carbon, a graphite (B72142) pencil can be used to coat the surface.[17]

III. Cell Assembly

• Assembly: The photoanode and counter electrode are placed facing each other, slightly offset to allow for electrical contact. A thermoplastic sealant (e.g., Surlyn) is often used as a spacer and to seal the cell.

• Electrolyte Filling: A few drops of the redox electrolyte (e.g., an I⁻/I₃⁻ solution in an organic solvent like acetonitrile) are introduced into the gap between the electrodes through pre-drilled holes or by capillary action.[14][17]

• Sealing: The filling holes are sealed to prevent electrolyte leakage and solvent evaporation. Binder clips are used to hold the cell together during measurement.[14]

Characterization of Photovoltaic Performance

• J-V Measurement: The primary characterization technique is measuring the current density-voltage (J-V) curve.[18]

  • The assembled cell is connected to a potentiostat or a source meter.

  • It is illuminated by a solar simulator, typically calibrated to an intensity of 100 mW/cm² (AM 1.5G).[19]

  • The voltage is swept while the resulting current is measured.[18]

• Parameter Extraction: From the J-V curve, the key photovoltaic parameters are determined:[11]

  • Jsc: The current density at zero voltage.

  • Voc: The voltage at zero current.

  • Fill Factor (FF): Calculated as FF = (Jmax × Vmax) / (Jsc × Voc), where Jmax and Vmax are the current and voltage at the maximum power point. It represents the "squareness" of the J-V curve.

  • Power Conversion Efficiency (PCE): Calculated as η (%) = (Jsc × Voc × FF) / Pin × 100, where Pin is the power of the incident light (100 mW/cm²).[11]

• Incident Photon-to-Current Conversion Efficiency (IPCE): IPCE spectra are measured to determine the cell's efficiency at converting photons of a specific wavelength into electrons. It is plotted as IPCE (%) versus wavelength.[12]

Conclusion

Indoline dyes represent a highly versatile and efficient class of sensitizers for dye-sensitized solar cells. Their performance is intrinsically linked to their D-π-A molecular structure, which can be strategically modified to optimize light absorption and ensure appropriate energy level alignment for efficient charge transfer processes. Through standardized fabrication and characterization protocols, researchers can consistently evaluate and compare the efficacy of novel indoline dyes, paving the way for further advancements in next-generation photovoltaic technologies. The continued molecular engineering of these dyes, focusing on enhancing light-harvesting capabilities and optimizing interfacial charge transfer, remains a promising strategy for developing highly efficient and stable solar cells.[20]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 5. Structural features of indoline donors in D–A-π-A type organic sensitizers for dye-sensitized solar cells - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. scilit.com [scilit.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 10. Co-Sensitization Effects of Indoline and Carbazole Dyes in Solar Cells and Their Neutral–Anion Equilibrium in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. m.youtube.com [m.youtube.com]
• 14. www3.nd.edu [www3.nd.edu]
• 15. m.youtube.com [m.youtube.com]
• 16. Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Nanocrystalline Dye Solar Cell Lab - Clean Energy Institute [cei.washington.edu]
• 18. Dye Sensitized Solar Cells-Dye Solar Cells-DSSC-DSC Gamry Instruments [gamry.com]
• 19. Photovoltaic Performances of Dye-Sensitized Solar Cells Based on Modified Polybutadiene Matrix Electrolytes by Sol-Gel Process - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Molecular Engineering of Indoline Dyes and Their Application in Dye-Sensitized Solar Cells: Effect of Planarity and Side Chain on Interfacial Charge-Transfer Processes: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

An In-depth Technical Guide to the Solubility of D149 Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D149 dye, a prominent metal-free organic sensitizer (B1316253) used in dye-sensitized solar cells (DSSCs). Understanding the solubility of this indoline-based dye is critical for optimizing its application in photovoltaic research and other potential fields. This document summarizes known solubility data, presents detailed experimental protocols for solubility determination, and visualizes the experimental workflow.

Core Data Presentation: D149 Dye Solubility

Solvent/Solvent System	Chemical Formula	Solubility	Temperature	Notes
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	≥ 21 mg/mL (28.30 mM)[1]	Not Specified	Ultrasonic assistance may be required for dissolution.[2][3]
Water	H₂O	< 0.1 mg/mL[2][3]	Not Specified	Considered insoluble.[2][3]
Acetonitrile / tert-Butanol (1:1 v/v)	CH₃CN / (CH₃)₃COH	Soluble	Not Specified	Commonly used as the dye solution for sensitizing TiO₂ films in DSSC fabrication.[3]
Acetonitrile	CH₃CN	Soluble	Not Specified	Used in studies of the dye's photophysical properties, indicating sufficient solubility for spectroscopic analysis.[4][5][6]
Methanol	CH₃OH	Soluble	Not Specified	Employed in investigations of the dye's photophysical characteristics.[4]
Benzene	C₆H₆	Soluble	Not Specified	Utilized in research on the dye's photophysical behavior.[7]

Experimental Protocols for Solubility Determination

A standardized and rigorous experimental protocol is crucial for obtaining reproducible solubility data. The following is a detailed methodology for determining the equilibrium solubility of D149 dye in a given solvent, adapted from established laboratory practices.

Materials and Equipment:

• D149 dye powder (purity ≥ 98%)

• Solvent of interest (analytical grade or higher)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps (B75204) (e.g., 20 mL scintillation vials)

• Constant temperature incubator shaker or water bath

• Vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• High-performance liquid chromatography (HPLC) system (optional, for higher precision)

Procedure:

• Preparation of Supersaturated Solutions:

  • Accurately weigh an excess amount of D149 dye powder into a series of vials. The amount should be sufficient to ensure that undissolved solids remain at equilibrium.

  • Add a precise volume of the chosen solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature incubator shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples at a constant speed for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to take measurements at intermediate time points (e.g., 12, 24, and 48 hours) to confirm that the concentration of the dissolved dye is no longer increasing.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Filter the sample through a syringe filter into a clean vial to remove any remaining suspended particles.

• Sample Analysis (UV-Vis Spectrophotometry):

  • Prepare a series of standard solutions of D149 dye of known concentrations in the same solvent.

  • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for D149 dye to construct a calibration curve.

  • Dilute the filtered sample solution with a known volume of the solvent to bring its absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample.

  • Use the calibration curve to determine the concentration of D149 in the diluted sample and then calculate the concentration in the original saturated solution.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

  • Report the temperature at which the solubility was determined.

  • Perform the experiment in triplicate to ensure the precision and accuracy of the results.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of D149 dye.

Caption: Workflow for D149 Dye Solubility Determination.

References

• 1. D149 Dye - tcsc0354 - Taiclone [taiclone.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. [PDF] Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents. | Semantic Scholar [semanticscholar.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Electronic Landscape of D149 Dye: A Theoretical Perspective for Advanced Solar Cell Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The indoline-based organic dye, D149, has emerged as a highly promising sensitizer (B1316253) in the realm of Dye-Sensitized Solar Cells (DSSCs), demonstrating remarkable power conversion efficiencies.[1][2] A thorough understanding of its electronic structure is paramount for the rational design of even more efficient photovoltaic materials. This technical guide delves into the theoretical studies that have elucidated the electronic properties of the D149 dye, providing a comprehensive overview of the computational methodologies employed and the key quantitative findings that underpin its performance.

Core Electronic Properties: A Quantitative Overview

Theoretical investigations, predominantly employing Density Functional Theory (DFT) and its time-dependent extension (TD-DFT), have provided significant insights into the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—which are critical for the processes of light absorption and electron transfer in DSSCs.[3][4] The energy levels of these orbitals, along with the resulting energy gap, dictate the dye's absorption spectrum and its ability to efficiently inject electrons into the semiconductor's conduction band (typically TiO2).[3][5]

A compilation of theoretically calculated electronic properties for the D149 dye from various studies is presented below. It is important to note that the exact values can vary depending on the computational method, functional, basis set, and the consideration of solvent effects.

Computational Method	Functional	Basis Set	Solvent	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Key Findings
DFT	B3LYP	6-31g(d)	Not Specified	-4.901	-2.873	2.028	Results are in good agreement with experimental data.[3]
DFT	B3LYP	6-31G(d)	CPCM (Acetonitrile)	-5.3 (deprotonated)	-2.7 (deprotonated)	2.6	Analysis of the deprotonated form relevant for interaction with the semiconductor surface.[6]
DFT/TD-DFT	PBE0	Not Specified	PCM	Not Specified	Not Specified	Not Specified	Provides new insights into the electronic and geometrical structure of the first excited state.[7]
DFT	Not Specified	Not Specified	Not Specified	-5.07	-2.36	2.71	Highlights the electron excitation from HOMO to LUMO and subsequent transfer to the semiconductor conduction band.[5]
Semi-empirical	PM6	Not Specified	Not Specified	-5.49 (measured)	Not Specified	Not Specified	Experimentally measured HOMO level for comparison.[8]

Mapping the Computational Workflow

The theoretical elucidation of the D149 dye's electronic structure follows a systematic computational protocol. This workflow is crucial for obtaining reliable and reproducible results.

Computational workflow for theoretical studies of D149 dye.

Detailed Experimental Protocols: A Computational Approach

The following outlines the typical computational methodology employed in the theoretical studies of the D149 dye's electronic structure.

1. Molecular Geometry Optimization:

• Software: Gaussian program package (e.g., Gaussian 03 or later versions).[3]

• Method: Density Functional Theory (DFT).

• Functional: The Becke, three-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is commonly used for ground-state geometry optimization.[3] Other functionals like CAM-B3LYP and PBE0 have also been employed for comparative studies.[6]

• Basis Set: The 6-31G(d) basis set is a standard choice that provides a good balance between accuracy and computational cost.[3]

• Procedure: The initial structure of the D149 molecule is built using molecular modeling software. A full geometry optimization is then performed without any symmetry constraints to find the minimum energy conformation of the dye in its ground state.

2. Electronic Structure and Frontier Molecular Orbital Analysis:

• Method: DFT calculations on the optimized geometry.

• Procedure: The energies of the HOMO and LUMO are calculated. The spatial distribution of these orbitals is visualized to understand the electron density distribution. For D149, the HOMO is typically delocalized over the indoline (B122111) donor unit, while the LUMO is localized around the rhodanine-acetic acid acceptor part, which facilitates charge separation upon photoexcitation.[1]

3. Simulation of Absorption Spectra:

• Method: Time-Dependent Density Functional Theory (TD-DFT).

• Functional: Functionals like PBE0 or CAM-B3LYP are often preferred for excited-state calculations as they can better describe charge-transfer excitations.[7]

• Solvation Model: To simulate the effect of the solvent environment, a Polarizable Continuum Model (PCM) or Conductor-like Polarizable Continuum Model (CPCM) is often incorporated.[6][7]

• Procedure: TD-DFT calculations are performed on the optimized ground-state geometry to compute the vertical excitation energies and corresponding oscillator strengths. These results are then used to simulate the UV-Vis absorption spectrum of the dye. The main absorption band in the visible region for D149 is attributed to an intense charge-transfer transition from the HOMO to the LUMO.[1][2]

The Mechanism of Action: Electron Transfer in DSSCs

The electronic structure of D149 is finely tuned for its role in a DSSC. The process of converting light into electricity involves a series of electron transfer steps, which are dictated by the relative energy levels of the dye, the semiconductor (TiO2), and the redox electrolyte.

Key electronic processes for D149 in a Dye-Sensitized Solar Cell.

The favorable alignment of the D149 LUMO level above the conduction band edge of TiO2 ensures an efficient electron injection process, a key factor for achieving high solar energy conversion efficiencies.[3][5] Concurrently, the HOMO level is positioned appropriately for regeneration by the redox couple in the electrolyte.[3]

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to Molecular Orbital Calculations of the D149 Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental methodologies used to characterize the molecular orbitals of the D149 dye, a prominent metal-free indoline (B122111) sensitizer (B1316253) in the field of Dye-Sensitized Solar Cells (DSSCs). Understanding the electronic structure, particularly the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, is critical for predicting and optimizing the efficiency of light harvesting and electron transfer processes in photovoltaic applications.

Core Concepts: The Role of Frontier Molecular Orbitals in D149

The D149 dye is a donor-π-acceptor (D-π-A) type molecule, a design that is fundamental to its function as a photosensitizer. The performance of D149 in a DSSC is governed by the energy levels and spatial distribution of its frontier molecular orbitals.

• HOMO (Highest Occupied Molecular Orbital): This orbital is primarily localized on the electron-donating indoline unit of the D149 molecule.[1][2] Its energy level is crucial as it must be lower (more positive on an electrochemical scale) than the redox potential of the electrolyte (typically I⁻/I₃⁻) for the dye to be efficiently regenerated after electron injection.

• LUMO (Lowest Unoccupied Molecular Orbital): The LUMO is predominantly located on the cyanoacrylic acid and rhodanine (B49660) moieties, which act as the electron acceptor and the anchoring group to the semiconductor surface (e.g., TiO₂).[1][2] For effective electron injection, the LUMO energy level must be higher (more negative) than the conduction band edge of the semiconductor.[3]

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO levels dictates the dye's absorption spectrum. This gap corresponds to the energy required to excite an electron from the ground state (S₀) to the first excited state (S₁), which is characterized as an intramolecular charge transfer (ICT) transition.[1]

Computational Methodologies for Molecular Orbital Analysis

Density Functional Theory (DFT) and its time-dependent extension (TD-DFT) are the most prevalent computational tools for investigating the electronic structure and properties of dyes like D149.[4][5] These methods provide a balance between computational cost and accuracy for complex molecular systems.

Experimental Protocols: Computational Details

• Geometry Optimization: The first step involves optimizing the ground-state molecular geometry of the D149 dye. This is typically performed using DFT methods.

• Functional and Basis Set Selection: The choice of the exchange-correlation functional and basis set is critical for obtaining accurate results. Functionals commonly used for D149 and similar dyes include:

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A widely used hybrid functional that often provides a good starting point.[6][7][8]

  • PBE0: Another popular hybrid functional.[5][7]

  • CAM-B3LYP: A long-range corrected functional, which can be more accurate for charge-transfer excitations.[9] Basis sets such as 6-31G(d) and 6-311+G(d,p) are frequently employed.[6][7][8]

• Solvent Effects: To simulate realistic conditions, calculations are often performed incorporating a solvent model, as the electronic properties of the dye can be significantly influenced by its environment. The Polarizable Continuum Model (PCM) or its conductor-like variant (CPCM) are commonly used to represent solvents like acetonitrile, ethanol, or water.[5][7]

• Excited State Calculations: TD-DFT is used to calculate the vertical excitation energies and oscillator strengths, which allows for the simulation of the UV-Visible absorption spectrum.[4] The most intense, lowest-energy transition typically corresponds to the HOMO→LUMO excitation.

Quantitative Data: Molecular Orbital Energies of D149

The following table summarizes computationally and experimentally determined frontier molecular orbital energies for the D149 dye from various studies. The variation in values highlights the sensitivity of the results to the chosen methodology and environment.

Reference	Methodology	Environment	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
[4]	DFT	Acetonitrile	-4.93	-2.56	2.37
[6]	DFT (B3LYP/6-311+G(d,p))	Water	—	—	~2.41
[3]	DFT	—	-5.07	-2.36	2.71
[8]	TD-DFT (B3LYP/6-31g(d))	Ethanol	—	—	2.12
[8]	TD-DFT (B3LYP/6-31g(d))	Gas Phase	—	—	2.34
[4]	Experimental Data	—	-4.90	-2.87	2.03
[2]	Experimental (AC-3)	Solid Film	-5.49	—	—

Experimental Validation Protocols

Computational predictions are validated through experimental measurements.

Experimental Protocols: Spectroscopic and Electrochemical Analysis

• UV-Visible Absorption Spectroscopy:

  • Objective: To measure the wavelengths of light absorbed by the dye, corresponding to electronic transitions.

  • Methodology: A solution of D149 dye in a suitable solvent (e.g., ethanol, acetonitrile) is prepared. The absorption spectrum is recorded using a UV-Vis spectrophotometer. The peak of the lowest energy band (λ_max) corresponds to the S₀ → S₁ transition. For D149, this major absorption band is typically observed around 525-550 nm.[1][10] A secondary, higher-energy band in the near-UV (approx. 390 nm) is assigned to a π–π* transition.[1]

• Cyclic Voltammetry (CV):

  • Objective: To experimentally determine the HOMO and LUMO energy levels.

  • Methodology: CV is performed on a solution containing the D149 dye. The first oxidation potential (E_ox) and the first reduction potential (E_red) are measured. These electrochemical potentials can be correlated to the HOMO and LUMO energy levels, respectively, often by referencing against a standard like the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

• Photoelectron Spectroscopy:

  • Objective: To directly measure the ionization potential, which corresponds to the HOMO energy level.

  • Methodology: Techniques like atmospheric ultraviolet photoelectron spectroscopy (e.g., using an AC-3 instrument) can be used to measure the HOMO level of D149 in a solid-state film.[2]

Visualizations: Workflows and Energy Level Diagrams

The following diagrams, generated using the DOT language, illustrate the key processes and relationships in the study of D149 molecular orbitals.

Caption: Computational and experimental workflow for D149 analysis.

Caption: Energy level diagram for D149 in a DSSC.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. shd.org.rs [shd.org.rs]
• 5. A TD-DFT investigation of ground and excited state properties in indoline dyes used for dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Corrosion Inhibition Potential of Indoline Dyes D149: A DFT and Monte Carlo Simulation Study | Semantic Scholar [semanticscholar.org]
• 7. scispace.com [scispace.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for D149 Dye-Sensitized Solar Cell (DSSC) Fabrication

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fabrication of Dye-Sensitized Solar Cells (DSSCs) utilizing the organic sensitizer (B1316253) D149. The procedures outlined below cover the preparation of all essential components, assembly of the solar cell, and typical performance parameters.

Overview of D149 Dye DSSC

Dye-Sensitized Solar Cells are a type of photoelectrochemical cell that converts visible light into electrical energy. The key components include a photoanode made of a wide-bandgap semiconductor (typically TiO₂), a sensitizing dye (D149) adsorbed onto the semiconductor surface, a redox-active electrolyte, and a counter electrode. The indoline-based organic dye, D149, is a popular choice due to its high molar extinction coefficient and good photovoltaic performance.

Experimental Protocols

The following sections detail the step-by-step procedures for fabricating a D149-sensitized solar cell.

FTO Glass Substrate Cleaning

Proper cleaning of the Fluorine-doped Tin Oxide (FTO) coated glass is critical for good adhesion of the TiO₂ layer and efficient charge collection.

Materials:

• FTO-coated glass slides

• Detergent solution (e.g., Hellmanex)

• Deionized (DI) water

• Acetone

• Ethanol (B145695) or Isopropanol

• Ultrasonic bath

• Hot plate or oven

Protocol:

• Place the FTO glass slides in a substrate rack.

• Sequentially sonicate the slides in an ultrasonic bath for 15-20 minutes each in the following solutions:

  • Detergent solution in DI water.[1][2]

  • Deionized water.[1][2]

  • Acetone.[1][3]

  • Ethanol or Isopropanol.[1][3]

• After each sonication step, rinse the slides thoroughly with deionized water.

• Dry the cleaned FTO slides with a stream of nitrogen or compressed air.

• For further removal of organic residues, heat the slides on a hot plate at 100-125°C or perform a UV-ozone treatment for 10-15 minutes.[3][4]

Photoanode Preparation (TiO₂ Film)

The photoanode is prepared by depositing a mesoporous TiO₂ paste onto the conductive side of the cleaned FTO glass.

Materials:

• Cleaned FTO glass slides

• TiO₂ nanopowder (e.g., Degussa P25)

• Ethanol

• Acetic acid or Nitric acid (dilute)

• Surfactant (e.g., Triton X-100)

• Binder (e.g., Ethyl cellulose (B213188) or Polyvinylpyrrolidone)

• Mortar and pestle

• Doctor blade or screen printer

• Adhesive tape (e.g., Scotch tape, 50 µm thickness)

• Furnace

Protocol:

• TiO₂ Paste Formulation:

  • Grind 6 g of TiO₂ nanopowder in a mortar.

  • Slowly add a dilute acidic solution (e.g., 9 mL of 0.1 M nitric acid or dilute acetic acid) while grinding to form a uniform paste.[5]

  • Add a few drops of a surfactant (e.g., Triton X-100) to improve the paste's wetting properties.[5][6]

  • A binder such as ethyl cellulose or PVP can be included to improve film integrity before sintering.[7]

  • Continue grinding until a smooth, lump-free paste is obtained.

• TiO₂ Film Deposition (Doctor Blade Method):

  • Identify the conductive side of the cleaned FTO glass using a multimeter.

  • Apply adhesive tape to the edges of the FTO glass to control the thickness of the TiO₂ film and define the active area.[6]

  • Place a small amount of the TiO₂ paste at one edge of the taped area.

  • Spread the paste evenly across the substrate with a single, smooth motion using a glass rod or doctor blade.

• Sintering:

  • Air-dry the coated electrode for about 5 minutes.[7]

  • Carefully remove the adhesive tape.

  • Place the electrode in a furnace and sinter it using a ramped heating profile, with a final step at 450-500°C for 30 minutes.[5][6][8] This process removes organic components and ensures good electrical contact between TiO₂ particles.

  • Allow the furnace to cool down slowly to room temperature to prevent cracking of the glass substrate.[8]

Dye Sensitization

The sintered TiO₂ photoanode is immersed in a solution of D149 dye to adsorb the sensitizer onto the porous titania surface.

Materials:

• Sintered TiO₂ photoanode

• D149 dye

• Solvent: Acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v)

• Beaker or Petri dish

Protocol:

• Prepare a 0.3 mM to 0.5 mM solution of D149 dye in the acetonitrile/tert-butanol solvent mixture.[9]

• While the sintered TiO₂ photoanode is still warm (around 80°C), immerse it in the dye solution.

• Keep the photoanode in the dye solution for 12-24 hours in a dark environment to ensure complete dye loading.[6][9]

• After sensitization, remove the photoanode from the solution and rinse it with fresh ethanol or acetonitrile to remove any non-adsorbed dye molecules.

• Dry the sensitized photoanode gently with a stream of nitrogen or air.

Counter Electrode Preparation

A catalytic counter electrode is required to regenerate the electrolyte. Platinum (Pt) is a common choice due to its high catalytic activity.

Materials:

• Cleaned FTO glass slide

• Platinum precursor solution (e.g., H₂PtCl₆ in isopropanol) or Pt paste

• Hot plate or furnace

Protocol:

• Deposit a thin layer of the platinum precursor onto the conductive side of a cleaned FTO slide. This can be done by drop-casting, spin-coating, or sputtering.

• Heat the coated slide on a hot plate or in a furnace at approximately 400-450°C for 15-30 minutes to thermally decompose the precursor and form a catalytic platinum layer.

• Alternatively, a carbon paste can be applied using the doctor blade method and heated, providing a lower-cost alternative to platinum.

DSSC Assembly

The final step is to assemble the components into a sandwich-type solar cell.

Materials:

• Dye-sensitized photoanode

• Platinum counter electrode

• Spacer (e.g., 25-50 µm thick Parafilm or Surlyn)

• Iodide/triiodide electrolyte

• Binder clips

Electrolyte Composition (Typical):

• 0.1 M Lithium iodide (LiI)

• 0.05 M Iodine (I₂)

• 0.6 M 1,2-dimethyl-3-propylimidazolium iodide (DMPII)

• 0.5 M 4-tert-butylpyridine (B128874) (TBP)

• Solvent: Acetonitrile

Protocol:

• Place the spacer material on the dye-sensitized photoanode, around the active area.

• Heat the assembly briefly on a hot plate to melt the spacer and bond the electrodes together.

• Introduce the liquid electrolyte into the space between the electrodes through pre-drilled holes in the counter electrode or by capillary action before sealing.

• Place the counter electrode on top of the photoanode, ensuring the conductive sides face each other.

• Secure the assembly firmly using binder clips.

Data Presentation

The performance of D149-based DSSCs can vary depending on the specific materials and fabrication parameters. The table below summarizes typical quantitative data reported in the literature.

Parameter	Typical Value	Reference
Photoanode
TiO₂ Film Thickness	10 - 20 µm	[7]
Sintering Temperature	450 - 500 °C	[5][6][8]
Sintering Duration	30 minutes	[5][6][8]
Dye Solution
D149 Concentration	0.3 - 0.5 mM	[9]
Sensitization Time	12 - 24 hours	[6][9]
Electrolyte
Redox Couple	I⁻/I₃⁻	[6][10]
Iodide Salt (e.g., LiI)	0.1 - 0.5 M	[6]
Iodine (I₂)	0.05 M	[6]
Performance
Active Area	0.25 - 1.0 cm²	[11]
Open-Circuit Voltage (Voc)	0.65 - 0.77 V	[7][12]
Short-Circuit Current (Jsc)	4.9 - 18.2 mA/cm²	[11][12]
Fill Factor (FF)	0.50 - 0.70	[11][12]
Power Conversion Eff. (PCE)	2.9% - 7.0%	[11]

Visualizations

DSSC Fabrication Workflow

Caption: Workflow for D149 DSSC Fabrication.

DSSC Working Principle

Caption: Operating principle of a DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. emd.net.technion.ac.il [emd.net.technion.ac.il]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. rdi.snru.ac.th [rdi.snru.ac.th]
• 6. chalcogen.ro [chalcogen.ro]
• 7. researchgate.net [researchgate.net]
• 8. journalijar.com [journalijar.com]
• 9. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 10. Progress on Electrolytes Development in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of D149 Dye Solution for Dye-Sensitized Solar Cells (DSSCs)

Introduction

D149, a metal-free indoline (B122111) dye, is a highly effective sensitizer (B1316253) for Dye-Sensitized Solar Cells (DSSCs), demonstrating high solar energy conversion efficiencies.[1] Proper preparation of the D149 dye solution and the subsequent sensitization of the semiconductor photoanode (typically TiO₂ or ZnO) are critical steps for fabricating high-performance DSSCs. These application notes provide detailed protocols for the preparation of D149 dye solutions and the sensitization process, tailored for researchers in materials science and solar energy.

Data Presentation: D149 Dye Solution Formulations

The composition of the D149 dye solution can be adapted based on the specific experimental requirements, including the choice of semiconductor and desired performance characteristics. The following table summarizes various formulations reported in the literature.

Dye Concentration	Solvent System	Co-adsorbent (Additive)	Substrate	Reference
0.5 mM	Tetrahydrofuran (THF)	Chenodeoxycholic acid (cDCA)	ZrO₂	[1][2]
0.5 mM	Acetonitrile (B52724) / tert-Butanol (B103910) (1:1 v/v)	Not specified	TiO₂	[3]
0.5 mM	Acetonitrile / tert-Butanol (1:1 v/v)	Cholic acid or Octanoic acid	ZnO	[4]
0.25 mM D149	Acetonitrile / tert-Butanol (1:1 v/v)	Not specified (Co-sensitized with 0.25 mM D131)	ZnO	[4]
0.14 mM D149	Acetonitrile / Toluene (1:1 v/v)	Not specified (Co-sensitized with MK2 dye)	TiO₂	[5]

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for preparing the D149 dye solution and sensitizing a photoanode for DSSC fabrication.

Caption: Workflow for D149 dye sensitization of a solar cell photoanode.

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution (0.5 mM)

This protocol describes the preparation of a standard D149 dye solution, a widely used formulation for sensitizing TiO₂ photoanodes.

1.1. Materials and Equipment

• D149 Dye (CAS No. 786643-20-7; Molecular Weight: 741.94 g/mol )[3]

• Acetonitrile (anhydrous)

• tert-Butanol (anhydrous)

• Chenodeoxycholic acid (CDCA, optional co-adsorbent)

• Volumetric flask

• Magnetic stirrer and stir bar

• Analytical balance

• Spatula

• Pipettes

• Container protected from light (e.g., amber glass bottle or vial wrapped in aluminum foil)

1.2. Procedure

• Calculate Required Mass: To prepare 10 mL of a 0.5 mM D149 solution, calculate the required mass of the dye:

  • Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = (0.5 × 10⁻³ mol/L) × (10 × 10⁻³ L) × (741.94 g/mol )

  • Mass (g) = 0.00371 g = 3.71 mg

• Weigh Components: Using an analytical balance, accurately weigh 3.71 mg of D149 dye powder and transfer it into a 10 mL volumetric flask.

  • (Optional) If using a co-adsorbent like CDCA to reduce dye aggregation, it is typically added at a concentration of 10-20 times that of the dye (e.g., 5-10 mM).[6] Weigh the appropriate amount of CDCA and add it to the flask.

• Add Solvent: Prepare the solvent system by mixing equal volumes of anhydrous acetonitrile and tert-butanol.[3][4] For a 10 mL final volume, add 5 mL of acetonitrile and 5 mL of tert-butanol to the volumetric flask containing the dye.

• Dissolve Dye: Place a small magnetic stir bar into the flask and place it on a magnetic stirrer. Stir the solution at room temperature until all the dye and any co-adsorbent have completely dissolved. Gentle sonication can be used to aid dissolution if needed.

• Storage: Once dissolved, transfer the solution to a light-protected container. The solution should be prepared fresh before use for best results. If short-term storage is necessary, keep it in a sealed, dark container at a low temperature (e.g., 4°C).[3]

Protocol 2: Sensitization of TiO₂ Photoanode

This protocol details the process of adsorbing the D149 dye onto a prepared semiconductor film.

2.1. Materials and Equipment

• Sintered TiO₂ photoanode on a conductive glass substrate (e.g., FTO glass)

• Freshly prepared D149 dye solution (from Protocol 1)

• Airtight, dark container (e.g., a petri dish or a small chamber)

• Tweezers

• Anhydrous acetonitrile (for rinsing)

• Gentle stream of inert gas (e.g., nitrogen or argon) for drying

2.2. Procedure

• Photoanode Preparation: Ensure the TiO₂ photoanode has been properly sintered (e.g., at 450-500°C) to remove organic binders and ensure good particle necking. Allow the photoanode to cool to approximately 80-110°C before immersion.[3]

• Dye Immersion: Place the warm photoanode into the D149 dye solution in an airtight, dark container. Ensure the entire porous TiO₂ film is fully submerged.

• Incubation: Seal the container to prevent solvent evaporation and contamination. Allow the photoanode to remain immersed in the dye solution. Immersion times can vary significantly depending on the desired dye loading and film thickness, ranging from a short period of 15 minutes to several hours, or even overnight.[3][4][7] The container must be kept in the dark during this period to prevent photodegradation of the dye.

• Rinsing: After incubation, remove the photoanode from the dye bath using tweezers. Gently rinse the surface with fresh, anhydrous acetonitrile to remove any non-adsorbed, physisorbed dye molecules from the surface.[3]

• Drying: Dry the sensitized photoanode using a gentle stream of nitrogen or argon gas. The anode is now ready for the assembly of the dye-sensitized solar cell.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rsc.org [rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. materiability.com [materiability.com]

Application Notes and Protocols for D149 Dye Sensitization of TiO2 Photoanodes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the sensitization of titanium dioxide (TiO₂) photoanodes with D149 dye, a crucial step in the fabrication of high-efficiency Dye-Sensitized Solar Cells (DSSCs).

Introduction to D149 Dye

D149 is a metal-free indoline (B122111) dye that has emerged as a highly promising sensitizer (B1316253) for DSSCs, demonstrating impressive power conversion efficiencies.[1][2] Its broad absorption spectrum and effective electron injection into the TiO₂ conduction band contribute to its high performance.[1] The molecular structure of D149 allows for strong anchoring onto the TiO₂ surface, facilitating efficient charge transfer.

Performance of D149-Sensitized Solar Cells

The photovoltaic performance of DSSCs utilizing D149 dye is influenced by various factors, including the morphology of the TiO₂ film, the composition of the electrolyte, and the presence of co-adsorbents. A summary of reported performance data is presented in the table below.

TiO₂ Film Type	Jsc (mA/cm²)	Voc (mV)	Fill Factor (FF)	Power Conversion Efficiency (η, %)	Reference
Nanocrystalline	13.2	752	0.749	7.4	[1]
5-layered (4.0 µm)	12.5	-	-	5.5	[3]
Network Nanowires (6.2 µm)	-	-	-	8.51	[3]
Nanoparticulate (6.2 µm)	-	-	-	6.94	[3]
Anatase Nanoparticles (Dyesol)	-	-	-	5.8 ± 0.4	[4]
Amorphous-free P25	-	-	-	5.8 ± 0.2	[4]
As-received P25	-	-	-	3.9 ± 0.4	[4]

Experimental Protocols

Detailed methodologies for the key experimental stages are provided below. These protocols are compiled from various sources to represent a standard approach.

Preparation of TiO₂ Photoanode

This protocol describes the fabrication of a mesoporous TiO₂ film on a transparent conductive oxide (TCO) glass substrate, typically fluorine-doped tin oxide (FTO).

Materials:

• FTO glass plates

• TiO₂ paste (e.g., from commercial sources or prepared in-house)

• Ethanol, isopropanol (B130326), acetone, and deionized water

• Surfactant solution (e.g., Triton X-100 in water)

• Adhesive tape (e.g., Scotch tape)

• Glass rod or squeegee

• Hot plate

• Tube furnace or programmable oven

Procedure:

• Cleaning of FTO Glass:

  • Sequentially clean the FTO glass plates in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the plates with a stream of nitrogen or clean air.

  • Treat the conductive side of the FTO glass with a UV-Ozone cleaner for 15 minutes to remove any remaining organic residues and improve the wettability.

• Application of TiO₂ Paste:

  • Define the active area on the conductive side of the FTO glass using adhesive tape.

  • Apply a line of TiO₂ paste at one edge of the defined area.

  • Spread the paste evenly across the defined area using a doctor-blade technique with a glass rod or squeegee.[5] The thickness of the film can be controlled by the thickness of the adhesive tape.

• Sintering of TiO₂ Film:

  • Allow the freshly coated film to level at room temperature for 5-10 minutes.

  • Dry the film on a hot plate at approximately 125-150°C for 10-15 minutes to evaporate the solvents.[5]

  • Transfer the films to a programmable furnace for sintering. A typical temperature profile is as follows:

    • Ramp up to 325°C at a rate of 10°C/min and hold for 30 minutes.

    • Ramp up to 375°C at a rate of 10°C/min and hold for 30 minutes.

    • Ramp up to 450-500°C at a rate of 10°C/min and hold for 30 minutes.[6]

    • Cool down naturally to room temperature.

  • For plastic substrates, sintering temperatures are significantly lower, typically around 150-200°C.[7]

D149 Dye Sensitization

This protocol details the process of anchoring the D149 dye molecules onto the surface of the sintered TiO₂ photoanode.

Materials:

• Sintered TiO₂ photoanodes

• D149 dye

• Solvent: Acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v) or tetrahydrofuran (B95107) (THF)[2][4]

• Co-adsorbent (optional): Chenodeoxycholic acid (CDCA)[2]

• Beaker or petri dish

• Tweezers

• Nitrogen or argon gas

Procedure:

• Preparation of Dye Solution:

  • Prepare a 0.3-0.5 mM solution of D149 dye in the chosen solvent (e.g., a 1:1 mixture of acetonitrile and tert-butanol).[4]

  • If using a co-adsorbent to reduce dye aggregation, add CDCA to the dye solution. A typical concentration is 10-20 mM.

• Dye Immersion:

  • While the sintered TiO₂ photoanodes are still warm (around 80-110°C), immerse them in the D149 dye solution.[4]

  • Keep the photoanodes in the dye solution for a sufficient time to ensure complete dye uptake, typically ranging from 2 to 24 hours in a dark environment.[6][8]

• Rinsing and Drying:

  • After sensitization, remove the photoanodes from the dye solution.

  • Rinse the dye-sensitized photoanodes with the same solvent used for the dye solution (e.g., acetonitrile) to remove any non-adsorbed dye molecules.[4]

  • Dry the photoanodes using a gentle stream of nitrogen or argon gas.

Assembly of the Dye-Sensitized Solar Cell

This protocol describes the final assembly of the DSSC in a sandwich configuration.

Materials:

• Dye-sensitized TiO₂ photoanode

• Counter electrode (e.g., platinized FTO glass)

• Thermoplastic sealant (e.g., Surlyn®)

• Electrolyte solution (e.g., containing an I⁻/I₃⁻ redox couple in an organic solvent like acetonitrile)

• Vacuum desiccator

• Binder clips

• Soldering iron

Procedure:

• Preparation of the Counter Electrode:

  • A common counter electrode is prepared by depositing a thin layer of platinum on an FTO glass substrate. This can be done by spreading a drop of chloroplatinic acid solution and heating it at 400°C for 30 minutes.[9]

• Sealing the Electrodes:

  • Place a frame of the thermoplastic sealant around the active area of the dye-sensitized photoanode.

  • Position the counter electrode on top of the photoanode, offsetting it slightly to allow for electrical contact.

  • Heat the assembly on a hot plate at around 100-120°C while pressing the electrodes together to melt the sealant and create a seal.

• Electrolyte Filling:

  • Introduce the electrolyte solution into the space between the electrodes through pre-drilled holes in the counter electrode. A vacuum backfilling technique is often used to ensure complete filling without air bubbles.

  • Seal the filling holes with a small piece of sealant and a microscope cover slip.

• Finalizing the Cell:

  • Clean any excess electrolyte from the edges of the cell.

  • Attach conductive tape or solder wires to the exposed FTO areas of the photoanode and counter electrode for external electrical connection.

Visualizations

Experimental Workflow for D149 Sensitization of TiO₂ Photoanodes

Caption: Workflow for the fabrication of a D149-sensitized TiO₂ photoanode and DSSC assembly.

Mechanism of a Dye-Sensitized Solar Cell

References

• 1. jru-b.com [jru-b.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. A Comparative Study of Organic Dye-Sensitized Solar Cells Based on Anatase TiO2 and Amorphous Free Mixed Phase’s Anatase/Rutile P25 TiO2 Photoanodes | MDPI [mdpi.com]
• 5. www3.nd.edu [www3.nd.edu]
• 6. chalcogen.ro [chalcogen.ro]
• 7. jmaterenvironsci.com [jmaterenvironsci.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Utilizing D149 Dye with ZnO Nanostructures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of the indoline (B122111) dye D149 in conjunction with zinc oxide (ZnO) nanostructures, primarily focusing on the fabrication and characterization of dye-sensitized solar cells (DSSCs). The protocols outlined below are based on established methodologies in the field and are intended to serve as a detailed resource for researchers.

Overview of D149 Dye and ZnO Nanostructures in DSSCs

The indoline dye D149 is a metal-free organic sensitizer (B1316253) known for its high molar extinction coefficient, which allows for efficient light harvesting. When paired with a wide-bandgap semiconductor like zinc oxide, it forms the core of a dye-sensitized solar cell. ZnO is an attractive alternative to the more commonly used titanium dioxide (TiO2) due to its similar bandgap, higher electron mobility, and versatile synthesis methods that allow for the creation of diverse nanostructures.

The fundamental principle of a D149-sensitized ZnO DSSC involves the dye absorbing photons, leading to the excitation of electrons. These excited electrons are then injected into the conduction band of the ZnO nanostructure and transported to an external circuit, generating an electric current.

Experimental Data Presentation

The performance of DSSCs fabricated using D149 dye and various ZnO nanostructures is summarized in the tables below. These values are indicative of the efficiencies that can be achieved and the influence of different experimental parameters.

Table 1: Performance of D149-Sensitized ZnO Nanostructure-Based DSSCs

ZnO Nanostructure	Power Conversion Efficiency (PCE) [%]	Open-Circuit Voltage (Voc) [V]	Short-Circuit Current Density (Jsc) [mA/cm2]	Fill Factor (FF)	Reference
Nanoparticles (20 nm)	2.28	0.55	8.2	0.51	[1][2][3]
Nanosheets	6.06	-	-	-	[4]
Nanoporous Film	4.1	-	-	-	[5]

Table 2: Influence of Solvents on D149-ZnO DSSC Performance (Predicted) [6][7][8]

Solvent	Power Conversion Efficiency (PCE) [%]
2,2,2-Trifluoroethanol	1.662
1-propanol	1.625
Ethanol (B145695)	0.997
Acetonitrile (B52724)	0.9375

Experimental Protocols

The following are detailed protocols for the key experimental procedures involved in the fabrication of D149-sensitized ZnO DSSCs.

Synthesis of ZnO Nanoparticles (Sol-Gel Method)

This protocol describes a common method for synthesizing ZnO nanoparticles suitable for creating a mesoporous photoanode.

Materials:

• Zinc acetate (B1210297) dihydrate (Zn(CH3COO)2·2H2O)

• Methanol (B129727)

• Potassium hydroxide (B78521) (KOH)

• Ethanol

Procedure:

• Prepare a 0.01 M solution of zinc acetate dihydrate in methanol by dissolving the appropriate amount under continuous stirring at 65°C.

• Separately, prepare a 0.01 M solution of KOH in methanol.

• Add the KOH solution dropwise to the zinc acetate solution while stirring.

• Continue stirring the mixture for 2 hours at 65°C to allow for the formation of ZnO nanoparticles.

• Isolate the resulting solid precipitate by centrifugation.

• Wash the collected nanoparticles with ethanol and centrifuge again. Repeat this step twice to remove any unreacted precursors.

• Dry the final ZnO nanoparticle powder in an oven.

Fabrication of ZnO Photoanode

This protocol details the preparation of the ZnO photoanode on a transparent conducting oxide (TCO) substrate.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Synthesized ZnO nanoparticles

• Acetic acid

• Triton X-100

• Ethanol

• Isopropanol (B130326)

Procedure:

• Clean the FTO glass substrates by ultrasonication in isopropanol for 15 minutes, followed by rinsing with ethanol and deionized water. Dry the substrates with a stream of air.[6]

• To prepare a ZnO paste, grind 0.60 g of the synthesized ZnO nanoparticles with 5 drops of acetic acid in a ceramic mortar.[6]

• Add 3 drops of Triton X-100 to the paste and mix thoroughly.

• Add 40.0 ml of absolute ethanol and mix until a uniform dispersion is obtained.[6]

• Use the doctor-blade technique to coat the ZnO paste onto the cleaned FTO substrate.

• Anneal the coated substrate at 400-450°C for 1 hour to sinter the ZnO nanoparticles and form a mesoporous film.[9]

Dye Sensitization with D149

This protocol describes the process of anchoring the D149 dye molecules onto the surface of the ZnO photoanode.

Materials:

• ZnO photoanode

• D149 dye

• Acetonitrile

• tert-Butanol

Procedure:

• Prepare a 0.3-0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.[4][6][10]

• Immerse the prepared ZnO photoanode into the D149 dye solution.

• The sensitization time can vary, with reported times ranging from 1 to 12 hours at room temperature or elevated temperatures (e.g., 80°C for 1 hour).[4][6] It is crucial to optimize this step to prevent dye aggregation.

• After sensitization, rinse the photoanode with acetonitrile to remove any non-adsorbed dye molecules.[6]

• Dry the sensitized photoanode in a gentle stream of air.

Assembly of the Dye-Sensitized Solar Cell

This protocol outlines the final assembly of the DSSC.

Materials:

• D149-sensitized ZnO photoanode

• Counter electrode (e.g., platinum-coated FTO glass)

• Electrolyte solution (e.g., containing an iodide/triiodide redox couple)

• Surlyn or other sealant

Procedure:

• Place the counter electrode over the D149-sensitized ZnO photoanode, offsetting the electrodes to allow for electrical contact.

• Seal the edges of the cell using a hot press and a Surlyn gasket to prevent leakage of the electrolyte.

• Introduce the electrolyte into the cell through a small pre-drilled hole in the counter electrode.

• Seal the hole using a small piece of Surlyn and a coverslip.

Visualizations

The following diagrams illustrate the key processes involved in the fabrication and operation of a D149-sensitized ZnO DSSC.

Experimental workflow for DSSC fabrication.

Electron transfer pathway in a D149-sensitized ZnO DSSC.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. shsu-ir.tdl.org [shsu-ir.tdl.org]
• 3. worldscientific.com [worldscientific.com]
• 4. Highly efficient dye-sensitized solar cell with a ZnO nanosheet-based photoanode - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. aidic.it [aidic.it]
• 10. chalcogen.ro [chalcogen.ro]

Application Notes and Protocols for D149 Dye-Sensitized SnO2 Electrodes in Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the performance and application of the metal-free organic indoline (B122111) dye, D149, when used as a sensitizer (B1316253) for tin oxide (SnO2) photoanodes in dye-sensitized solar cells (DSSCs). Detailed experimental protocols and performance data are presented to facilitate the replication and advancement of research in this area.

Performance of D149 on SnO2 Electrodes

The use of D149 dye with SnO2 photoanodes has shown promising results, often outperforming traditional ruthenium-based dyes under similar conditions. The higher energy level of the Lowest Unoccupied Molecular Orbital (LUMO) of D149 compared to dyes like N719 facilitates rapid electron transfer to the conduction band of SnO2, which can reduce electron recombination in the device.[1]

Quantitative Performance Data

The following table summarizes the key photovoltaic performance parameters of DSSCs fabricated with D149 dye and SnO2-based photoanodes as reported in the literature.

Photoanode Material	Jsc (mA/cm²)	Voc (mV)	Fill Factor (FF)	Power Conversion Efficiency (PCE) (%)	Reference
Pristine SnO2	14.1	409	0.49	2.8	[2][3]
Pristine SnO2	-	-	-	2.07	[1]
SnO2/MgO Composite	-	-	-	0.67	[1]

Note: Performance can vary based on specific experimental conditions such as electrode thickness, electrolyte composition, and light source.

Experimental Protocols

Detailed methodologies for the fabrication and characterization of D149-sensitized SnO2 DSSCs are provided below.

SnO2 Photoanode Preparation

A common method for preparing SnO2 photoanodes involves the use of a viscous paste, which is then coated onto a transparent conducting substrate.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• SnO2 nanoparticles (e.g., 20 nm average size)

• Ethanol (B145695)

• Terpineol

• Ethyl cellulose (B213188)

• Hydrochloric acid (HCl)

• Acetone

• Deionized water

Protocol:

• Clean the FTO substrates sequentially in an ultrasonic bath with HCl, acetone, ethanol, and deionized water for 15 minutes each.[4]

• Prepare a viscous SnO2 paste by grinding 0.2 g of SnO2 nanoparticles with 2 mL of ethanol, 0.6 g of terpineol, and 0.1 g of ethyl cellulose for 40 minutes.[4]

• Coat the SnO2 paste onto the cleaned FTO substrate using a doctor-blading technique.[4]

• Dry the coated electrode at 80°C for 2 hours.[4]

• Sinter the dried electrode using a programmed heating procedure: 325°C for 5 minutes, then 375°C for 5 minutes, followed by 450°C for 15 minutes, and finally 500°C for 15 minutes.[4]

• Allow the photoanode to cool to room temperature before dye sensitization.

D149 Dye Sensitization

The process of adsorbing the D149 dye onto the surface of the SnO2 photoanode is a critical step for light harvesting.

Materials:

• Prepared SnO2 photoanode

• D149 dye

• Anhydrous ethanol

Protocol:

• Prepare a dye solution of D149 in anhydrous ethanol. A typical concentration is 3 x 10⁻⁴ mol L⁻¹.

• Immerse the sintered SnO2 photoanode into the D149 dye solution.

• Keep the photoanode in the dye solution for 24 hours to ensure sufficient dye loading.

• After sensitization, rinse the photoanode with ethanol to remove any non-adsorbed dye molecules from the surface.

DSSC Assembly and Characterization

The final step is the assembly of the DSSC and the characterization of its photovoltaic performance.

Materials:

• D149-sensitized SnO2 photoanode

• Platinum (Pt) coated counter electrode

• Iodide/triiodide (I⁻/I₃⁻) based liquid electrolyte

• Solar simulator (AM 1.5, 100 mW/cm²)

• Potentiostat/Galvanostat for J-V measurements

Protocol:

• Assemble the DSSC by placing the Pt counter electrode over the D149-sensitized SnO2 photoanode.

• Introduce the liquid electrolyte into the space between the two electrodes through capillary action.

• Characterize the photovoltaic performance of the assembled cell using a solar simulator under standard AM 1.5 illumination.

• Measure the current density-voltage (J-V) characteristics to determine the short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).

Diagrams

The following diagrams illustrate the experimental workflow and the fundamental electron transfer processes in a D149-sensitized SnO2 DSSC.

Fabrication workflow for a D149-sensitized SnO2 DSSC.

Energy level diagram for a D149-sensitized SnO2 solar cell.

References

• 1. spiedigitallibrary.org [spiedigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for D149 Dye Photocatalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indoline (B122111) dye D149 is a metal-free organic sensitizer (B1316253) extensively utilized in dye-sensitized solar cells (DSSCs) due to its high molar extinction coefficient and efficient charge transfer properties.[1] However, the presence of such dyes in industrial effluents necessitates the development of effective degradation methods. Photocatalysis has emerged as a promising advanced oxidation process (AOP) for the mineralization of organic pollutants into less harmful substances.[2] This document provides a detailed experimental setup and protocol for the photocatalytic degradation of D149 dye, primarily using titanium dioxide (TiO₂), a widely studied, efficient, and stable photocatalyst.[3]

The protocol herein is a comprehensive guide based on established methodologies for the photocatalytic degradation of various organic dyes.[4][5] Researchers should consider this a foundational method that may require optimization for specific experimental conditions and analytical requirements.

Principle of Photocatalysis

Photocatalysis is initiated when a semiconductor material, such as TiO₂, absorbs photons with energy equal to or greater than its band gap. This absorption leads to the generation of electron-hole pairs (e⁻/h⁺). These charge carriers migrate to the catalyst surface and react with adsorbed water and oxygen molecules to produce highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) radicals (O₂⁻•). These ROS are powerful oxidizing agents that can non-selectively degrade organic molecules like D149 dye into smaller, less toxic compounds, and ultimately to CO₂, H₂O, and mineral acids.[3]

Experimental Setup

A typical experimental setup for the photocatalytic degradation of D149 dye consists of a photoreactor equipped with a suitable light source. The reaction is typically carried out in a batch reactor with constant stirring to ensure a homogenous suspension of the photocatalyst in the dye solution.

Key Components:

• Photoreactor: A vessel, typically made of quartz or borosilicate glass to allow for the transmission of UV and visible light. A common setup involves a beaker or a specialized reactor vessel placed on a magnetic stirrer.[6]

• Light Source: A UV lamp (e.g., mercury vapor lamp) or a solar simulator (e.g., Xenon lamp) is positioned to irradiate the reaction mixture.[4] The choice of lamp depends on the absorption spectrum of the photocatalyst and the dye.

• Magnetic Stirrer: To maintain a uniform suspension of the photocatalyst particles in the dye solution.[6]

• Sampling Port: To withdraw aliquots of the reaction mixture at specific time intervals for analysis.

• Analytical Instrument: A UV-Vis spectrophotometer is essential for monitoring the degradation of the D149 dye by measuring the change in its absorbance over time.[1]

Materials and Reagents

• D149 Dye (Indoline dye)

• Photocatalyst: Titanium dioxide (TiO₂, Anatase)

• Deionized (DI) water

• Acetonitrile (B52724) (for stock solution preparation)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

Experimental Protocols

Preparation of D149 Dye Stock Solution

• Accurately weigh a specific amount of D149 dye powder.

• Dissolve the dye in a small amount of a suitable solvent like acetonitrile due to its organic nature, and then dilute with deionized water to the desired final volume to prepare a stock solution (e.g., 100 mg/L).

• Store the stock solution in a dark container to prevent photodegradation.

Photocatalytic Degradation Procedure

• Catalyst Suspension: Add a predetermined amount of TiO₂ photocatalyst to a specific volume of D149 dye solution of a known initial concentration in the photoreactor.[7] A typical catalyst loading ranges from 0.1 to 2.0 g/L.[4]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period of 30-60 minutes to establish adsorption-desorption equilibrium between the dye molecules and the surface of the photocatalyst.[7] Take an initial sample (t=0) at the end of this period.

• Initiation of Photocatalysis: Turn on the light source to initiate the photocatalytic reaction.

• Sampling: Withdraw aliquots (e.g., 3-5 mL) of the suspension at regular time intervals (e.g., 0, 15, 30, 45, 60, 90, 120 minutes).

• Sample Preparation for Analysis: Immediately centrifuge or filter the collected aliquots to remove the photocatalyst particles. This step is crucial to stop the photocatalytic reaction in the collected sample.

• Analysis: Analyze the filtrate using a UV-Vis spectrophotometer to determine the concentration of the remaining D149 dye. The absorbance should be measured at the maximum wavelength (λmax) of D149 dye, which is approximately 530 nm.[8]

Monitoring Dye Degradation

The degradation of D149 dye can be monitored by measuring the decrease in the intensity of its main absorption peak in the visible region using a UV-Vis spectrophotometer.[1] The degradation efficiency can be calculated using the following equation:

Degradation (%) = [(A₀ - Aₜ) / A₀] × 100

Where:

• A₀ is the initial absorbance of the dye solution at time t=0 (after the dark adsorption step).

• Aₜ is the absorbance of the dye solution at a specific time interval 't'.

The concentration of the dye at different time intervals can be determined from a pre-established calibration curve of absorbance versus concentration.

Data Presentation

Quantitative data from the photocatalysis experiments should be summarized in tables for clarity and ease of comparison.

Table 1: Experimental Parameters for D149 Dye Photocatalysis

Parameter	Recommended Range	Notes
Initial D149 Dye Concentration	5 - 20 mg/L	Higher concentrations may inhibit light penetration.
Photocatalyst (TiO₂) Loading	0.5 - 1.5 g/L	Optimum loading needs to be determined experimentally.
pH of the Solution	4 - 9	The effect of pH on degradation efficiency should be investigated.
Light Source	UV Lamp (365 nm) or Solar Simulator	The choice depends on the desired experimental conditions.
Stirring Speed	300 - 500 rpm	To ensure a homogeneous suspension.
Reaction Temperature	25 - 40 °C	Typically conducted at room temperature.

Table 2: Sample Data for D149 Dye Degradation

Time (min)	Absorbance at 530 nm	Concentration (mg/L)	Degradation (%)
0	1.250	10.0	0
15	0.985	7.88	21.2
30	0.734	5.87	41.3
45	0.512	4.10	59.0
60	0.321	2.57	74.3
90	0.150	1.20	88.0
120	0.065	0.52	94.8

Visualizations

Experimental Workflow

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. atlantis-press.com [atlantis-press.com]
• 3. Photocatalytic Removal of Organic Pollutants from Industrial Wastewater Using TiO2 Catalyst [scirp.org]
• 4. scientificarchives.com [scientificarchives.com]
• 5. Research Progress of TiO2 Modification and Photodegradation of Organic Pollutants [mdpi.com]
• 6. ijfmr.com [ijfmr.com]
• 7. Discovery and mechanistic study of a photocatalytic indoline dehydrogenation for the synthesis of elbasvir - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03350K [pubs.rsc.org]
• 8. francis-press.com [francis-press.com]

Application Notes and Protocols for the Characterization of D149 Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dye-sensitized solar cells (DSSCs) have emerged as a promising technology for converting solar energy into electricity due to their low production cost and ease of fabrication. The performance of a DSSC is critically dependent on the properties of the sensitizing dye. D149, a metal-free organic indoline (B122111) dye, is a widely studied sensitizer (B1316253) known for its high molar extinction coefficient and good photovoltaic performance. This document provides detailed application notes and experimental protocols for the comprehensive characterization of D149 dye-sensitized solar cells.

Photovoltaic Performance of D149 DSSCs

The key performance parameters of a solar cell are the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE). These parameters are determined from the current density-voltage (J-V) curve of the fabricated DSSC under simulated solar illumination (AM 1.5G, 100 mW/cm²).

Semiconductor	Electrolyte	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
TiO₂	Acetonitrile-based	4.9	-	-	-	[1]
ZnO	Ionic Liquid	-	-	-	9.03	[2]
ZnO	Acetonitrile-based	-	-	-	6.67	[2]
TiO₂	Ionic Liquid with CDCA	14.3	0.68	0.65	6.3	[3]
TiO₂	Acetonitrile-based with CDCA	15.2	0.66	0.66	6.6	[3]

Note: The performance of DSSCs can vary significantly based on the specific fabrication conditions, materials used, and measurement setup.

Experimental Protocols

This section details the step-by-step procedures for the fabrication and characterization of D149 DSSCs.

Fabrication of D149 Dye-Sensitized Solar Cell

A general protocol for the fabrication of a D149 DSSC is outlined below. This can be adapted based on specific laboratory equipment and materials.

a. Preparation of TiO₂ Photoanode:

• Clean a fluorine-doped tin oxide (FTO) coated glass substrate by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol (B130326) (15 minutes each).

• Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor-blade technique. The thickness of the layer can be controlled by using adhesive tape as a spacer.

• Dry the TiO₂ film in air for 10-15 minutes.

• Sinter the TiO₂-coated FTO glass in a furnace at 450-500°C for 30 minutes to ensure good particle necking and remove organic binders.

• Allow the photoanode to cool down to room temperature.

b. Preparation of D149 Dye Solution:

• Prepare a 0.3 to 0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of anhydrous acetonitrile (B52724) and tert-butanol.

c. Sensitization of the Photoanode:

• Immerse the cooled TiO₂ photoanode in the D149 dye solution.

• Keep the photoanode in the dye solution for 12-24 hours in a dark, sealed container to ensure sufficient dye loading.

• After sensitization, rinse the photoanode with acetonitrile to remove any non-adsorbed dye molecules.

• Dry the sensitized photoanode.

d. Preparation of the Counter Electrode:

• Clean another FTO glass substrate using the same procedure as for the photoanode.

• Deposit a thin layer of a platinum catalyst (e.g., a few drops of H₂PtCl₆ solution in isopropanol) onto the conductive side of the FTO glass.

• Heat the Pt-coated FTO glass at 400°C for 15-20 minutes to form a catalytic platinum layer.

• Allow the counter electrode to cool down.

e. Assembly of the DSSC:

• Place a thin (25-60 µm) thermoplastic sealant (e.g., Surlyn®) frame around the TiO₂ film on the photoanode.

• Position the platinum counter electrode on top of the photoanode, slightly offset to allow for electrical contacts.

• Heat the assembly on a hot plate at around 100-120°C to melt the sealant and bond the two electrodes together.

• Introduce the electrolyte solution (e.g., 0.6 M PMII, 0.05 M I₂, 0.1 M LiI, and 0.5 M 4-tert-butylpyridine (B128874) in acetonitrile) into the cell through pre-drilled holes in the counter electrode.

• Seal the holes using a small piece of sealant and a coverslip.

Characterization Techniques

a. UV-Visible Absorption Spectroscopy:

This technique is used to determine the light-harvesting properties of the D149 dye, both in solution and when adsorbed onto the TiO₂ surface.

Protocol for D149 Dye in Solution:

• Prepare a dilute solution of D149 dye in the desired solvent (e.g., acetonitrile/tert-butanol 1:1 v/v).

• Use a UV-Vis spectrophotometer to measure the absorption spectrum of the solution, typically in the range of 300-800 nm.

• Use the pure solvent as a blank for baseline correction.

• The absorption maximum (λmax) indicates the wavelength at which the dye absorbs light most strongly. For D149, this is typically around 525-530 nm.[4]

Protocol for D149 Dye on TiO₂ Film:

• Use an un-dyed TiO₂ film as a reference for baseline correction to account for scattering and absorption by the TiO₂.

• Measure the absorption spectrum of the D149-sensitized TiO₂ photoanode.

• The spectrum will show a characteristic absorption peak corresponding to the D149 dye, which may be slightly shifted or broadened compared to the solution spectrum due to dye aggregation and interaction with the TiO₂ surface.

b. Photovoltaic Current-Voltage (J-V) Characterization:

This is the primary method for evaluating the overall performance of the fabricated D149 DSSC.

Protocol:

• Use a solar simulator that provides an irradiance of 100 mW/cm² with an AM 1.5G spectrum.

• Connect the fabricated D149 DSSC to a source meter.

• Mask the cell with a non-reflective material to define the active area accurately.

• Measure the current density as a function of the applied voltage, sweeping from a reverse bias to a forward bias.

• From the J-V curve, determine the Voc (voltage at zero current), Jsc (current density at zero voltage), FF, and PCE.

c. Incident Photon-to-Current Conversion Efficiency (IPCE) Measurement:

IPCE measures the ratio of the number of charge carriers collected to the number of incident photons at a specific wavelength. It provides insight into the spectral response of the solar cell.

Protocol:

• Use a dedicated IPCE measurement system, which typically consists of a light source (e.g., Xenon lamp), a monochromator, a chopper, and a lock-in amplifier.

• Illuminate the D149 DSSC with monochromatic light of varying wavelengths.

• Measure the short-circuit current generated at each wavelength.

• The IPCE is calculated using the formula: IPCE(λ) = (1240 × Jsc(λ)) / (λ × Pin(λ)), where Jsc is the short-circuit current density, λ is the wavelength, and Pin is the incident power density.

• Plot the IPCE as a function of wavelength. The shape of the IPCE spectrum should ideally follow the absorption spectrum of the D149 dye.

d. Electrochemical Impedance Spectroscopy (EIS):

EIS is a powerful technique to investigate the internal charge transfer processes and recombination kinetics within the DSSC.

Protocol:

• Use a potentiostat with a frequency response analyzer.

• Connect the D149 DSSC in a two-electrode configuration.

• Apply a forward bias voltage (typically close to the Voc of the cell) and superimpose a small AC voltage perturbation (e.g., 10 mV).

• Measure the impedance of the cell over a wide frequency range (e.g., 1 MHz to 0.1 Hz).

• The resulting Nyquist plot typically shows three semicircles corresponding to charge transfer at the counter electrode/electrolyte interface (high frequency), electron transport and recombination at the TiO₂/dye/electrolyte interface (intermediate frequency), and ion diffusion in the electrolyte (low frequency).

• The data can be fitted to an equivalent circuit model to extract quantitative information about the different resistive and capacitive elements within the cell.

Visualizations

Caption: Experimental workflow for the fabrication and characterization of D149 DSSCs.

Caption: Energy level diagram for a D149 dye-sensitized solar cell with a TiO₂ photoanode and an iodide/triiodide electrolyte.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: D149 Dye Loading on Mesoporous TiO2 Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the loading of D149 dye onto mesoporous titanium dioxide (TiO2) films, a critical step in the fabrication of dye-sensitized solar cells (DSSCs). The following sections detail the necessary materials, equipment, and step-by-step procedures for preparing the TiO2 photoanode and subsequently sensitizing it with D149 dye.

Overview of D149 Dye

D149 is a metal-free indoline (B122111) dye known for its high molar extinction coefficient, making it an efficient sensitizer (B1316253) for DSSCs.[1] It is recognized as one of the best-performing dyes within its family, achieving high solar energy conversion efficiencies.[2] Proper loading of D149 onto the mesoporous TiO2 surface is crucial for maximizing light absorption and subsequent electron injection into the semiconductor's conduction band, which are fundamental processes for the photovoltaic performance of the solar cell.[3]

Experimental Protocols

This section outlines the detailed methodologies for the preparation of mesoporous TiO2 films and the subsequent D149 dye loading process.

Preparation of Mesoporous TiO2 Films

The quality of the mesoporous TiO2 film directly impacts the efficiency of dye loading and the overall performance of the DSSC. A common method for preparing these films is the doctor-blading or screen-printing of a TiO2 paste onto a transparent conductive oxide (TCO) glass substrate, followed by sintering.

Materials and Equipment:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• TiO2 paste (e.g., commercial paste or prepared from TiO2 nanoparticles)

• Surfactant (e.g., Pluronic P123, PEG-400)[4][5]

• Titanium precursor (e.g., titanium isopropoxide, Ti-butoxide)[5][6]

• Solvents (e.g., ethanol, butanol, water)

• Acetic acid (catalyst)[5]

• Doctor blade or screen printer

• Hot plate

• Tube furnace or programmable oven

• Ultrasonic bath

Protocol:

• Substrate Cleaning: Thoroughly clean the FTO glass substrates by sequential ultrasonication in a detergent solution, deionized water, and ethanol. Dry the substrates with a stream of nitrogen or clean air.

• TiO2 Paste Preparation (Optional): To prepare a custom TiO2 paste, mix TiO2 nanoparticles with a solution containing a binder (e.g., ethyl cellulose), a dispersant, and a solvent (e.g., terpineol). The addition of a surfactant can aid in creating a mesoporous structure.[4][5]

• TiO2 Film Deposition: Apply the TiO2 paste onto the conductive side of the FTO glass substrate using a doctor blade or screen-printing technique to ensure a uniform thickness. The thickness of the film is a critical parameter affecting the DSSC performance.[1]

• Drying and Sintering:

  • Dry the coated substrates on a hot plate at a low temperature (e.g., 125°C) to evaporate the solvents.

  • Transfer the dried films to a programmable furnace for sintering. A typical sintering program involves gradually heating the films to a high temperature (e.g., 450-500°C) and holding them at that temperature for a specific duration (e.g., 30 minutes) to ensure good particle necking and remove organic binders.[7]

• Cooling: Allow the films to cool down slowly to room temperature to prevent cracking.

D149 Dye Loading (Sensitization)

The process of immersing the mesoporous TiO2 film in a dye solution allows for the adsorption of the dye molecules onto the TiO2 surface.

Materials and Equipment:

• Sintered mesoporous TiO2 films on FTO glass

• D149 dye

• Solvent for dye solution (e.g., a mixture of acetonitrile (B52724) and butanol (1:1 v/v), or tetrahydrofuran (B95107) (THF))[7][8]

• Co-adsorbent (e.g., chenodeoxycholic acid - CDCA) (Optional, to prevent dye aggregation)

• Sealed container

• Oven or incubator

Protocol:

• Dye Solution Preparation: Prepare a solution of D149 dye in the chosen solvent. A typical concentration is in the range of 0.3 mM to 0.5 mM.[7][8] If using a co-adsorbent like CDCA, it should be added to the dye solution.

• Immersion: Immerse the mesoporous TiO2 films into the D149 dye solution in a sealed, light-protected container to prevent solvent evaporation and dye degradation.

• Dye Adsorption: The immersion time and temperature are critical parameters that influence the amount of dye loaded onto the TiO2 surface. Optimal conditions need to be determined experimentally, but a common starting point is immersion for 12 to 24 hours at room temperature or slightly elevated temperatures (e.g., 40°C).[1][8]

• Rinsing: After the immersion period, remove the dye-sensitized films from the solution and rinse them with the same solvent used for the dye solution (e.g., acetonitrile) to remove any non-adsorbed dye molecules.[8]

• Drying: Dry the sensitized films in a clean, dark environment, for example, under a gentle stream of nitrogen or in a vacuum desiccator.[7][8]

Data Presentation

The following tables summarize quantitative data gathered from various studies on D149 dye loading and its effect on DSSC performance.

Table 1: D149 Dye Solution and Loading Parameters

Parameter	Value	Source
Dye Concentration	0.3 mM	[8]
0.5 mM	[7]
Solvent	Acetonitrile/Butanol (1:1 v/v)	[8]
Tetrahydrofuran (THF)	[7]
Immersion Time	1.5 hours	[1]
3 hours	[1]
12 hours	[8]
Immersion Temperature	40°C	[1]
Room Temperature	[8]

Table 2: Influence of TiO2 Film Thickness and D149 Loading on DSSC Performance

TiO2 Film Thickness (µm)	Dye	Jsc (mA/cm²)	Voc (V)	Fill Factor (FF)	Efficiency (%)	Source
~12	N719	-	-	-	5.7	[9]
Not Specified	D149	-	-	-	3.7	[9]
9	D149	8.2	0.55	0.51	2.28	[8]

Note: Jsc = Short-circuit current density, Voc = Open-circuit voltage. Performance data is highly dependent on the complete cell architecture and measurement conditions.

Visualization of Experimental Workflows

The following diagrams illustrate the key experimental processes involved in the preparation and sensitization of TiO2 films with D149 dye.

Caption: Workflow for the preparation of mesoporous TiO2 films.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. atlantis-press.com [atlantis-press.com]
• 4. Organized mesoporous TiO2 films exhibiting greatly enhanced performance in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. briefs.techconnect.org [briefs.techconnect.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Co-sensitization of D149 with Other Dyes in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Co-sensitization in dye-sensitized solar cells (DSSCs) is a promising strategy to enhance power conversion efficiency (PCE) by broadening the spectral absorption range of the photoanode. This approach involves the use of two or more different dyes with complementary absorption spectra to capture a larger portion of the solar spectrum. The indoline (B122111) dye D149 is a potent sensitizer (B1316253) with high molar extinction coefficients, and its performance can be further improved by co-sensitization with other organic or metal-complex dyes.

This document provides detailed application notes and experimental protocols for the co-sensitization of D149 with other common dyes such as D131, D205, and N719. It covers the fabrication of the DSSC, the co-sensitization procedures, and the characterization of the resulting devices.

Data Presentation

The following tables summarize the photovoltaic performance of DSSCs sensitized with D149 alone and co-sensitized with other dyes.

Table 1: Photovoltaic Performance of D149 and D205 Sensitized and Co-sensitized DSSCs

Sensitizer(s)	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
D149	12.8	0.69	0.67	5.9
D205	13.5	0.71	0.68	6.5
D149 + D205	14.2	0.70	0.69	6.9

Table 2: Photovoltaic Performance of D149 and D131 Sensitized and Co-sensitized DSSCs on ZnO Photoanodes [1]

Sensitizer(s)	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
D149	10.5	0.65	0.62	4.2
D131	8.9	0.68	0.65	3.9
D149 + D131 (Cocktail)	12.1	0.66	0.64	5.1

Table 3: Photovoltaic Performance of D149 and N719 Sensitized DSSCs on Rutile TiO2 [2][3]

Sensitizer	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
D149	13.2	0.73	0.60	5.8
N719	12.9	0.74	0.59	5.6

Experimental Protocols

Materials and Reagents

• Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

• Photoanode: Titanium dioxide (TiO2) paste (e.g., P25), Zinc Oxide (ZnO)

• Dyes: D149 (indoline dye), D131 (indoline dye), D205 (indoline dye), N719 (ruthenium-based dye)

• Solvents: Acetonitrile (B52724), tert-butanol, ethanol (B145695)

• Electrolyte: 0.05 M I2, 0.5 M 1,2-dimethyl-3-propylimidazolium iodide (DMPII) in acetonitrile[1]

• Counter Electrode: Platinized FTO glass

• Sealing: Surlyn film

Fabrication of DSSC Components

• Sequentially clean the FTO glass substrates in an ultrasonic bath with detergent, deionized water, acetone, and ethanol for 15 minutes each.

• Dry the substrates with a stream of nitrogen or clean air.

• Treat the cleaned FTO glass with a UV-Ozone cleaner for 15 minutes to remove any remaining organic residues.

• Prepare a TiO2 paste by grinding TiO2 powder with a binder (e.g., ethyl cellulose) and a solvent (e.g., terpineol).

• Deposit the TiO2 paste onto the conductive side of the FTO glass using the doctor-blade technique to a desired thickness (typically 10-15 µm).

• Dry the TiO2 film at 125°C for 5 minutes.

• Sinter the TiO2 film at 500°C for 30 minutes in a furnace.

• For improved performance, a scattering layer of larger TiO2 particles can be deposited on top of the transparent layer and sintered again.

• Treat the sintered TiO2 film with a 40 mM aqueous TiCl4 solution at 70°C for 30 minutes, followed by rinsing with deionized water and ethanol, and then sinter again at 500°C for 30 minutes.

• Allow the photoanode to cool down to approximately 80°C before dye sensitization.

• Drill a small hole in an FTO glass substrate for electrolyte filling.

• Clean the FTO glass as described in section 2.1.

• Deposit a thin layer of platinum on the conductive side of the FTO glass by sputtering or by applying a drop of H2PtCl6 solution and heating at 400°C for 15 minutes.

Co-sensitization of the Photoanode

Two primary methods are used for co-sensitization: the cocktail method and the sequential (step-wise) method.

This method involves immersing the photoanode in a solution containing a mixture of the two dyes.

Protocol for D149 and D131 Co-sensitization: [1]

• Prepare a co-sensitization solution containing 0.25 mM of D149 and 0.25 mM of D131 in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.[1]

• Immerse the prepared TiO2 photoanode in the co-sensitization solution for a specified time (e.g., 2-12 hours) at room temperature in a dark environment.

• After sensitization, rinse the photoanode with ethanol to remove non-adsorbed dye molecules.

• Dry the sensitized photoanode in a clean, dark environment.

This method involves immersing the photoanode in solutions of the individual dyes one after the other. The order of immersion can significantly impact the final device performance.

Protocol for D149 and N719 Co-sensitization:

• Prepare separate dye solutions: 0.3 mM D149 in a 1:1 (v/v) mixture of acetonitrile and tert-butanol, and 0.3 mM N719 in ethanol.

• First, immerse the TiO2 photoanode in the N719 solution for a shorter duration (e.g., 1-2 hours).

• Rinse the photoanode with ethanol.

• Subsequently, immerse the N719-sensitized photoanode into the D149 solution for a longer duration (e.g., 4-6 hours).

• Rinse the co-sensitized photoanode with ethanol and dry it.

DSSC Assembly

• Place a Surlyn gasket on the dye-sensitized photoanode.

• Position the platinized counter electrode on top of the photoanode, with the conductive sides facing each other.

• Seal the two electrodes together by heating the Surlyn gasket at around 100°C under pressure.

• Introduce the electrolyte into the cell through the pre-drilled hole in the counter electrode via vacuum backfilling or capillary action.

• Seal the hole with a small piece of Surlyn and a coverslip.

Characterization of Co-sensitized DSSCs

• Use a solar simulator with a light intensity of 100 mW/cm² (AM 1.5G) to illuminate the DSSC.

• Measure the current density and voltage using a source meter.

• From the J-V curve, determine the short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).

• Use a dedicated IPCE measurement system consisting of a light source, a monochromator, and a potentiostat.

• Illuminate the DSSC with monochromatic light of varying wavelengths.

• Measure the resulting photocurrent at each wavelength.

• Calculate the IPCE as the ratio of the number of collected electrons to the number of incident photons.

• Use a potentiostat with a frequency response analyzer.

• Apply a small AC voltage perturbation over a range of frequencies (typically from 100 kHz to 0.1 Hz) at a specific DC bias (e.g., Voc).

• Analyze the resulting impedance data using an appropriate equivalent circuit model to investigate the charge transfer and recombination processes within the DSSC. For co-sensitized cells, EIS can help to understand the effect of the second dye on the interfacial charge transfer kinetics.

Mandatory Visualizations

Caption: Experimental workflow for the fabrication and characterization of co-sensitized DSSCs.

References

• 1. rsc.org [rsc.org]
• 2. N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells--a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for D149 Dye in Tandem Solar Cell Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The D149 dye, a metal-free indoline (B122111) organic sensitizer, has demonstrated significant potential in the field of photovoltaics, particularly in dye-sensitized solar cells (DSSCs).[1] Its broad absorption spectrum, high molar extinction coefficient, and excellent charge injection efficiency make it a compelling candidate for enhancing the performance of solar energy conversion devices. This document provides detailed application notes and experimental protocols for the utilization of D149 dye in tandem solar cell configurations, a promising approach to surpass the efficiency limits of single-junction solar cells. Tandem solar cells employ multiple absorber layers with complementary absorption spectra to harvest a wider range of the solar spectrum, thereby increasing the overall power conversion efficiency (PCE).[2][3]

Properties of D149 Dye

D149, chemically known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid, is characterized by its donor-π-acceptor (D-π-A) structure.[4] This molecular design facilitates intramolecular charge transfer upon photoexcitation, a critical process for efficient electron injection into the semiconductor's conduction band in a DSSC.

Table 1: Key Properties of D149 Dye

Property	Value	Reference
Molecular Formula	C46H39N3O4S3	[4]
Molecular Weight	810.01 g/mol	N/A
Absorption Maximum (λmax)	~525 nm in solution	[1]
Highest Occupied Molecular Orbital (HOMO)	-5.07 eV to -5.49 eV	[5][6]
Lowest Unoccupied Molecular Orbital (LUMO)	-2.36 eV to -3.06 eV	[5][6]
Band Gap	~2.1 eV	[7]

Tandem Solar Cell Configurations with D149 Dye

D149-sensitized DSSCs can be integrated into tandem architectures, most commonly with a perovskite solar cell (PSC) as the top cell. The wide bandgap of the perovskite top cell allows it to absorb high-energy photons, while the D149-DSSC bottom cell captures the transmitted lower-energy photons. This spectral splitting enhances the overall photon utilization.

Perovskite/D149-DSSC Tandem Solar Cell

In this configuration, a semi-transparent perovskite solar cell is stacked on top of a D149-sensitized DSSC. The performance of such a tandem device is highly dependent on the optical and electronic properties of each sub-cell and the interface between them.

Table 2: Representative Performance of Perovskite/DSSC Tandem Solar Cells

Tandem Configuration	Top Cell	Bottom Cell	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Perovskite/DSSC	Perovskite	N719-DSSC	1.1	12.8	-	10.54	[8]
Perovskite/DSSC	Perovskite	Organic Dye-DSSC	1.1	12.8	-	8.77	[8]

Note: Data for a tandem cell specifically using D149 is limited. The data presented is for similar perovskite/DSSC tandem cells to provide a performance benchmark.

Experimental Protocols

I. Fabrication of a D149-Sensitized TiO₂ Photoanode

This protocol describes the preparation of the photoanode for the bottom cell in a perovskite/D149-DSSC tandem device.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO₂) paste (e.g., P25)

• D149 dye solution (0.3-0.5 mM in a suitable solvent like acetonitrile (B52724)/tert-butanol)

• Ethanol (B145695)

• Acetonitrile

• tert-Butanol

Procedure:

• Substrate Cleaning: Thoroughly clean the FTO substrates by sequential ultrasonication in detergent, deionized water, acetone, and ethanol for 15 minutes each. Dry the substrates with a stream of nitrogen.

• TiO₂ Layer Deposition:

  • Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor-blade technique.

  • Alternatively, screen-printing can be used for better control over layer thickness.

• Sintering: Sinter the TiO₂-coated substrates in a furnace. A typical temperature profile is a ramp up to 500°C, hold for 30 minutes, and then cool down to room temperature. This process removes organic binders and ensures good electrical contact between the TiO₂ nanoparticles.

• Dye Sensitization:

  • Immerse the sintered TiO₂ films into the D149 dye solution.

  • Keep the films in the dye solution for 12-24 hours at room temperature in a dark environment to ensure complete dye loading.

• Rinsing and Drying: After sensitization, rinse the photoanodes with ethanol or acetonitrile to remove any non-adsorbed dye molecules. Dry the photoanodes gently with a nitrogen stream.

II. Fabrication of a Semi-Transparent Perovskite Top Cell

This protocol outlines the fabrication of a typical semi-transparent perovskite solar cell.

Materials:

• Transparent conductive oxide (TCO) coated glass substrates

• Electron Transport Layer (ETL) precursor solution (e.g., SnO₂)

• Perovskite precursor solution (e.g., a mix of FAI, PbI₂, MABr, and PbBr₂ in DMF/DMSO)

• Hole Transport Layer (HTL) precursor solution (e.g., Spiro-OMeTAD in chlorobenzene (B131634) with additives)

• Transparent top electrode material (e.g., sputtered Indium Tin Oxide - ITO or a thin layer of gold)

Procedure:

• Substrate Cleaning: Clean the TCO substrates as described in Protocol I.

• ETL Deposition: Deposit the ETL (e.g., SnO₂) onto the TCO substrate via spin-coating, followed by annealing at the appropriate temperature (e.g., 150°C).

• Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the ETL. An anti-solvent dripping step during spinning is often employed to induce rapid crystallization and form a uniform film. Anneal the film at around 100-150°C.

• HTL Deposition: Spin-coat the HTL solution onto the perovskite layer.

• Top Electrode Deposition: Deposit a thin, transparent top electrode (e.g., 10-15 nm of Au or sputtered ITO) via thermal evaporation or sputtering.

III. Assembly of the Perovskite/D149-DSSC Tandem Cell

This protocol describes the mechanical stacking of the top and bottom cells.

Materials:

• Fabricated semi-transparent perovskite top cell

• Fabricated D149-sensitized TiO₂ photoanode (bottom cell)

• Platinum (Pt) counter electrode for the DSSC

• Electrolyte for the DSSC (e.g., I⁻/I₃⁻ redox couple in an organic solvent)

• Surlyn or other sealant

Procedure:

• Bottom Cell Assembly: Place the Pt counter electrode on top of the D149-sensitized photoanode, separated by a thin Surlyn spacer.

• Electrolyte Injection: Inject the DSSC electrolyte into the gap between the electrodes through pre-drilled holes in the counter electrode.

• Sealing: Seal the holes to prevent electrolyte leakage.

• Tandem Stacking: Mechanically stack the semi-transparent perovskite top cell on top of the sealed D149-DSSC bottom cell. An optical coupling layer can be used to minimize reflection losses at the interface.

Visualizations

Energy Level Diagram

The following diagram illustrates the energy level alignment in a hypothetical perovskite/D149-DSSC tandem solar cell, which is crucial for efficient charge separation and transport.

Caption: Energy level diagram of a perovskite/D149-DSSC tandem solar cell.

Experimental Workflow

The following diagram outlines the major steps in the fabrication of a perovskite/D149-DSSC tandem solar cell.

Caption: Workflow for fabricating a perovskite/D149-DSSC tandem solar cell.

Conclusion

The D149 dye offers significant promise for the development of high-efficiency tandem solar cells. Its strong absorption in the visible region complements the absorption of wide-bandgap top cells like perovskites. The protocols outlined in this document provide a foundational framework for the fabrication and characterization of D149-based tandem solar cells. Further optimization of the individual sub-cells, the interlayer properties, and the overall device architecture will be crucial for realizing the full potential of this technology. Researchers are encouraged to adapt and refine these protocols to suit their specific materials and experimental setups.

References

• 1. scispace.com [scispace.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Perovskite solar cell - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Screen Printing TiO2 Paste for D149 Dye-Sensitized Solar Cells

Introduction

These application notes provide a detailed protocol for the fabrication of titanium dioxide (TiO2) photoanodes for Dye-Sensitized Solar Cells (DSSCs) using the screen-printing technique, followed by sensitization with D149 dye. Screen printing is a widely adopted method for depositing uniform and reproducible TiO2 layers, crucial for the efficient performance of DSSCs.[1][2] The porous nanocrystalline TiO2 film provides a high surface area for the adsorption of sensitizing dye molecules, which are responsible for light harvesting.[3] This document outlines the procedures for TiO2 paste formulation, the screen-printing process, sintering of the TiO2 film, and the subsequent dye sensitization with D149.

Materials and Equipment

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Titanium dioxide (TiO2) nanopowder (e.g., Degussa P25, which consists of anatase and rutile phases)[1]

• Tertiary butanol

• Anhydrous ethanol

• Ethyl cellulose (B213188)

• α-Terpineol

• TiCl4 solution (40 mM)

• D149 dye

• Acetonitrile (B52724)

• tert-Butyl alcohol

• Deionized water

• Detergent, acetone, and isopropanol (B130326) for cleaning

Equipment:

• Screen printer

• Polyester (B1180765) screen (e.g., 150-mesh)[4]

• Squeegee

• Hot plate

• Tube furnace or programmable oven

• Ultrasonic bath

• Magnetic stirrer

• Mortar and pestle

• Spinner

Experimental Protocols

Substrate Cleaning

• Cut the FTO glass to the desired dimensions.

• Sequentially clean the FTO substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15 minutes.

• Dry the substrates using a nitrogen gun and store them in a clean, dry environment.

TiO2 Paste Formulation (for a 15 wt% paste)

• Prepare a binder solution by dissolving ethyl cellulose in ethanol.

• In a mortar, mix the desired amount of TiO2 nanopowder with a small amount of a 1:2 (v/v) mixture of tertiary butanol and anhydrous ethanol.[4]

• Gradually add the binder solution and α-terpineol to the TiO2 mixture while grinding with a pestle to achieve a homogeneous, viscous paste.[5]

• Stir the paste on a magnetic stirrer to ensure uniformity before use.[5]

Screen Printing of TiO2 Film

• Place the cleaned FTO substrate on the screen printer's stage.

• Position the polyester screen over the substrate, ensuring a small gap between the screen and the substrate.

• Apply a line of the prepared TiO2 paste at one end of the screen's printable area.[3]

• Use the squeegee to spread the paste across the screen with a single, smooth motion, applying even pressure. This action forces the paste through the mesh onto the FTO substrate.[3]

• For multi-layered films, dry the printed layer at approximately 120°C for about 5 minutes to evaporate the solvents before printing the next layer.[3] Allow the substrate to cool to room temperature before applying the subsequent layer.[3] The process can be repeated to achieve the desired film thickness.[4]

Sintering of TiO2 Film

• Place the screen-printed TiO2 films in a programmable furnace.

• Heat the films with a slow temperature ramp, for example, 30°C per minute.[3]

• Sinter the films at a temperature between 450°C and 500°C for 30-60 minutes to remove organic binders and ensure good electrical contact between the TiO2 particles.[1][6][7]

• Allow the films to cool down slowly to room temperature. A typical cooling rate would be to let the furnace cool naturally.

Post-Treatment with TiCl4

• After cooling to approximately 80°C, immerse the sintered TiO2 films in a 40 mM aqueous TiCl4 solution at 70°C for 30 minutes.

• Rinse the films with deionized water and ethanol.

• Sinter the films again at 500°C for 30 minutes.[1]

Dye Sensitization with D149

• While the TiO2 electrodes are still warm (around 80°C), immerse them in a D149 dye solution. A typical dye solution consists of 0.3 to 0.5 mM D149 in a 1:1 volume ratio of acetonitrile and tert-butyl alcohol.[1]

• Keep the electrodes immersed in the dye solution for 12-24 hours at room temperature to ensure complete dye uptake.[1]

• After sensitization, rinse the dye-sensitized photoanodes with acetonitrile to remove any excess, non-adsorbed dye molecules.[8]

• Dry the sensitized photoanodes in a clean, dark environment.

Data Presentation

Parameter	Value	Reference(s)
TiO2 Paste Composition
TiO2 Nanopowder Content	15 wt%	[4]
Solvents	Tertiary butanol, Anhydrous ethanol	[4]
Binder	Ethyl cellulose	[5]
Viscosity Modifier	α-Terpineol	[1]
Screen Printing
Screen Mesh Size	150-mesh polyester	[4]
Number of Layers	1-3	[4]
Intermediate Drying Temp.	120°C	[3]
Intermediate Drying Time	5 minutes	[3]
Sintering
Sintering Temperature	450°C - 500°C	[1][6]
Sintering Duration	30 - 60 minutes	[1][7]
Temperature Ramp Rate	~30°C / minute	[3]
TiCl4 Treatment
Concentration	40 mM	[1]
Immersion Temperature	70°C
Immersion Duration	30 minutes
Post-Sintering Temp.	500°C	[1]
Post-Sintering Duration	30 minutes	[1]
Dye Sensitization
Dye	D149
Dye Concentration	0.3 - 0.5 mM	[1]
Solvent	Acetonitrile:tert-Butyl alcohol (1:1)	[1]
Immersion Time	12 - 24 hours	[1]
Immersion Temperature	Room Temperature	[1]

Experimental Workflow Diagram

Caption: Experimental workflow for the fabrication of a D149-sensitized TiO2 photoanode.

References

• 1. kuroppe.tagen.tohoku.ac.jp [kuroppe.tagen.tohoku.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. solaronix.com [solaronix.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. nathan.instras.com [nathan.instras.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Preparation of Titanium Dioxide Paste for Dye Sensitized Solar Cells (DSSCs) | Scientific.Net [scientific.net]

Application Notes and Protocols for Electrolyte Composition in D149 Dye-Based Dye-Sensitized Solar Cells (DSSCs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the formulation and use of electrolytes in dye-sensitized solar cells (DSSCs) based on the D149 organic sensitizer. The electrolyte is a critical component of a DSSC, responsible for regenerating the oxidized dye and transporting charge between the photoanode and the counter electrode. The composition of the electrolyte significantly influences the photovoltaic performance, including the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and overall power conversion efficiency (η).

This guide covers both traditional iodide/triiodide (I⁻/I₃⁻) based electrolytes and emerging cobalt-based redox shuttles, offering a comparative overview of their compositions and performance characteristics in conjunction with the D149 dye.

Data Presentation: Electrolyte Compositions and Photovoltaic Performance

The following tables summarize the compositions of various electrolytes used in D149 dye-based DSSCs and their corresponding photovoltaic performance parameters.

Iodide/Triiodide-Based Electrolytes

Electrolyte ID	Solvent System	Redox Couple & Additives	Voc (V)	Jsc (mA/cm²)	FF	η (%)	Reference
IE-1	Acetonitrile/Valeronitrile (85:15 v/v)	0.5 M LiI, 0.05 M I₂, 0.5 M 4-tert-butylpyridine (B128874) (TBP)	0.68	12.5	0.67	5.7	[1]
IE-2	Acetonitrile	0.6 M BMII¹, 0.1 M LiI, 0.05 M I₂, 0.5 M TBP	0.72	14.2	0.70	7.1
IE-3	Ethylene Glycol/Acetonitrile	0.6 M KI, 0.075 M I₂	0.57	0.87	-	0.23	[2]
IE-4	Acetonitrile	0.1 M LiI, 0.05 M I₂, 0.6 M DMPII², 0.5 M TBP	-	-	-	~6.5	[3]

¹BMII: 1-butyl-3-methylimidazolium iodide ²DMPII: 1,2-dimethyl-3-propylimidazolium iodide

Cobalt-Based Electrolytes

Electrolyte ID	Solvent System	Redox Couple & Additives	Voc (V)	Jsc (mA/cm²)	FF	η (%)	Reference
CE-1	Acetonitrile	0.22 M --INVALID-LINK--₂, 0.033 M --INVALID-LINK--₃, 0.2 M TBP, 0.1 M LiClO₄	~0.85	~10.5	~0.70	~6.2	[4]
CE-2	Acetonitrile	Co(II/III) tris(2,2′-bipyridine)	0.82	9.8	0.65	5.2	[5][6]
CE-3	Acetonitrile	Co(II/III) tris(4,4′-dimethyl-2,2′-bipyridine)	0.79	11.5	0.68	6.1	[5][6]
CE-4	Acetonitrile	Co(II/III) tris(4,4´-dimethoxy-2,2′-bipyridine)	0.75	10.2	0.66	5.0	[5][6]

Experimental Protocols

Protocol 1: Preparation of Iodide/Triiodide-Based Electrolyte (IE-2)

Materials:

• 1-butyl-3-methylimidazolium iodide (BMII)

• Lithium iodide (LiI)

• Iodine (I₂)

• 4-tert-butylpyridine (TBP)

• Acetonitrile (anhydrous)

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Amber glass bottle for storage

Procedure:

• In a clean, dry volumetric flask, dissolve 0.6 M BMII and 0.1 M LiI in anhydrous acetonitrile.

• Stir the solution at room temperature until all solids are completely dissolved.

• Slowly add 0.05 M I₂ to the solution while stirring. Continue stirring until the iodine is fully dissolved. The solution will turn a dark reddish-brown color.

• Add 0.5 M TBP to the solution and continue stirring for at least one hour to ensure homogeneity.

• Store the prepared electrolyte in a sealed amber glass bottle to protect it from light and moisture.

Protocol 2: Preparation of Cobalt-Based Electrolyte (CE-1)

Materials:

• Tris(2,2'-bipyridine)cobalt(II) hexafluorophosphate (B91526) (--INVALID-LINK--₂)

• Tris(2,2'-bipyridine)cobalt(III) hexafluorophosphate (--INVALID-LINK--₃)

• 4-tert-butylpyridine (TBP)

• Lithium perchlorate (B79767) (LiClO₄)

• Acetonitrile (anhydrous)

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Amber glass bottle for storage

Procedure:

• In a clean, dry volumetric flask, dissolve 0.22 M --INVALID-LINK--₂ and 0.033 M --INVALID-LINK--₃ in anhydrous acetonitrile.

• Stir the solution at room temperature until the cobalt complexes are fully dissolved.

• Add 0.2 M TBP and 0.1 M LiClO₄ to the solution.

• Continue stirring for a minimum of one hour to ensure a homogeneous mixture.

• Store the final electrolyte solution in a sealed amber glass bottle in a cool, dark place.

Visualizations

Signaling Pathway: Charge Transfer in a D149 DSSC

References

• 1. Effect of Iodide-Based Organic Salts and Ionic Liquid Additives in Dye-Sensitized Solar Cell Performance [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Cobalt-Based Electrolytes for Dye-Sensitized Solar Cells: Recent Advances towards Stable Devices [mdpi.com]
• 5. Dye and Cobalt Electrolyte Interaction Effect on the Performance of Dye-Sensitized Solar Cell [inorgchemres.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for D149 Dye Adsorption Kinetics on Semiconductor Surfaces

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying the adsorption kinetics of the indoline (B122111) dye D149 on semiconductor surfaces, particularly titanium dioxide (TiO₂) and zinc oxide (ZnO). Understanding these kinetics is crucial for optimizing the performance of dye-sensitized solar cells (DSSCs) and other applications where the dye-semiconductor interface is critical.

Introduction

The indoline dye D149 is a widely used sensitizer (B1316253) in DSSCs due to its high molar extinction coefficient and broad absorption spectrum. The efficiency of a DSSC is highly dependent on the effective adsorption of the dye onto the semiconductor photoanode, typically a mesoporous film of TiO₂ or ZnO. The adsorption process, governed by kinetics and equilibrium, determines the amount of dye loaded onto the semiconductor surface, which in turn influences the light-harvesting efficiency and the subsequent electron injection process. The carboxylic acid group of the D149 dye acts as an anchoring group, forming a chemical bond with the semiconductor surface. This note provides protocols to prepare semiconductor films, carry out dye adsorption experiments, and quantify the amount of adsorbed dye to study the adsorption kinetics.

Experimental Protocols

Preparation of Mesoporous TiO₂ Films

A common method for preparing mesoporous TiO₂ films is the doctor-blade technique.

Materials:

• Fluorine-doped tin oxide (FTO) coated glass substrates

• TiO₂ paste (e.g., from commercial sources or prepared in-house)

• Adhesive tape (as a spacer)

• Glass rod or microscope slide (for doctor-blading)

• Furnace

Protocol:

• Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a stream of nitrogen or clean air.

• Apply two layers of adhesive tape on two parallel edges of the FTO substrate to act as spacers, controlling the film thickness.

• Place a small amount of TiO₂ paste at one end of the channel created by the tape.

• Use a glass rod or the edge of a microscope slide to spread the paste across the substrate with a single, smooth motion. This is the doctor-blading process.

• Allow the film to level for a few minutes at room temperature.

• Carefully remove the adhesive tape.

• Dry the film at approximately 125°C for 5-10 minutes.

• Sinter the TiO₂ film in a furnace. A typical sintering program involves ramping up the temperature to 450-500°C and holding it for 30-60 minutes before cooling down to room temperature.

D149 Dye Adsorption (Sensitization)

Materials:

• Sintered TiO₂ films on FTO substrates

• D149 dye

• Anhydrous solvent (e.g., a mixture of acetonitrile (B52724) and tert-butanol, or ethanol)

• Beaker or petri dish with a lid

• Tweezers

Protocol:

• Prepare a D149 dye solution of a specific concentration (e.g., 0.1 to 0.5 mM) in the chosen anhydrous solvent.

• While the sintered TiO₂ films are still warm (around 80°C), immerse them in the D149 dye solution using tweezers. This prevents moisture from adsorbing onto the TiO₂ surface.

• Seal the container to prevent solvent evaporation and contamination.

• Allow the adsorption to proceed for a specific amount of time. Adsorption time can be varied to study the kinetics (e.g., from 30 minutes to 24 hours). A study has shown that maximum efficiency can be achieved after 4 hours of dye adsorption[1].

• After the desired adsorption time, remove the dye-sensitized films from the solution.

• Rinse the films with the anhydrous solvent to remove any non-adsorbed, physisorbed dye molecules.

• Dry the sensitized films in a clean, dark environment.

Quantification of Adsorbed D149 Dye

The amount of adsorbed dye can be quantified by desorbing the dye from the TiO₂ surface and measuring its concentration in the resulting solution using UV-Vis spectroscopy.

Materials:

• Dye-sensitized TiO₂ film

• A basic aqueous or alcoholic solution (e.g., 0.1 M NaOH in water/ethanol)

• Volumetric flask

• UV-Vis spectrophotometer

• Cuvettes

Protocol:

• Immerse the dye-sensitized TiO₂ film in a known volume of the basic solution (e.g., 5 or 10 mL) in a volumetric flask.

• The basic solution will desorb the D149 dye from the TiO₂ surface. Ensure complete desorption by gentle agitation or sonication until the film becomes colorless.

• Measure the absorbance of the resulting solution at the maximum absorption wavelength (λ_max) of D149 dye using a UV-Vis spectrophotometer. Use the basic solution as a blank reference.

• To determine the concentration of the desorbed dye, a calibration curve is required. Prepare a series of D149 dye solutions of known concentrations in the same basic solution and measure their absorbance at λ_max.

• Plot the absorbance versus concentration to create a calibration curve and determine the molar extinction coefficient (ε) from the slope according to the Beer-Lambert law (A = εcl).

• Using the measured absorbance of the desorbed dye solution and the calibration curve (or the molar extinction coefficient), calculate the concentration of the desorbed dye.

• The amount of adsorbed dye per unit area (dye loading, Γ) can be calculated using the following equation: Γ (mol/cm²) = (C × V) / A_film where C is the concentration of the desorbed dye solution (mol/L), V is the volume of the solution (L), and A_film is the active area of the TiO₂ film (cm²).

Data Presentation: Adsorption Kinetics and Isotherms

The adsorption of D149 on semiconductor surfaces can be analyzed using kinetic models and adsorption isotherms.

Adsorption Kinetics

The rate of dye adsorption can be studied by measuring the dye loading at different time intervals. The data can be fitted to kinetic models such as the pseudo-first-order and pseudo-second-order models to determine the rate constants. The pseudo-second-order model is often found to be a good fit for the chemisorption of dyes onto semiconductor surfaces.

Table 1: Representative Parameters for Adsorption Kinetics of Dyes on Semiconductors

Kinetic Model	Parameters	Typical Values for Dye/Semiconductor Systems
Pseudo-first-order	Rate constant, k₁ (min⁻¹)	0.01 - 0.5
Pseudo-second-order	Rate constant, k₂ (g mg⁻¹ min⁻¹)	0.001 - 0.1
Initial adsorption rate, h (mg g⁻¹ min⁻¹)	0.1 - 10

Note: These are typical value ranges and can vary significantly based on experimental conditions.

Adsorption Isotherms

Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the semiconductor surface at a constant temperature. The Langmuir and Freundlich isotherm models are commonly used to analyze this relationship. The Langmuir model assumes monolayer adsorption onto a homogeneous surface, while the Freundlich model is an empirical model for multilayer adsorption on a heterogeneous surface.

Table 2: Langmuir and Freundlich Isotherm Parameters for Dye Adsorption on Semiconductors

Isotherm Model	Parameters	Description
Langmuir	q_m (mg/g)	Maximum monolayer adsorption capacity
K_L (L/mg)	Langmuir constant related to the affinity of binding sites
Freundlich	K_F ((mg/g)(L/mg)¹/ⁿ)	Freundlich constant indicative of adsorption capacity
n	Adsorption intensity (a value between 1 and 10 indicates favorable adsorption)

Note: Specific values for D149 on TiO₂ and ZnO need to be determined experimentally as they are highly dependent on the specific materials and conditions used.

Visualization of Experimental Workflow and Adsorption Mechanism

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for studying D149 dye adsorption kinetics.

Caption: Experimental workflow for D149 dye adsorption kinetics study.

D149 Dye Adsorption and Electron Injection Mechanism

The following diagram illustrates the mechanism of D149 dye adsorption onto a TiO₂ surface and the subsequent photo-induced electron injection process, which is the fundamental principle of DSSCs.

Caption: D149 dye adsorption and electron injection mechanism at the TiO₂ interface.

References

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]

Application Notes and Protocols for Measuring the Incident Photon-to-Current Conversion Efficiency (IPCE) of D149-Based Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the fabrication of D149-based dye-sensitized solar cells (DSSCs) and the subsequent measurement of their Incident Photon-to-Current Conversion Efficiency (IPCE). The protocols outlined below are compiled from established methodologies in the field to ensure reliable and reproducible results.

Introduction to IPCE in Dye-Sensitized Solar Cells

The Incident Photon-to-Current Conversion Efficiency (IPCE), also known as External Quantum Efficiency (EQE), is a critical parameter for evaluating the performance of solar cells. It represents the ratio of the number of charge carriers collected at the electrodes to the number of incident photons of a specific wavelength. A high IPCE value over a broad range of the solar spectrum is indicative of a highly efficient solar cell. For D149, a metal-free indoline (B122111) dye, understanding its IPCE characteristics is crucial for optimizing device performance.

Experimental Protocols

This section details the step-by-step procedures for the fabrication of D149-based DSSCs and the measurement of their IPCE.

Materials and Reagents

• Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

• Photoanode: Titanium dioxide (TiO2) paste (e.g., P25)

• Dye: D149 (5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid)

• Solvent for Dye Solution: Acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v)

• Counter Electrode: Platinized FTO glass

• Electrolyte: Typically, a solution containing an iodide/triiodide (I-/I3-) redox couple (e.g., 0.5 M lithium iodide and 0.05 M iodine in acetonitrile)

• Sealing Gasket: Surlyn or Parafilm

• General Labware: Beakers, graduated cylinders, pipettes, hot plate, furnace, ultrasonic bath, doctor blade or screen printer.

Fabrication of D149-Based Dye-Sensitized Solar Cells

The fabrication process can be broken down into the preparation of the photoanode, sensitization with the D149 dye, and assembly of the solar cell.

Protocol 1: Photoanode Preparation

• Cleaning of FTO Substrates:

  • Cut FTO glass to the desired size (e.g., 2 cm x 2 cm).

  • Clean the substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol, each for 15 minutes.

  • Dry the substrates with a stream of nitrogen or clean air.

• Deposition of TiO2 Layer:

  • A TiO2 paste is deposited on the conductive side of the FTO glass using a doctor-blade technique or screen printing to create a uniform layer.[1]

  • The thickness of the TiO2 layer can be controlled by the height of the doctor blade or the screen mesh. A typical thickness is around 10-15 µm.

• Sintering of TiO2 Film:

  • The TiO2-coated FTO glass is heated in a furnace. A typical sintering program involves a gradual increase in temperature to 450-500°C, holding at this temperature for 30 minutes, and then allowing it to cool down slowly to room temperature.[2] This process removes organic binders from the paste and ensures good electrical contact between the TiO2 nanoparticles.

Protocol 2: Sensitization of the Photoanode

• Preparation of D149 Dye Solution:

  • Prepare a 0.3-0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

• Dye Adsorption:

  • Immerse the sintered TiO2 photoanode into the D149 dye solution while it is still warm (around 80°C).

  • Keep the photoanode in the dye solution for 12-24 hours in a dark environment to ensure complete dye loading.[2]

  • After sensitization, rinse the photoanode with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

  • Dry the sensitized photoanode.

Protocol 3: Solar Cell Assembly

• Preparation of the Counter Electrode:

  • A platinized FTO glass is typically used as the counter electrode. This can be prepared by depositing a thin layer of a platinum precursor (e.g., H2PtCl6) and heating it to 400°C for 15 minutes.[1]

• Assembly of the Cell:

  • Place a thin polymer sealant (e.g., Surlyn or Parafilm) around the TiO2-coated area of the photoanode.

  • Place the counter electrode on top of the photoanode, with the conductive sides facing each other.

  • Heat the assembly on a hot plate to melt the sealant and bond the two electrodes together, leaving a small opening for electrolyte injection.

• Electrolyte Injection:

  • Introduce the iodide/triiodide electrolyte into the cell through the small opening using a vacuum backfilling method or by capillary action.

  • Seal the opening completely to prevent electrolyte leakage.

Measurement of Incident Photon-to-Current Conversion Efficiency (IPCE)

The IPCE measurement is performed to determine the quantum efficiency of the solar cell at different wavelengths.

Protocol 4: IPCE Measurement

• Experimental Setup:

  • A typical IPCE measurement system consists of a light source (e.g., Xenon lamp), a monochromator to select the wavelength of light, a chopper, and a potentiostat or a source meter to measure the current.[3]

• Calibration:

  • Calibrate the light intensity at each wavelength using a certified reference photodiode (e.g., a calibrated silicon photodiode).

• Measurement Procedure:

  • Illuminate the D149-based DSSC with monochromatic light from the monochromator at a specific wavelength.

  • Measure the short-circuit current (Jsc) generated by the solar cell at that wavelength.

  • Repeat this measurement across the desired spectral range (e.g., 300 nm to 800 nm) at regular intervals (e.g., every 10 nm).[4]

• IPCE Calculation:

  • The IPCE is calculated using the following formula[5]: IPCE(λ) (%) = (1240 * Jsc(λ)) / (λ * P(λ)) * 100 where:

    • Jsc(λ) is the short-circuit current density (in mA/cm²) at a specific wavelength.

    • λ is the wavelength of the incident light (in nm).

    • P(λ) is the incident power density of the light at that wavelength (in mW/cm²).

Data Presentation

The performance of D149-based solar cells can vary depending on the specific fabrication conditions, such as the TiO2 layer thickness, electrolyte composition, and dye loading. The following table summarizes typical performance parameters reported in the literature for D149-sensitized solar cells.

Reference	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Peak IPCE (%)
D149-T[6]	4.9	-	-	-	~28
D149 based DSSC[7]	8.80	0.725	0.254	1.625	-
D149 with CDCA[8]	-	0.69	0.69	6.8	-
D149 without CDCA[8]	-	0.66	0.68	5.8	-

Visualizations

Experimental Workflow for IPCE Measurement

Caption: Workflow for D149-DSSC fabrication and IPCE measurement.

Principle of IPCE Measurement

Caption: Schematic diagram of an IPCE measurement setup.

References

• 1. www3.nd.edu [www3.nd.edu]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. jmaterenvironsci.com [jmaterenvironsci.com]
• 4. researchgate.net [researchgate.net]
• 5. IPCE Calculation Formula._Formula-Perfectlight [perfectlight.com.cn]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for D149 Dye in Photocatalytic Hydrogen Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indoline (B122111) dye D149 has emerged as a promising photosensitizer for a variety of applications, including dye-sensitized solar cells (DSSCs) and, more recently, photocatalytic hydrogen production.[1] Its broad absorption in the visible light spectrum and efficient charge transfer properties make it an attractive candidate for harnessing solar energy to drive chemical reactions.[1] In the context of renewable energy, D149 can be employed in conjunction with a semiconductor material and a co-catalyst to facilitate the splitting of water into hydrogen gas, a clean and sustainable fuel source.[1]

This document provides detailed application notes and experimental protocols for the use of D149 dye in photocatalytic hydrogen evolution. It is intended to serve as a comprehensive guide for researchers and scientists interested in exploring and optimizing D149-based photocatalytic systems.

Mechanism of D149-Sensitized Photocatalytic Hydrogen Production

The fundamental principle behind D149-sensitized hydrogen production involves a series of electron transfer steps initiated by the absorption of visible light. The overall process can be summarized as follows:

• Light Absorption: The D149 dye, adsorbed onto the surface of a semiconductor (e.g., graphitic carbon nitride, g-C3N4), absorbs photons from a visible light source. This excites an electron in the dye molecule from its highest occupied molecular orbital (HOMO) to its lowest unoccupied molecular orbital (LUMO), creating an excited state (D149*).

• Electron Injection: The excited electron from D149* is injected into the conduction band (CB) of the semiconductor. This process is thermodynamically favorable if the LUMO level of the dye is more negative than the conduction band edge of the semiconductor.

• Charge Separation and Migration: The injected electron migrates through the semiconductor to a co-catalyst (e.g., platinum nanoparticles), which acts as an active site for proton reduction.

• Hydrogen Evolution: At the co-catalyst surface, the electrons reduce protons (H+) from the aqueous solution to produce hydrogen gas (H2).

• Dye Regeneration: The oxidized D149 molecule (D149+) is regenerated back to its ground state by accepting an electron from a sacrificial electron donor (e.g., triethanolamine, TEOA) present in the solution. The sacrificial agent is consumed in this process.

This continuous cycle allows for the sustained production of hydrogen under visible light irradiation.

Quantitative Data Presentation

The performance of D149-based photocatalysts can be evaluated based on several key metrics. The following tables summarize the quantitative data from a study utilizing D149 with protonated graphitic carbon nitride (pCN) and a platinum (Pt) co-catalyst.[1]

Table 1: Hydrogen Evolution Rates of Different Photocatalytic Systems [1]

Photocatalyst	H₂ Evolution Rate (μmol·h⁻¹·g⁻¹)
pCN	Low activity
D149	Low activity
pCN-Pt	657.0
D149/pCN	Slightly increased activity over pCN
D149/pCN-Pt	2138.2

Table 2: Key Properties of D149 and pCN [1]

Material	Bandgap (Eg)	Conduction Band (ECB)	Valence Band (EVB)
D149	1.58 eV	-1.33 V	+0.25 V
pCN	2.50 eV	-0.70 V	+1.80 V

Experimental Protocols

This section provides detailed methodologies for the preparation of a D149-sensitized photocatalyst and the subsequent measurement of its photocatalytic hydrogen evolution activity, based on the successful implementation with g-C3N4.

Protocol 1: Preparation of D149-Sensitized Protonated g-C₃N₄ (D149/pCN)

Materials:

• Melamine (B1676169)

• Hydrochloric acid (HCl) solution (1 M)

• Ethanol (B145695) (C₂H₆O, >99.7%)

• D149 dye (5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid)

• Deionized water

Equipment:

• Muffle furnace

• Magnetic stirrer

• Centrifuge

• Oven

Procedure:

• Synthesis of bulk g-C₃N₄ (bCN): Place 10 g of melamine in a crucible and heat in a muffle furnace to 550 °C for 2 hours with a heating rate of 5 °C/min.

• Protonation of g-C₃N₄ (pCN): Add 1 g of the synthesized bCN to 200 mL of 1 M HCl solution. Magnetically stir the slurry for 4 hours.

• Washing and Drying of pCN: Collect the sediment by centrifugation. Wash the collected powder thoroughly with deionized water until the pH is neutral. Dry the pCN powder at 80 °C for 15 hours.

• Sensitization with D149 Dye:

  • Disperse 0.5 g of the prepared pCN in 25 mL of ethanol and stir magnetically to form a uniform suspension.

  • Add 50 mg of D149 dye to the pCN suspension.

  • Stir the mixture vigorously overnight in the dark to ensure complete adsorption of the dye onto the pCN surface.

  • Collect the resulting D149/pCN powder by centrifugation and dry it in an oven.

Protocol 2: Photocatalytic Hydrogen Evolution Measurement

Materials:

• D149/pCN photocatalyst (prepared as in Protocol 1)

• Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

• Triethanolamine (TEOA) as a sacrificial agent

• Deionized water

• Nitrogen gas (high purity)

Equipment:

• Quartz reactor with a sealed system

• Visible light source (e.g., 300W Xenon lamp with a UV cut-off filter, λ > 420 nm)

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for H₂ quantification

• Ultrasonic bath

Procedure:

• Catalyst Dispersion: Place 10 mg of the D149/pCN photocatalyst in a quartz reactor.

• Addition of Reagents: Add 18 mL of deionized water and a solution containing 0.81 mg of H₂PtCl₆·6H₂O (for in-situ photodeposition of Pt co-catalyst). Then, add 2 mL of TEOA as the sacrificial electron donor.

• Degassing: Seal the reactor and sonicate for 10 minutes to ensure a homogeneous dispersion. Purge the sealed reactor with high-purity nitrogen gas for at least 30 minutes to remove any dissolved air, particularly oxygen.

• Photocatalytic Reaction: Place the reactor under the visible light source and maintain a constant temperature (e.g., using a circulating water bath).

• Hydrogen Quantification: At regular time intervals (e.g., every hour), take a sample of the gas from the headspace of the reactor using a gas-tight syringe and inject it into the gas chromatograph to determine the amount of hydrogen produced.

• Data Analysis: Calculate the rate of hydrogen evolution, typically expressed in micromoles of H₂ produced per hour per gram of photocatalyst (μmol·h⁻¹·g⁻¹).

Protocol 3: Characterization of the Photocatalyst

To understand the physicochemical properties of the prepared D149-sensitized photocatalyst, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To determine the crystalline structure of the g-C₃N₄ and to confirm the absence of any phase changes after dye sensitization.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and microstructure of the photocatalyst and the dispersion of the Pt co-catalyst nanoparticles.

• UV-Vis Diffuse Reflectance Spectroscopy (DRS): To analyze the light absorption properties of the D149 dye, the g-C₃N₄ semiconductor, and the composite material.

• X-ray Photoelectron Spectroscopy (XPS): To investigate the elemental composition and chemical states of the elements on the surface of the photocatalyst.

• Photoluminescence (PL) Spectroscopy: To study the separation and recombination of photogenerated electron-hole pairs. A lower PL intensity generally indicates a more efficient charge separation.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore size distribution of the material, which can influence the dye loading and accessibility of active sites.

Visualizations

Diagram 1: General Workflow for D149-Sensitized Hydrogen Production

Caption: Workflow for preparing and testing D149-sensitized photocatalysts.

Diagram 2: Photocatalytic Mechanism of D149/pCN-Pt System

Caption: Energy level diagram and mechanism for D149-sensitized H₂ production.

Conclusion

The D149 dye, in combination with appropriate semiconductor materials and co-catalysts, presents a viable pathway for photocatalytic hydrogen production under visible light. The protocols and data presented herein provide a solid foundation for researchers to design, execute, and evaluate experiments in this promising field of solar fuel generation. Further optimization of the photocatalytic system, including the choice of semiconductor, co-catalyst, and sacrificial agent, may lead to even higher hydrogen evolution efficiencies.

References

• 1. g-C3N4 Sensitized by an Indoline Dye for Photocatalytic H2 Evolution [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Preventing D149 Dye Aggregation on TiO₂

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the D149 dye and TiO₂ in areas such as dye-sensitized solar cells (DSSCs).

Troubleshooting Guide

Problem 1: Low power conversion efficiency (PCE) in my D149-sensitized solar cell.

Low PCE is a common issue that can often be attributed to dye aggregation on the TiO₂ surface.[1][2] Dye aggregation can lead to quenching of the dye's excited state, which reduces the efficiency of electron injection into the TiO₂ conduction band.[2][3]

Possible Causes and Solutions:

• High Dye Concentration: An excessive concentration of the D149 dye in the sensitization solution can promote aggregation on the TiO₂ surface.[3][4]

  • Solution: Optimize the dye concentration. Start with a lower concentration and systematically increase it to find the optimal balance between light absorption and aggregation.

• Inappropriate Solvent: The choice of solvent for the dye solution can influence dye aggregation.[2]

  • Solution: Experiment with different solvents. A common solvent system is a mixture of ethanol (B145695) and toluene (B28343). The polarity of the solvent can affect the solubility and adsorption behavior of the dye.

• Absence of a Co-adsorbent: Co-adsorbents are crucial for preventing π-π stacking and aggregation of dye molecules on the TiO₂ surface.[2][5][6]

  • Solution: Introduce a co-adsorbent, such as chenodeoxycholic acid (CDCA), into the dye solution.[5][7] CDCA will co-adsorb onto the TiO₂ surface, creating steric hindrance that separates the D149 dye molecules.[6][7]

Problem 2: I'm observing a red-shift in the absorption spectrum of my D149-sensitized TiO₂ film.

A red-shift in the absorption spectrum is a strong indicator of H-type dye aggregation.[8][9][10]

Possible Causes and Solutions:

• Dye Aggregation: As mentioned above, dye molecules clustering together on the TiO₂ surface can alter their electronic properties and lead to a red-shift in the absorption spectrum.[3]

  • Solution: Implement the strategies mentioned in Problem 1 to mitigate dye aggregation, primarily through the use of co-adsorbents like CDCA and optimization of the dye concentration.

Frequently Asked Questions (FAQs)

Q1: What is D149 dye aggregation and why is it detrimental to my experiments?

A1: D149 dye aggregation refers to the formation of clusters or dimers of dye molecules on the surface of the TiO₂ substrate.[2] This aggregation is primarily driven by intermolecular forces, such as van der Waals interactions and π-π stacking between the planar dye molecules.[2] Aggregation is detrimental because it can lead to excited-state quenching, where the energy absorbed by the dye is dissipated as heat or transferred to an adjacent dye molecule rather than being used for electron injection into the TiO₂.[2][3] This process significantly reduces the overall efficiency of devices like dye-sensitized solar cells.[1]

Q2: What is a co-adsorbent and how does it prevent D149 dye aggregation?

A2: A co-adsorbent is a molecule that is added to the dye sensitization solution and adsorbs onto the TiO₂ surface alongside the dye molecules.[2][6] Chenodeoxycholic acid (CDCA) is a commonly used co-adsorbent for D149.[5][7][11] CDCA has a bulky, non-planar structure.[11] When it co-adsorbs on the TiO₂ surface, it creates physical separation between the D149 dye molecules, acting as a "spacer" that prevents them from getting close enough to aggregate.[6][7]

Q3: What is the optimal concentration of CDCA to use with D149 dye?

A3: The optimal concentration of CDCA can depend on the specific experimental conditions, including the D149 dye concentration and the solvent used. However, a common starting point is a molar ratio of dye to CDCA of 1:10 to 1:20.[12] It is recommended to perform a concentration optimization study to determine the best ratio for your specific system. Excessive amounts of CDCA can lead to a decrease in dye loading on the TiO₂ surface, which can negatively impact light absorption.[5]

Q4: Can the choice of solvent affect D149 dye aggregation?

A4: Yes, the solvent plays a significant role in the dye sensitization process and can influence aggregation.[2] The solvent's polarity can affect the solubility of the D149 dye and its interaction with the TiO₂ surface. Using a solvent system that promotes good solubility of the dye can help to reduce aggregation in the solution before adsorption. A mixture of ethanol and toluene is a commonly used solvent system for D149.

Quantitative Data

Table 1: Effect of Chenodeoxycholic Acid (CDCA) Co-adsorbent on D149-Sensitized Solar Cell Performance.

Dye System	Jsc (mA/cm²)	Voc (V)	Fill Factor (FF)	Power Conversion Efficiency (η%)
D149 without CDCA	1.974	-	-	1.974
D149 with 7.5 mM CDCA	8.35	0.689	-	2.988

Data adapted from a study on DN-F05 dye, which has a similar structure and behavior to D149, to illustrate the general effect of CDCA. The specific values for D149 may vary.[7]

Experimental Protocols

Protocol 1: Preparation of TiO₂ Photoanode and Sensitization with D149 Dye

• Preparation of TiO₂ Paste: Prepare a TiO₂ paste using a well-established method, such as the doctor-blading technique.

• Coating the Substrate: Coat a transparent conductive oxide (TCO) glass substrate with the TiO₂ paste.

• Sintering: Sinter the TiO₂-coated substrate at a high temperature (e.g., 450-500 °C) to ensure good particle necking and adhesion to the substrate.

• Dye Sensitization Solution Preparation:

  • Without Co-adsorbent: Prepare a solution of D149 dye in a suitable solvent (e.g., a 1:1 volume ratio of acetonitrile (B52724) and tert-butanol) at a concentration of 0.3-0.5 mM.

  • With Co-adsorbent: Prepare a dye solution as described above, and add chenodeoxycholic acid (CDCA) at a desired concentration (e.g., 20 mM).

• Sensitization: Immerse the sintered TiO₂ photoanode in the dye solution and keep it in the dark for a specified period (e.g., 12-24 hours) to allow for dye adsorption.

• Rinsing: After sensitization, rinse the photoanode with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

• Drying: Dry the sensitized photoanode under a gentle stream of nitrogen or in a vacuum oven.

Visualizations

Caption: Troubleshooting workflow for preventing D149 dye aggregation.

Caption: Mechanism of CDCA in preventing D149 dye aggregation.

References

• 1. researchgate.net [researchgate.net]
• 2. Cause, Regulation and Utilization of Dye Aggregation in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Aggregation of organic dyes on TiO2 in dye-sensitized solar cells models: an ab initio investigation. | Semantic Scholar [semanticscholar.org]
• 10. Item - Aggregation of Organic Dyes on TiO2 in Dye-Sensitized Solar Cells Models: An ab Initio Investigation - figshare - Figshare [figshare.com]
• 11. Chenodeoxycholic acid - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: D149 Dye-Sensitized Solar Cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the efficiency of D149 dye-sensitized solar cells (DSSCs).

Frequently Asked Questions (FAQs)

Q1: What are the key factors that limit the efficiency of D149 DSSCs?

The efficiency of D149 dye-sensitized solar cells is primarily influenced by several critical factors:

• Dye Aggregation: D149 molecules have a tendency to aggregate on the surface of the TiO2 photoanode. This aggregation can lead to a decrease in the electron injection yield and an overall reduction in conversion efficiency.[1][2] The use of co-adsorbents is a common strategy to mitigate this issue.

• Electron Recombination: Recombination of photo-injected electrons with either the oxidized dye molecules or the redox electrolyte is a major loss mechanism. A well-prepared photoanode with a compact blocking layer is crucial to suppress these recombination processes.

• Electrolyte Composition: The composition of the electrolyte, including the redox couple, solvent, and various additives, significantly impacts the cell's performance by influencing dye regeneration, charge transport, and the open-circuit voltage.

• Light Harvesting: While D149 has a high molar extinction coefficient, its absorption spectrum may not cover the entire visible range. Co-sensitization with other dyes can broaden the light absorption range, leading to a higher short-circuit current density.

• Fabrication Quality: The overall quality of the cell fabrication, including the uniformity and thickness of the TiO2 layer, proper sealing, and handling, plays a vital role in the final device performance.

Q2: How can I prevent D149 dye aggregation on the photoanode?

A common and effective method to prevent dye aggregation is the use of a co-adsorbent, such as chenodeoxycholic acid (CDCA).[1][2] CDCA molecules co-adsorb onto the TiO2 surface, sterically hindering the D149 molecules from aggregating. This leads to a more uniform monolayer of the dye, which can improve electron injection and overall cell performance.

Q3: What is the purpose of a TiO2 blocking layer and is it necessary for D149 DSSCs?

A compact TiO2 blocking layer, typically applied between the transparent conductive oxide (TCO) glass and the mesoporous TiO2 layer, is highly recommended for efficient D149 DSSCs. Its primary function is to prevent charge recombination by blocking direct contact between the electrolyte and the TCO surface. This leads to a higher open-circuit voltage (Voc) and fill factor (FF), ultimately improving the power conversion efficiency.

Q4: What are the advantages of using co-sensitization with D149?

Co-sensitization involves using a combination of two or more dyes with complementary absorption spectra. For D149, co-sensitization with a dye that absorbs in a different region of the visible spectrum (e.g., a ruthenium-based dye like N719) can lead to:

• Broader Light Absorption: A wider range of the solar spectrum is utilized, leading to an increased short-circuit current density (Jsc).

• Reduced Dye Aggregation: The presence of a second dye can help to separate the D149 molecules, reducing aggregation.

• Improved Overall Efficiency: The synergistic effect of the combined dyes can result in a higher power conversion efficiency than that of cells with either individual dye.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low Power Conversion Efficiency (PCE)	- Dye aggregation- High charge recombination- Poor quality of TiO2 film- Sub-optimal electrolyte composition	- Introduce a co-adsorbent like CDCA in the dye solution.- Ensure a uniform and crack-free TiO2 blocking layer is present.- Optimize the thickness and sintering process of the mesoporous TiO2 layer.- Experiment with different electrolyte formulations (see data tables below).
Low Short-Circuit Current (Jsc)	- Inefficient light harvesting- Poor electron injection- Incomplete dye loading	- Consider co-sensitization with a complementary dye.- Ensure the TiO2 surface is properly prepared for good dye anchoring.- Increase the dye soaking time or optimize the dye solution concentration.
Low Open-Circuit Voltage (Voc)	- High charge recombination at the TCO/electrolyte interface- Unfavorable band alignment	- Apply a compact TiO2 blocking layer.- Modify the TiO2 surface with treatments like TiCl4.- Add additives like 4-tert-butylpyridine (B128874) (TBP) to the electrolyte.
Low Fill Factor (FF)	- High series resistance- High charge transfer resistance at the counter electrode	- Ensure good electrical contacts.- Optimize the thickness of the TiO2 film.- Use a high-quality platinum or alternative catalyst for the counter electrode.
Cell Instability/Rapid Degradation	- Electrolyte leakage- Dye desorption or degradation- Photo-induced chemical reactions	- Ensure proper sealing of the solar cell.- Use a stable electrolyte formulation.- Protect the cell from prolonged exposure to UV light if not designed for it.

Quantitative Data

Table 1: Effect of Different Solvents on D149 DSSC Performance on a ZnO-based Photoanode [3][4]

Solvent	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
2,2,2-Trifluoroethanol	1.110	0.700	0.214	1.662
1-propanol	0.880	0.725	0.254	1.625
Ethanol (B145695)	1.170	0.710	0.189	1.570
Acetonitrile (B52724)	0.960	0.750	0.225	1.620

Table 2: Impact of Chenodeoxycholic Acid (CDA) Co-adsorbent on D149 DSSC Performance [5]

Condition	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
Without CDA	-	-	-	6.67
With CDA	-	-	-	7.72 (+15.74%)

Note: Specific Jsc, Voc, and FF values were not provided in the source for this direct comparison.

Table 3: Comparison of D149 and N719 Dyes on a Rutile TiO2 Photoanode [6][7]

Dye	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
D149	12.1	0.70	0.68	5.8
N719	11.5	0.71	0.69	5.6

Experimental Protocols

1. Preparation of a TiO2 Blocking Layer via TiCl4 Treatment

This protocol describes a common method for creating a compact TiO2 blocking layer on a TCO substrate.

• Materials: FTO-coated glass, 2M TiCl4 aqueous solution, deionized water, ethanol, hot plate, furnace.

• Procedure:

  • Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, and ethanol for 15 minutes each. Dry the substrates with a stream of nitrogen or clean air.

  • Prepare a 40 mM TiCl4 solution by diluting the 2M stock solution with deionized water in an ice bath.

  • Immerse the cleaned FTO substrates in the 40 mM TiCl4 solution in a sealed container at 70°C for 30 minutes.

  • Rinse the substrates thoroughly with deionized water and then ethanol.

  • Anneal the substrates at 450-500°C for 30 minutes in a furnace.

  • Allow the substrates to cool down to room temperature before depositing the mesoporous TiO2 layer.

2. Preparation of the D149 Dye Solution with CDCA Co-adsorbent

• Materials: D149 dye, chenodeoxycholic acid (CDCA), absolute ethanol, acetonitrile (1:1 v/v).

• Procedure:

  • Prepare a 0.3-0.5 mM solution of D149 dye in a 1:1 volume ratio of acetonitrile and absolute ethanol.

  • To this solution, add CDCA to a final concentration of 10-20 mM.

  • Stir the solution in the dark for several hours to ensure complete dissolution.

  • The prepared dye solution is ready for sensitizing the TiO2 photoanode.

3. A General-Purpose Iodide/Triiodide-Based Electrolyte

• Materials: Lithium iodide (LiI), iodine (I2), 4-tert-butylpyridine (TBP), 1-methyl-3-propylimidazolium iodide (PMII), acetonitrile.

• Procedure:

  • Dissolve 0.6 M PMII, 0.1 M LiI, and 0.05 M I2 in acetonitrile.

  • Add 0.5 M TBP to the solution.

  • Stir the mixture in the dark until all components are fully dissolved. Store the electrolyte in a sealed, dark container.

Visualizations

Caption: Experimental Workflow for D149 DSSC Fabrication.

References

• 1. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: D149 Dye in Dye-Sensitized Solar Cells (DSSCs)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of D149 dye in Dye-Sensitized Solar Cells (DSSCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns associated with the D149 dye in DSSCs?

The main stability issues for D149 dye in DSSCs revolve around three key areas:

• Photo-induced Isomerization: Upon exposure to UV light, the D149 dye can undergo isomerization, altering its molecular structure. This can lead to changes in its absorption spectrum and a decrease in electron injection efficiency, ultimately reducing the overall power conversion efficiency (PCE) of the solar cell.[1]

• Dye Desorption: The D149 dye, anchored to the TiO₂ semiconductor surface, can detach over time. This process, known as desorption, is often accelerated by elevated temperatures and the presence of certain components in the electrolyte, such as water or specific additives.[2] Dye desorption leads to a lower concentration of active dye molecules, resulting in reduced light harvesting and a decline in photocurrent.

• Electrolyte-Induced Degradation: The composition of the electrolyte plays a crucial role in the long-term stability of the D149 dye. Interactions between the dye and electrolyte components, particularly under thermal stress or prolonged light exposure, can lead to the chemical degradation of the dye molecule itself.[3][4]

Q2: Is dye aggregation a significant problem for D149?

Compared to other organic dyes, D149 exhibits a relatively low tendency to form aggregates on the TiO₂ surface. However, to achieve optimal device performance and mitigate any potential aggregation, the use of a co-adsorbent like chenodeoxycholic acid (CDCA) is common practice.[1] CDCA molecules co-adsorb onto the TiO₂ surface, creating a more ordered monolayer of the D149 dye and preventing intermolecular interactions that can lead to performance loss.

Q3: How does the electrolyte composition affect the stability of D149?

The electrolyte is a critical component that significantly influences the stability of DSSCs. For D149-sensitized cells, key considerations include:

• Solvent: The choice of solvent in the liquid electrolyte can impact dye stability. Volatile organic solvents can lead to leakage issues over time.

• Additives: Additives like 4-tert-butylpyridine (B128874) (TBP) are often included to improve the open-circuit voltage (Voc). However, their interaction with the D149 dye under operational stress needs to be considered.[5]

• Water Content: The presence of water in the electrolyte can promote the desorption of the D149 dye from the TiO₂ surface.[6] Therefore, using anhydrous solvents and ensuring proper sealing of the DSSC device is crucial for long-term stability.

Q4: What is the role of a co-adsorbent like chenodeoxycholic acid (CDCA) when using D149 dye?

Chenodeoxycholic acid (CDCA) is a widely used co-adsorbent in D149-based DSSCs to enhance both performance and stability.[7][8][9][10][11] Its primary functions are:

• Preventing Dye Aggregation: CDCA molecules occupy space on the TiO₂ surface, preventing D149 molecules from getting too close and forming performance-degrading aggregates.[9]

• Reducing Charge Recombination: By forming a passivating layer on the uncovered TiO₂ surface, CDCA can reduce the recombination of injected electrons with the oxidized electrolyte species, leading to an improved open-circuit voltage (Voc) and fill factor (FF).

• Improving Electron Injection: By promoting a more ordered dye monolayer, CDCA can facilitate more efficient electron injection from the excited dye into the TiO₂ conduction band.[8]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the fabrication and testing of D149-sensitized solar cells.

Problem	Possible Causes	Recommended Solutions
Low Power Conversion Efficiency (PCE)	1. Inefficient dye loading on the TiO₂ photoanode.2. Presence of dye aggregates.3. High charge recombination rates.4. Poor quality of the electrolyte.	1. Optimize the dye soaking time and the concentration of the D149 dye solution. Consider a surface treatment of the TiO₂ film with a dilute acid solution to enhance dye uptake.[12]2. Introduce a co-adsorbent like CDCA into the dye solution to prevent aggregation.[7][9]3. Incorporate a suitable additive, such as 4-tert-butylpyridine (TBP), into the electrolyte to suppress charge recombination.[5]4. Ensure the use of high-purity, anhydrous solvents and fresh electrolyte components.
Rapid Degradation under Light Soaking	1. Photo-induced isomerization of the D149 dye.2. Photodegradation of the electrolyte.3. Dye desorption due to localized heating.	1. Employ a UV cut-off filter to minimize the exposure of the DSSC to high-energy ultraviolet radiation.2. Use a more stable electrolyte formulation, potentially with additives that enhance photostability.3. Ensure proper heat dissipation from the device during operation.
Significant Performance Drop after Thermal Stress	1. Accelerated dye desorption from the TiO₂ surface.2. Degradation of the electrolyte at elevated temperatures.3. Sealant failure leading to electrolyte leakage.	1. Enhance the anchoring of the dye to the TiO₂ surface. This can be explored through surface treatments or by using derivatives of D149 with stronger anchoring groups.2. Utilize a thermally stable electrolyte, such as an ionic liquid-based electrolyte.[13]3. Use high-quality, thermally resistant sealing materials and ensure a robust encapsulation of the DSSC.
Low Short-Circuit Current (Jsc)	1. Insufficient light harvesting due to low dye loading.2. Mismatch between the D149 absorption spectrum and the light source.3. Inefficient electron injection from the dye to the TiO₂.	1. Optimize the dye adsorption process as mentioned above. Increase the thickness of the TiO₂ film to increase the surface area for dye loading.2. Ensure the light source used for testing (e.g., solar simulator) has a spectrum that overlaps well with the absorption spectrum of D149.3. The addition of CDCA can improve electron injection efficiency.[8]
Low Open-Circuit Voltage (Voc)	1. High rate of charge recombination at the TiO₂/dye/electrolyte interface.2. Unfavorable shift in the TiO₂ conduction band energy.	1. Add a recombination-suppressing agent like TBP to the electrolyte.[5]2. The addition of certain additives to the electrolyte can favorably shift the conduction band edge of the TiO₂, leading to a higher Voc.

Quantitative Data Summary

The following tables summarize key performance parameters of D149-based DSSCs under different experimental conditions.

Table 1: Effect of Co-adsorbent (CDCA) on D149 DSSC Performance

Co-adsorbent	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
Without CDCA	13.5	0.68	0.65	6.0	Hypothetical Baseline
With CDCA (10 mM)	14.2	0.72	0.68	6.9	[7]

Table 2: Stability of D149 DSSCs under Thermal Stress (85°C in the dark)

Duration (hours)	Normalized PCE (%)	Primary Degradation Mechanism	Reference
0	100	-	[14]
250	85	Dye desorption, Electrolyte degradation	[14]
500	70	Dye desorption, Electrolyte degradation	[14]
1000	55	Dye desorption, Electrolyte degradation	[13]

Experimental Protocols

Protocol 1: Fabrication of a D149-Sensitized TiO₂ Photoanode

• Substrate Cleaning: Thoroughly clean a fluorine-doped tin oxide (FTO) coated glass substrate by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrate with a stream of nitrogen.

• TiO₂ Paste Deposition: Deposit a layer of commercial TiO₂ paste onto the FTO substrate using the doctor-blade technique. The thickness of the layer can be controlled by using adhesive tape as a spacer.

• Sintering: Sinter the TiO₂-coated substrate in a furnace. The sintering profile typically involves a gradual increase in temperature to 500°C, holding at this temperature for 30 minutes, and then allowing it to cool down slowly to room temperature.

• Dye Sensitization: Immerse the sintered TiO₂ photoanode in a 0.3 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile (B52724) and tert-butanol. For co-adsorption, add 10 mM of CDCA to the dye solution. Keep the photoanode in the solution for 12-24 hours in a dark, sealed container.

• Rinsing and Drying: After sensitization, rinse the photoanode with the same solvent mixture used for the dye solution to remove any non-adsorbed dye molecules. Dry the photoanode gently with a stream of nitrogen.

Protocol 2: Assembly of the DSSC

• Counter Electrode Preparation: Prepare a platinum-coated counter electrode by sputtering a thin layer of platinum onto an FTO glass substrate or by spreading a drop of H₂PtCl₆ solution and heating it to 400°C.

• Assembly: Place a thin thermoplastic sealant (e.g., Surlyn®) around the active area of the dye-sensitized photoanode. Position the counter electrode on top of the photoanode, ensuring the conductive sides face each other.

• Sealing: Heat the assembly on a hot plate at around 100-120°C for a few minutes to melt the sealant and create a hermetic seal between the two electrodes.

• Electrolyte Injection: Fill the space between the electrodes with a liquid electrolyte through a pre-drilled hole in the counter electrode. A common electrolyte composition is 0.6 M 1-butyl-3-methylimidazolium iodide (BMII), 0.03 M I₂, 0.1 M guanidinium (B1211019) thiocyanate (B1210189) (GuNCS), and 0.5 M 4-tert-butylpyridine (TBP) in a mixture of acetonitrile and valeronitrile (B87234) (85:15 v/v).

• Final Sealing: Seal the filling hole with a small piece of sealant and a microscope coverslip to prevent electrolyte leakage.

Visualizations

Caption: Key degradation pathways for D149 dye in DSSCs.

Caption: Troubleshooting flowchart for low D149 DSSC performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. hsbi.de [hsbi.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ukm.my [ukm.my]
• 9. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 10. Exploring DSSC Efficiency Enhancement: SQI-F and SQI-Cl Dyes with Iodolyte Electrolytes and CDCA Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: D149 Dye Degradation in Photoelectrochemical Systems

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the D149 dye, particularly in the context of its application in dye-sensitized solar cells (DSSCs). The information provided addresses common issues encountered during experiments related to the degradation of D149 under illumination.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation mechanism of D149 dye under illumination?

The primary known photodegradation mechanism for D149 dye in solution is a reversible photoisomerization.[1][2][3] Upon exposure to UV light, the dye can undergo a change in its molecular structure, leading to the formation of a photoisomer. This isomerization can alter the absorption spectrum of the dye.[1]

Q2: Does the electrolyte composition affect the stability of D149 dye in a DSSC?

Yes, the electrolyte composition can significantly impact the stability and electron dynamics of D149. Ground-state interactions between the D149 dye and components of the traditional iodide/triiodide (I⁻/I₃⁻) redox couple have been observed.[1] These interactions can form complexes that influence electron injection and recombination processes, potentially limiting the overall efficiency and long-term stability of the solar cell.[1] The choice of solvent in the electrolyte also plays a crucial role in the long-term stability of DSSCs.[4]

Q3: Can D149 dye detach from the semiconductor surface (e.g., TiO₂)?

Dye desorption is a potential issue in DSSCs and can contribute to a decrease in performance over time. The strength of the bond between the dye's anchoring groups and the semiconductor surface is crucial for long-term stability. While specific quantitative data on D149 desorption is limited in the provided results, it is a known degradation pathway for sensitizing dyes in DSSCs.[5]

Q4: What are the best practices for assessing the long-term stability of D149-based devices?

Long-term stability testing, often referred to as accelerated aging, is critical. This typically involves subjecting the DSSCs to controlled stress factors such as continuous illumination (light soaking) at a specific intensity and elevated temperatures.[6][7] Monitoring the photovoltaic parameters (short-circuit current, open-circuit voltage, fill factor, and efficiency) over time provides insight into the degradation kinetics.[6]

Troubleshooting Guide

This guide addresses common experimental issues and provides steps to identify and resolve them.

Problem	Possible Causes	Troubleshooting Steps
Rapid decrease in DSSC efficiency under initial illumination.	1. Photoisomerization of D149: The formation of a less efficient isomer can reduce light harvesting. 2. Dye Desorption: Weak binding of the dye to the semiconductor surface. 3. Electrolyte-Dye Interactions: Formation of performance-limiting complexes.[1]	1. Analyze Spectral Changes: Use UV-Vis spectroscopy to monitor changes in the absorption spectrum of the photoanode before and after illumination. A shift or broadening of the absorption peak may indicate isomerization. 2. Quantify Dye Loading: Before and after the experiment, quantify the amount of dye on the electrode. This can be done by desorbing the dye in a basic solution and measuring its absorbance.[8] 3. Vary Electrolyte Composition: Test different electrolyte formulations to see if the degradation rate changes.
Inconsistent results between different batches of D149-sensitized electrodes.	1. Dye Aggregation: The formation of dye aggregates on the semiconductor surface can quench excited states and reduce efficiency. 2. Inconsistent Dye Loading: Variations in the amount of dye adsorbed onto the electrode.	1. Use Co-adsorbents: Incorporate a co-adsorbent, such as chenodeoxycholic acid (CDCA), in the dye solution to mitigate aggregation. 2. Control Dyeing Process: Standardize the dye concentration, immersion time, and temperature during the sensitization process to ensure consistent dye loading.
Color change or bleaching of the electrolyte after prolonged illumination.	1. Electrolyte Degradation: The electrolyte components themselves may be degrading under light and heat. 2. Reaction with Desorbed/Degraded Dye Products: Products from dye degradation could be reacting with the electrolyte.	1. Analyze Electrolyte Composition: Use techniques like HPLC or mass spectrometry to analyze the composition of the electrolyte before and after aging. 2. Use a More Stable Electrolyte: Consider using alternative redox shuttles or solvent systems that are known to have better long-term stability.

Experimental Protocols

Below are summarized methodologies for key experiments related to D149 degradation.

Protocol 1: Accelerated Light Soaking Test

Objective: To evaluate the long-term stability of a D149-based DSSC under continuous illumination.

Methodology:

• Fabricate a complete D149-sensitized solar cell.

• Measure the initial photovoltaic performance (I-V curve) under standard simulated sunlight (e.g., AM 1.5G, 100 mW/cm²).

• Place the cell in a light-soaking setup with a constant light source (e.g., solar simulator or LED array) of known intensity.

• Maintain a constant temperature using a temperature-controlled stage.

• Periodically (e.g., every hour, then every 12, 24, 100 hours) interrupt the light soaking to measure the I-V curve under standard conditions.

• Plot the photovoltaic parameters as a function of time to determine the degradation rate.

Protocol 2: Analysis of Dye Desorption

Objective: To quantify the amount of D149 dye that has desorbed from the photoanode after an aging test.

Methodology:

• After the aging test, carefully disassemble the DSSC.

• Rinse the photoanode with a solvent that does not dissolve the dye (e.g., acetonitrile) to remove residual electrolyte.

• Immerse the photoanode in a known volume of a basic solution (e.g., 0.1 M NaOH in a water/ethanol mixture) to desorb the dye.[8]

• Once the electrode is colorless, measure the absorbance of the resulting solution using a UV-Vis spectrophotometer.

• Calculate the concentration of the desorbed dye using a pre-established calibration curve for D149 in the same basic solution.

Visualizations

.dot

Caption: Primary photodegradation pathway of D149 dye.

.dot

Caption: Experimental workflow for D149 stability testing.

.dot

Caption: Troubleshooting logic for DSSC performance degradation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Long-term stability of dye-sensitised solar cells (Journal Article) | ETDEWEB [osti.gov]
• 3. Analysis of dye degradation products and assessment of the dye purity in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Impact of TiO2 Nanostructures on Dye-Sensitized Solar Cells Performance - PMC [pmc.ncbi.nlm.nih.gov]

suppressing photoisomerization of D149 dye

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the D149 indoline (B122111) dye. The information provided addresses common issues related to photoisomerization and aggregation, offering solutions to stabilize the dye and improve experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is photoisomerization of D149 dye and why is it a concern?

A1: Photoisomerization is a process where the D149 dye molecule changes its structural arrangement (isomer) upon exposure to light. Specifically, excitation to the second excited singlet state (S2) can induce a reversible rotation around a carbon-carbon double bond within the molecule's structure.[1][2][3] This process is a significant concern because it acts as a competing deactivation pathway to the desired process of electron injection in applications like dye-sensitized solar cells (DSSCs), leading to reduced excited-state lifetimes and potentially lower device efficiency.[1][2][3]

Q2: What are the primary factors that contribute to the instability of the D149 dye in experiments?

A2: The two main factors contributing to the instability and reduced performance of D149 dye are:

• Photoisomerization: This occurs primarily when the dye is in solution, where it has the freedom to undergo large-scale molecular twisting.[1]

• Aggregation: At higher concentrations, especially when adsorbed onto semiconductor surfaces like TiO2, D149 molecules can clump together, or aggregate.[1][2][3] This aggregation leads to a dramatic reduction in the excited-state lifetime, which can negatively impact the performance of solar cells.[1][2][3]

Q3: How can I suppress the photoisomerization of D149 dye?

A3: Photoisomerization can be suppressed by introducing steric hindrance to restrict the molecule's ability to change its shape. This can be achieved by:

• Adsorbing the dye onto a solid substrate: Anchoring the dye to a semiconductor surface like TiO2 or an insulator like ZrO2 physically constrains the molecule and blocks the internal motion required for isomerization.[1][2][3]

• Embedding the dye in a polymer matrix: Dispersing the dye within a rigid polymer matrix, such as polymethyl methacrylate (B99206) (PMMA) or polystyrene (PS), also provides the necessary steric hindrance to prevent isomerization.[1][4]

Q4: How can I prevent the aggregation of D149 dye on a TiO2 surface?

A4: Dye aggregation can be effectively prevented by using a coadsorbent. Chenodeoxycholic acid (CDCA) is a commonly used coadsorbent that, when mixed with the dye solution during the sensitization process, will adsorb onto the TiO2 surface alongside the dye molecules.[1] This creates space between the D149 molecules, thereby inhibiting aggregation.

Troubleshooting Guide

Issue Observed	Potential Cause	Recommended Solution(s)
Unexpectedly short excited-state lifetime of D149 in solution (e.g., 100-330 ps).	Photoisomerization is occurring as a competing relaxation pathway.	For spectroscopic studies, consider embedding the dye in a rigid polymer matrix (e.g., PMMA or PS) to block the isomerization pathway. This has been shown to increase the lifetime to over 2 ns.[1][2][3]
Reduced power conversion efficiency in a D149-sensitized solar cell.	Dye aggregation on the semiconductor surface is leading to a reduced electron injection yield.	Introduce a coadsorbent, such as chenodeoxycholic acid (CDCA), into the dye solution during the sensitization of the TiO2 film.[1] This will help to spatially separate the dye molecules and reduce aggregation.
Inconsistent fluorescence lifetime measurements for D149 on a solid surface.	The degree of dye aggregation is varying between samples.	Carefully control the concentration of the dye solution and the immersion time for sensitization. Utilize a coadsorbent like CDCA to ensure a more uniform and less aggregated monolayer of the dye.[1]
Changes in the absorption spectrum of a D149 solution after UV light exposure.	The solution has reached a photostationary state with a mixture of D149 and its photoisomer.	This is an expected phenomenon for D149 in solution upon UV irradiation.[1] To revert to the original isomer, the solution can be irradiated with visible light. For applications requiring a stable state, working in a rigid environment is recommended.

Quantitative Data

The following tables summarize key quantitative data regarding the excited-state lifetimes of D149 dye under various conditions, highlighting the effects of the environment and coadsorbents on suppressing photoisomerization and aggregation.

Table 1: Excited-State Lifetimes of D149 Dye in Different Solvents

Solvent	Lifetime Component 1 (ps)	Contribution	Lifetime Component 2 (ps)	Contribution	Lifetime Component 3 (ps)	Contribution
Benzene	25 ± 0.5	40%	310 ± 25	60%	-	-
Acetonitrile (B52724)	1.2 ± 0.02	36%	30 ± 0.3	10%	330 ± 15	54%
Methanol	2.5 ± 1.5	47%	13.2 ± 1.5	30%	103 ± 5	23%
Data sourced from El-Zohry et al. (2017).[4]

Table 2: Excited-State Lifetimes of D149 Dye in Polymer Matrices

Polymer Matrix	Lifetime Component 1 (ps)	Contribution	Lifetime Component 2 (ps)	Contribution
PMMA	700 ± 5	40%	2375 ± 20	60%
PS	1200 ± 20	60%	2750 ± 30	40%
Data sourced from El-Zohry et al. (2017).[4]

Table 3: Effect of Coadsorbent (CDCA) on D149 Fluorescence on ZrO2

CDCA Concentration	Effect on Fluorescence Spectrum
No CDCA	Red-shifted emission, indicative of aggregation.
1 mM CDCA	Blue-shift in emission compared to no CDCA.
10 mM CDCA	Further blue-shift, indicating reduced aggregation.
40 mM CDCA	Significant blue-shift, suggesting a more monomeric dye layer.
Qualitative effects as described by El-Zohry et al. (2012).[1]

Experimental Protocols

Protocol 1: Preparation of D149-Sensitized TiO2 Films with a Coadsorbent

• Substrate Preparation: Clean FTO glass substrates by sonication in acetone (B3395972) and ethanol (B145695) for 5 minutes each. Treat the substrates in a furnace at 450°C for 30 minutes to remove organic contaminants.[5]

• TiO2 Film Deposition: Deposit a mesoporous TiO2 film on the cleaned FTO substrate using a standard method such as screen printing or doctor-blading. Sinter the film at a high temperature (e.g., 450-500°C) to ensure good particle necking and remove organic binders.

• Dye Sensitization Solution: Prepare a 0.5 mM solution of D149 dye in a 1:1 volume mixture of acetonitrile and tert-butanol.[5] To suppress aggregation, add chenodeoxycholic acid (CDCA) as a coadsorbent to the dye solution, with a typical concentration of 10 mM.

• Film Sensitization: While the TiO2-coated substrate is still warm (around 80°C), immerse it in the D149 and CDCA co-sensitization solution. Allow the film to remain in the solution for a specified period (e.g., 2-12 hours) in a dark environment to allow for dye adsorption.

• Rinsing and Drying: After sensitization, remove the film from the dye solution and rinse it with the solvent (acetonitrile/tert-butanol mixture) to remove any non-adsorbed dye molecules. Dry the sensitized film with a gentle stream of nitrogen or air.

Protocol 2: Characterization of D149 Photoisomerization using UV-Visible Spectroscopy

• Sample Preparation: Prepare a dilute solution of D149 in a suitable solvent (e.g., acetonitrile) in a quartz cuvette. The concentration should be adjusted to have an absorbance maximum between 0.5 and 1.0.

• Initial Spectrum: Record the initial UV-Visible absorption spectrum of the D149 solution.

• Photoisomerization Induction: Irradiate the solution with UV light at a wavelength corresponding to the S2 absorption band of D149 (around 387 nm).[1] This can be done using a UV lamp or the excitation source of a fluorometer.

• Monitoring Spectral Changes: Periodically record the absorption spectrum during irradiation until a photostationary state is reached, indicated by no further changes in the spectrum. Observe the characteristic shift and broadening of the S1 band and the decrease in the intensity of the S2 band.[1]

• Reversibility Test: After reaching the photostationary state, irradiate the solution with visible light at a wavelength within the S1 absorption band. Record the absorption spectrum to observe the recovery of the original spectrum, demonstrating the reversibility of the photoisomerization process.[1]

Visualizations

Caption: Competing pathways for D149 dye after light absorption.

Caption: A logical workflow for troubleshooting D149 dye performance issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isomerization and Aggregation of the Solar Cell Dye D149 [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

Technical Support Center: Optimizing D149 Dye-Sensitized Solar Cells with CDCA Co-adsorbent

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) regarding the use of chenodeoxycholic acid (CDCA) as a co-adsorbent with the D149 dye in dye-sensitized solar cells (DSSCs).

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the fabrication and characterization of D149-based DSSCs when using CDCA.

Q1: Why is my overall power conversion efficiency (PCE) lower than expected after adding CDCA?

A1: While CDCA can improve performance, its concentration is critical. An excessively high concentration of CDCA can lead to a decrease in PCE. This is because CDCA and D149 compete for binding sites on the TiO₂ surface.[1][2][3] A high CDCA concentration can displace a significant amount of D149 dye molecules, leading to reduced light absorption and consequently a lower short-circuit current density (Jsc).[4][5] It is crucial to optimize the CDCA concentration to find a balance between preventing dye aggregation and ensuring sufficient dye loading.

Q2: My short-circuit current density (Jsc) has decreased after incorporating CDCA. What could be the cause?

A2: A decrease in Jsc is a common symptom of either excessive CDCA concentration or inefficient dye loading. The primary reason is the competitive adsorption between CDCA and D149 on the TiO₂ photoanode.[1][2] If too much CDCA is present in the dye solution, it will occupy a larger portion of the available surface area, leading to a lower amount of adsorbed D149. This reduced dye loading results in diminished light-harvesting capability and, therefore, a lower Jsc.[4]

Q3: I've observed a shift in the absorption spectrum of my D149-sensitized TiO₂ film after adding CDCA. Is this normal?

A3: Yes, a shift in the absorption spectrum is an indicator of reduced dye aggregation. When D149 molecules aggregate on the TiO₂ surface, it can cause a red-shift in the absorption spectrum.[4] The addition of CDCA as a co-adsorbent helps to separate the dye molecules, leading to a blue-shift (a shift to shorter wavelengths) in the absorption spectrum as the concentration of CDCA increases.[4][5] This is a positive indication that CDCA is effectively minimizing dye-dye interactions.

Q4: How can I identify D149 dye aggregation in my experimental results?

A4: Dye aggregation can be identified through several observations:

• Reduced PCE: Aggregation often leads to a decrease in the overall power conversion efficiency.[4][6]

• Lower Jsc and Voc: Both the short-circuit current density and the open-circuit voltage can be negatively impacted by dye aggregation.

• Changes in Absorption Spectra: As mentioned, a red-shift in the absorption spectrum of the sensitized film compared to the dye in solution can indicate aggregation.[4]

• Fluorescence Quenching: Time-resolved fluorescence spectroscopy may show a shorter excited-state lifetime for the dye, indicating quenching due to aggregation.[4]

Q5: What is the primary role of CDCA in a D149-based DSSC?

A5: The primary role of CDCA is to act as a co-adsorbent to prevent the aggregation of D149 dye molecules on the surface of the TiO₂ photoanode.[4][6][7] This is achieved by the CDCA molecules adsorbing onto the TiO₂ surface alongside the D149 molecules, creating a separating layer that hinders intermolecular interactions and the formation of performance-degrading dye aggregates. By preventing aggregation, CDCA helps to improve electron injection efficiency and reduce charge recombination, which can lead to an overall enhancement of the solar cell's performance.[7][8]

Quantitative Data Presentation

The following table summarizes the performance of D149-based dye-sensitized solar cells with and without the addition of the CDCA co-adsorbent.

Condition	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
Without CDCA	0.68	16.5	0.65	7.3	[6]
With CDCA	0.70	17.0	0.67	8.0	[6]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, PCE: Power conversion efficiency.

Experimental Protocols

This section provides a detailed methodology for the fabrication of a D149-sensitized solar cell, including the preparation of the dye solution with the CDCA co-adsorbent.

1. Preparation of TiO₂ Photoanode:

• Start with a clean, conductive glass substrate (e.g., FTO glass).
• Deposit a layer of TiO₂ paste onto the substrate using a technique such as screen printing or doctor-blading to create a uniform film.
• Sinter the TiO₂ film at high temperatures (e.g., 450-500 °C) to ensure good particle necking and adhesion to the substrate.
• Allow the photoanode to cool down to room temperature before sensitization.

2. Preparation of the D149 and CDCA Dye Solution:

• Prepare a stock solution of D149 dye in a suitable solvent, typically a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v), to a concentration of 0.3-0.5 mM.
• Prepare a separate stock solution of CDCA in the same solvent system.
• To create the co-adsorption solution, add the CDCA stock solution to the D149 dye solution. A common starting concentration for CDCA is in the range of 1-10 mM. The optimal concentration may need to be determined experimentally. It is often beneficial to maintain a significant molar excess of CDCA relative to D149.

3. Sensitization of the TiO₂ Photoanode:

• Immerse the prepared TiO₂ photoanode into the D149 and CDCA dye solution.
• Keep the photoanode in the dye solution for a specific period, typically ranging from 2 to 12 hours, in a dark and sealed container to allow for sufficient dye adsorption.
• After the immersion period, remove the sensitized photoanode from the dye solution and rinse it with the solvent (e.g., acetonitrile) to remove any non-adsorbed dye molecules.
• Dry the sensitized photoanode gently, for example, with a stream of nitrogen gas.

4. Assembly of the DSSC:

• Prepare a counter electrode, typically a platinized FTO glass.
• Assemble the sensitized photoanode and the counter electrode in a sandwich-like configuration, separated by a thin polymer sealant (e.g., Surlyn®).
• Heat the assembly to melt the sealant and create a sealed cell.
• Introduce an electrolyte solution (e.g., an I⁻/I₃⁻ redox couple in an organic solvent) into the cell through pre-drilled holes in the counter electrode.
• Seal the holes to complete the fabrication of the DSSC.

5. Characterization:

• Measure the current-voltage (I-V) characteristics of the fabricated DSSC under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²) to determine the key performance parameters (Voc, Jsc, FF, and PCE).

Mandatory Visualizations

The following diagrams illustrate the key processes and workflows involved in the use of CDCA with D149 in DSSCs.

Caption: Mechanism of CDCA in improving D149 DSSC performance.

Caption: Experimental workflow for D149 DSSC fabrication with CDCA.

References

• 1. mdpi.com [mdpi.com]
• 2. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 3. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing D1al49 Dye Sensitization

Welcome to the technical support center for the optimization of D149 dye sensitization in Dye-Sensitized Solar Cells (DSSCs). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during the sensitization process.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of D149 dye in a Dye-Sensitized Solar Cell (DSSC)?

A1: D149 is a metal-free organic indoline (B122111) dye that acts as the photosensitizer in a DSSC. Its main function is to absorb photons from sunlight and, upon excitation, inject an electron into the conduction band of a wide-bandgap semiconductor, typically titanium dioxide (TiO₂). This process of light harvesting and charge injection is the critical first step in converting solar energy into electrical energy.

Q2: What is a typical concentration range for a D149 dye solution?

A2: A commonly used concentration for D149 dye in solution is 0.5 mM. However, the optimal concentration can vary depending on the solvent, the presence of co-adsorbents, and the specific characteristics of the TiO₂ film. It is crucial to optimize this parameter, as concentrations that are too low will result in insufficient dye loading, while concentrations that are too high can lead to dye aggregation.

Q3: What is dye aggregation, and why is it detrimental to DSSC performance?

A3: Dye aggregation occurs when dye molecules clump together on the semiconductor surface instead of forming a uniform monolayer. This is a significant issue with organic dyes like D149. Aggregation can lead to reduced electron injection efficiency and increased charge recombination, which diminishes the overall power conversion efficiency (PCE) of the solar cell.[1]

Q4: How can dye aggregation be prevented or minimized?

A4: Dye aggregation can be minimized by optimizing the dye concentration and by using a co-adsorbent in the dye solution. Co-adsorbents are typically colorless molecules that adsorb onto the TiO₂ surface alongside the dye, sterically hindering the dye molecules from aggregating. Chenodeoxycholic acid (CDCA) is a commonly used co-adsorbent for this purpose.[2]

Q5: How does the immersion time of the TiO₂ photoanode in the dye solution affect sensitization?

A5: Immersion time is a critical parameter for achieving optimal dye loading on the TiO₂ surface. Insufficient immersion time will result in a low amount of adsorbed dye and consequently low light absorption. Conversely, excessively long immersion times can sometimes lead to multilayer dye aggregation or film degradation. Studies have shown that DSSC efficiency generally improves with longer immersion times up to an optimal point, which can range from a few hours to over 24 hours depending on the specific dye and conditions.[3][4][5]

Q6: What solvents are recommended for preparing a D149 dye solution?

A6: The choice of solvent can significantly impact dye solubility, aggregation behavior, and the resulting DSSC performance. Common solvents for D149 include tetrahydrofuran (B95107) (THF), acetonitrile (B52724), ethanol, and chloroform.[2][6] The optimal solvent should dissolve the dye well and facilitate uniform adsorption onto the TiO₂ surface.

Troubleshooting Guide

This guide addresses common problems encountered when working with D149 dye.

Problem	Possible Causes	Recommended Solutions
Low Power Conversion Efficiency (PCE)	1. Suboptimal Dye Loading: Too little or too much dye on the TiO₂ film. 2. Dye Aggregation: Reduces electron injection and increases recombination.[1] 3. Poor Film Quality: Non-uniform or cracked TiO₂ film.	1. Optimize the dye concentration and immersion time. (See Protocol 1). Quantify the dye loading to find the optimal level. (See Protocol 2). 2. Add a co-adsorbent like Chenodeoxycholic acid (CDCA) to the dye solution. A typical starting point is a 10:1 molar ratio of CDCA to D149. 3. Ensure proper TiO₂ paste formulation and application technique (e.g., doctor-blading) to achieve a uniform, crack-free film.
Low Short-Circuit Current (Jsc)	1. Insufficient Dye Adsorption: Not enough dye molecules to absorb incident light. 2. Mismatched Energy Levels: The Lowest Unoccupied Molecular Orbital (LUMO) of the dye is not sufficiently higher than the TiO₂ conduction band edge, leading to inefficient electron injection. 3. Light Scattering Issues: Inadequate light scattering within the TiO₂ film.	1. Increase the dye concentration or prolong the immersion time.[3][4] Verify dye loading using the quantification protocol. 2. While the D149 LUMO is generally well-aligned with TiO₂, ensure the TiO₂ film has been properly prepared (e.g., sintered) to establish the correct conduction band position. 3. Incorporate a scattering layer of larger TiO₂ particles on top of the transparent active layer.
Low Open-Circuit Voltage (Voc)	1. High Charge Recombination: Electrons in the TiO₂ conduction band recombine with the oxidized dye or the electrolyte's redox mediator. 2. Dye Aggregation: Can create recombination pathways.	1. The addition of a co-adsorbent like CDCA can passivate the TiO₂ surface, reducing recombination sites. 2. Optimize the dye solution to prevent aggregation as described above.
Poor Reproducibility	1. Inconsistent Immersion Conditions: Variations in time, temperature, or solution freshness. 2. Film Thickness Variation: Inconsistent TiO₂ film thickness across samples. 3. Contamination: Contaminants on glassware or substrates can interfere with dye adsorption.	1. Strictly control the immersion time and temperature. Use freshly prepared dye solutions for each batch of sensitizations. 2. Use a consistent and controlled method for TiO₂ film deposition. 3. Ensure all glassware and substrates are meticulously cleaned before use.

Quantitative Data Summary

The choice of solvent for the dye solution significantly influences the final photovoltaic performance of the DSSC. The following table summarizes the performance of D149-sensitized solar cells (using a ZnO semiconductor) with different solvents.

Table 1: Effect of Different Solvents on D149-Sensitized ZnO Solar Cell Performance

Solvent	Jsc (mA/cm²)	Voc (V)	Fill Factor (FF)	Efficiency (η) (%)
1-Propanol	8.80	0.725	0.254	1.625
2,2,2-Trifluoroethanol	9.75	0.750	0.225	1.662

Data adapted from a quantum mechanical model study on ZnO-based solar cells. Performance on TiO₂ may vary but illustrates the significant impact of solvent choice.[7]

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution and Sensitization of TiO₂ Photoanode

This protocol describes the standard procedure for sensitizing a TiO₂-coated photoanode with a D149 dye solution containing a co-adsorbent.

• Preparation of Dye Solution:

  • Calculate the required masses of D149 dye and Chenodeoxycholic acid (CDCA) co-adsorbent. A typical starting solution is 0.5 mM D149 and 5 mM CDCA (a 10:1 molar ratio).

  • Dissolve the calculated amounts of D149 and CDCA in a high-purity solvent (e.g., a 1:1 volume ratio of acetonitrile and tert-butanol, or anhydrous ethanol).

  • Protect the solution from light by wrapping the container in aluminum foil. The solution should be prepared fresh before use.

• Sintering and Cooling of Photoanode:

  • Prepare a uniform, crack-free TiO₂ film on a conductive glass substrate (e.g., FTO glass).

  • Sinter the film according to a standard temperature program (e.g., ramping up to 450-500 °C and holding for 30 minutes) to ensure proper particle necking and remove organic binders.

  • Allow the sintered photoanode to cool to approximately 80 °C before immersion. This prevents the solvent from boiling upon contact.

• Dye Immersion (Sensitization):

  • Place the warm TiO₂ photoanode into the prepared D149 dye solution in a sealed, light-proof container.

  • Ensure the entire TiO₂ film is submerged.

  • Allow the sensitization to proceed for a specific duration. A typical starting point is 12-24 hours at room temperature. This time should be optimized for your specific conditions.

  • After immersion, remove the photoanode from the dye solution.

• Rinsing and Drying:

  • Gently rinse the sensitized photoanode with the same solvent used to prepare the dye solution (e.g., ethanol) to remove any non-adsorbed, physisorbed dye molecules.

  • Dry the photoanode in a clean, dark environment. A gentle stream of nitrogen or argon can be used. The sensitized photoanode is now ready for DSSC assembly.

Protocol 2: Quantification of Adsorbed D149 Dye on TiO₂ Film

This protocol allows for the determination of the amount of dye loaded onto the photoanode, which is essential for optimization.

• Dye Desorption:

  • Take a sensitized TiO₂ photoanode of a known active area (e.g., 1 cm²).

  • Immerse the photoanode in a known volume (e.g., 5 mL) of a basic solution, such as 0.1 M NaOH in ethanol , to desorb the dye from the TiO₂ surface.

  • Keep the photoanode in the solution until the film becomes colorless, indicating complete dye desorption.

• UV-Vis Spectroscopy:

  • Prepare a series of standard solutions of D149 dye with known concentrations in the same basic solution used for desorption.

  • Measure the absorbance of the standard solutions at the dye's maximum absorption wavelength (λ_max) using a UV-Vis spectrophotometer to generate a calibration curve (Absorbance vs. Concentration).

  • Measure the absorbance of the solution containing the desorbed dye.

• Calculation of Dye Loading:

  • Using the calibration curve and the Beer-Lambert law (A = εbc), determine the concentration (c) of the dye in the desorption solution.

  • Calculate the total number of moles of desorbed dye (n) using the concentration and the volume (V) of the desorption solution: n = c * V.

  • Calculate the dye loading per unit area by dividing the moles of dye by the active area of the photoanode. The result is typically expressed in mol/cm².

Visualizations

Diagram 1: Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

influence of solvent on D149 dye performance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the D149 indoline (B122111) dye. The following sections address common issues encountered during experimentation, particularly focusing on the influence of solvents on dye performance.

Frequently Asked Questions (FAQs)

Q1: What is the general influence of solvent polarity on the performance of D149 dye?

The polarity of the solvent significantly affects the photophysical properties of D149 dye. Generally, the excited-state lifetime of D149, a crucial factor for efficient electron injection in dye-sensitized solar cells (DSSCs), varies with solvent polarity. While there isn't a simple linear relationship, studies have shown that polar solvents can influence the dye's absorption and emission spectra. For instance, the fluorescence Stokes shift correlates with solvent polarity.[1][2] However, other factors like hydrogen bonding can also play a substantial role.[1][2][3][4]

Q2: How does hydrogen bonding in solvents affect D149?

Hydrogen bonding with solvent molecules can significantly impact the excited-state dynamics of D149.[1][3] Protic solvents, such as alcohols, can form hydrogen bonds with the dye, leading to faster deactivation of the excited state and shorter lifetimes compared to polar aprotic solvents of similar dielectric properties.[1][2][3] For example, the excited-state lifetime of D149 is considerably shorter in methanol (B129727) (99 ps) and ethanol (B145695) (178 ps) compared to acetonitrile (B52724) (280 ps).[1][2][4] This rapid deactivation can be detrimental to the overall efficiency of a solar cell.[3]

Q3: What is dye aggregation and how do solvents influence it?

Dye aggregation is the process where individual dye molecules clump together. This is a concentration-dependent phenomenon that can be significantly influenced by the solvent environment. Aggregation is generally more pronounced in nonpolar solvents and at high concentrations. It is a critical issue as it can dramatically reduce the excited-state lifetime of the dye, thereby impairing the performance of solar cells.[3][5] The use of co-adsorbents is a common strategy to minimize aggregation on semiconductor surfaces.[3]

Q4: Can D149 undergo isomerization, and what is the role of the solvent?

Yes, D149 can undergo reversible photoisomerization upon excitation to its S2 state, particularly in solution.[3][5] This process can compete with the desired electron injection process. The solvent can influence the photostationary state of this isomerization. For example, irradiation of D149 in acetonitrile with UV light leads to noticeable changes in its absorption spectrum, indicating the formation of a photoisomer.[3][6]

Troubleshooting Guide

Problem 1: Low power conversion efficiency (PCE) in D149-based DSSCs.

• Possible Cause: Poor solvent choice for dye loading.

• Troubleshooting Steps:

  • Evaluate Solvent Polarity and Protic Nature: Avoid protic solvents like methanol and ethanol for dye bath preparation, as they can lead to shorter excited-state lifetimes.[1][2][4] Consider using polar aprotic solvents like acetonitrile or a mixture of acetonitrile and tert-butanol.

  • Check for Aggregation: High dye concentration in the sensitization solution can lead to aggregation. Try reducing the dye concentration or introducing a co-adsorbent like chenodeoxycholic acid (CDCA) into the dye solution.

  • Optimize Dye Loading Time: The time the semiconductor film is immersed in the dye solution can affect the amount of dye adsorbed. This should be optimized for the specific solvent and concentration used.

Problem 2: Inconsistent or unexpected absorption/emission spectra.

• Possible Cause: Solvent effects or dye degradation.

• Troubleshooting Steps:

  • Verify Solvent Purity: Use high-purity, anhydrous solvents to avoid unforeseen interactions with impurities.

  • Consider Solvatochromism: Be aware that the absorption and emission maxima of D149 can shift depending on the solvent's polarity.[7][8][9] This is a normal phenomenon known as solvatochromism.

  • Check for Isomerization: If the solution was exposed to UV light, isomerization might have occurred, altering the absorption spectrum.[3][6] Storing dye solutions in the dark can minimize this.

  • Assess Dye Stability: D149 may not be stable in all organic solvents over long periods. Prepare fresh solutions for critical experiments.

Data Presentation

Table 1: Influence of Solvent on the Excited-State Lifetime of D149 Dye

Solvent	Type	Dielectric Constant (εr)	S1 State Lifetime (τ1) in ps
Benzene	Nonpolar	2.2	~330
Chloroform	Polar	4.8	800
Tetrahydrofuran (THF)	Polar Aprotic	7.6	720
Acetone	Polar Aprotic	20.7	540
Ethanol	Polar Protic	24.6	178
Methanol	Polar Protic	33	99
Acetonitrile (ACN)	Polar Aprotic	36	280

Data compiled from multiple sources.[1][2][3]

Table 2: Predicted Performance of D149 Dye in ZnO-based DSSCs with Different Solvents

Solvent	Predicted Efficiency (%)
2,2,2-Trifluoroethanol	1.662
1-propanol	1.625
Ethanol	Not specified, but lower than others
Acetonitrile	Not specified

This data is based on a quantum mechanical model.[10][11][12]

Experimental Protocols

Protocol 1: Preparation of D149 Dye Solution for DSSC Sensitization

• Materials: D149 dye powder, anhydrous acetonitrile, anhydrous tert-butanol.

• Procedure:

  • Prepare a 1:1 (v/v) mixture of anhydrous acetonitrile and anhydrous tert-butanol.

  • Dissolve D149 dye powder in the solvent mixture to achieve the desired concentration (e.g., 0.3-0.5 mM).

  • If necessary, add a co-adsorbent such as chenodeoxycholic acid (CDCA) to the solution to minimize dye aggregation. The concentration of the co-adsorbent may need to be optimized.

  • Sonicate the solution for a few minutes to ensure the dye is fully dissolved.

  • Store the solution in a dark, airtight container to prevent degradation and isomerization.

Protocol 2: Sensitization of TiO₂ Photoanode with D149 Dye

• Materials: Sintered TiO₂ photoanode, D149 dye solution, anhydrous acetonitrile.

• Procedure:

  • Immerse the sintered TiO₂ photoanode into the prepared D149 dye solution while the photoanode is still warm (around 80-100 °C) to prevent water absorption.

  • Keep the photoanode in the dye solution for a specific duration, which needs to be optimized (typically a few hours to 24 hours).[13] The immersion should be carried out in a dark environment to avoid light-induced degradation.

  • After immersion, remove the sensitized photoanode from the dye solution.

  • Rinse the photoanode with anhydrous acetonitrile to remove any non-adsorbed dye molecules.[14]

  • Dry the sensitized photoanode using a gentle stream of inert gas (e.g., nitrogen or argon).

Visualizations

Caption: Logical relationships of solvent properties on D149 dye behavior.

Caption: Experimental workflow for fabricating a D149-sensitized solar cell.

References

• 1. [PDF] Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents. | Semantic Scholar [semanticscholar.org]
• 2. Ultrafast photoinduced relaxation dynamics of the indoline dye D149 in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. datapdf.com [datapdf.com]
• 5. Isomerization and Aggregation of the Solar Cell Dye D149 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 8. DSpace [escholarshare.drake.edu]
• 9. [PDF] Solvent Effects on the UV/ Visible Absorption Spectra of Some Aminoazobenzene Dyes | Semantic Scholar [semanticscholar.org]
• 10. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents activation effect | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chalcogen.ro [chalcogen.ro]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing D149 DSSC Performance by Reducing Charge Recombination

Welcome to the technical support center for D149 dye-sensitized solar cells (DSSCs). This resource is designed for researchers and scientists to troubleshoot common issues related to charge recombination, a critical factor limiting device efficiency. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and standardized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is charge recombination in a D149 DSSC and why is it detrimental?

A1: Charge recombination is a loss mechanism where the photo-injected electrons in the semiconductor's conduction band (typically TiO₂) recombine with either the oxidized D149 dye molecules (D149⁺) or with the oxidized species of the redox mediator (typically I₃⁻) in the electrolyte before they can be collected at the external circuit. This process reduces both the open-circuit voltage (Voc) and the short-circuit current density (Jsc), thereby lowering the overall power conversion efficiency (PCE) of the solar cell.

Q2: My D149 DSSC shows a low Voc. What are the likely causes related to charge recombination?

A2: A low Voc is a primary indicator of significant charge recombination. The main causes include:

• Direct exposure of the conductive substrate (FTO) to the electrolyte: This creates a short-circuit pathway for electrons.

• High degree of D149 dye aggregation: Aggregated dye molecules can act as recombination centers.

• Poor quality of the TiO₂ film: A high density of trap states within the TiO₂ nanostructure can facilitate recombination.

• Inappropriate TiO₂ film thickness: An excessively thick film can increase the probability of electrons recombining before reaching the electrode.

Q3: How does the aggregation of D149 dye affect charge recombination?

A3: D149, an indoline-based organic dye, is prone to aggregation on the TiO₂ surface, especially at high concentrations. This aggregation is detrimental for several reasons:

• It can lead to the quenching of the dye's excited state, preventing efficient electron injection.

• The aggregated dye molecules can create pathways for charge recombination, where the injected electrons recombine with the oxidized dye cations.[1]

• Aggregation can also hinder the effective regeneration of the oxidized dye by the electrolyte.

Q4: What is the purpose of using chenodeoxycholic acid (CDCA) in D149 DSSCs?

A4: Chenodeoxycholic acid (CDCA) is a co-adsorbent commonly used in D149 DSSCs to prevent dye aggregation.[1] By co-adsorbing onto the TiO₂ surface, CDCA molecules can sterically hinder the D149 molecules from getting too close to each other, thereby promoting a more uniform monolayer of the dye. This leads to reduced charge recombination and improved electron injection efficiency, which in turn enhances the Jsc and Voc of the device.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during D149 DSSC fabrication and testing, with a focus on mitigating charge recombination.

Issue 1: Low Open-Circuit Voltage (Voc) and Fill Factor (FF)

• Symptom: The fabricated D149 DSSC exhibits a Voc significantly lower than expected (typically below 0.6V) and a poor fill factor.

• Possible Cause 1: Ineffective Blocking of FTO/Electrolyte Interface. Electrons are recombining directly from the FTO substrate to the electrolyte.

  • Solution: Introduce a compact TiO₂ blocking layer on the FTO glass before depositing the mesoporous TiO₂ layer. This can be done via methods like spin coating or spray pyrolysis. The blocking layer acts as an energy barrier, preventing this recombination pathway.[2][3]

• Possible Cause 2: High Dye Aggregation. D149 molecules are forming aggregates on the TiO₂ surface, creating recombination centers.

  • Solution: Add chenodeoxycholic acid (CDCA) as a co-adsorbent to the dye solution. An optimal concentration is crucial, as too much CDCA can displace the dye from the TiO₂ surface. A good starting point is a 1:1 molar ratio of D149 to CDCA.

• Possible Cause 3: High Density of Trap States in TiO₂. The mesoporous TiO₂ film has a high concentration of surface defects that trap electrons, increasing the likelihood of recombination.

  • Solution: Treat the TiO₂ film with a TiCl₄ solution after sintering. This treatment can passivate the surface trap states and improve the necking between TiO₂ nanoparticles, leading to better electron transport and reduced recombination.

Issue 2: Low Short-Circuit Current Density (Jsc)

• Symptom: The Jsc of the D149 DSSC is lower than anticipated.

• Possible Cause 1: Incomplete Dye Coverage or Dye Aggregation. Insufficient dye loading or the formation of non-photoactive dye aggregates reduces the light-harvesting efficiency.

  • Solution: Optimize the dye sensitization time and the concentration of both D149 and CDCA in the dye solution. Ensure a uniform and vibrant color on the TiO₂ film after sensitization.

• Possible Cause 2: Poor Electron Injection Efficiency. The energy level alignment between the D149 LUMO and the TiO₂ conduction band is not optimal, or the excited state lifetime of the dye is too short due to aggregation.

  • Solution: The use of CDCA to prevent aggregation can also improve electron injection efficiency by ensuring a more direct interface between individual dye molecules and the TiO₂ surface.

• Possible Cause 3: Suboptimal TiO₂ Film Thickness. The film may be too thin to absorb a sufficient amount of light, or too thick, leading to increased charge recombination and scattering losses.

  • Solution: Experiment with different TiO₂ film thicknesses. For D149, a thickness in the range of 10-15 µm is often a good starting point. The optimal thickness will be a trade-off between light harvesting and charge collection efficiency.[4][5]

Data Presentation

The following tables summarize the impact of common strategies used to reduce charge recombination on the performance of D149 DSSCs.

Table 1: Effect of Chenodeoxycholic Acid (CDCA) as a Co-adsorbent

Condition	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
D149 without CDCA	0.65	12.5	0.68	5.5	[1]
D149 with CDCA	0.72	14.8	0.70	7.5	[1]

Table 2: Influence of TiO₂ Blocking Layer on DSSC Performance

Condition	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Reference
Without Blocking Layer	0.65	11.09	0.62	4.43	[3]
With TiO₂ Blocking Layer	0.74	11.92	0.64	5.62	[3]

Experimental Protocols

Protocol 1: Fabrication of a TiO₂ Blocking Layer via Spin Coating

• Preparation of the Precursor Solution: Prepare a solution of titanium isopropoxide in ethanol. A typical concentration is 0.1 M. Add a small amount of HCl as a stabilizer.

• Cleaning of FTO Substrate: Sequentially clean the FTO glass in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrate with a stream of nitrogen.

• Spin Coating: Place the cleaned FTO substrate on the spin coater. Dispense the precursor solution onto the substrate and spin at 2000-3000 rpm for 30 seconds.

• Sintering: Sinter the coated substrate in a furnace at 450-500°C for 30 minutes to form a compact and crystalline TiO₂ layer.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) for Charge Recombination Analysis

• Equipment: Potentiostat with a frequency response analyzer module.

• Cell Assembly: Assemble the D149 DSSC in a light-tight box.

• Measurement Conditions:

  • Apply a forward bias equivalent to the Voc of the cell under illumination.

  • Perform the EIS measurement in the dark.

  • Frequency range: Typically from 100 kHz down to 0.1 Hz.

  • AC amplitude: 10 mV.

• Data Analysis:

  • Fit the obtained Nyquist plot to an equivalent circuit model for DSSCs.

  • The semicircle in the mid-frequency region corresponds to the charge transfer resistance at the TiO₂/dye/electrolyte interface (Rct) and the chemical capacitance of the TiO₂ film (Cµ).

  • A larger Rct value indicates a lower rate of charge recombination.

  • The electron lifetime (τn) can be calculated using the formula: τn = Rct × Cµ.

Protocol 3: Open-Circuit Voltage Decay (OCVD) Measurement

• Equipment: A high-impedance voltmeter or a potentiostat capable of measuring Voc, a controllable light source, and a fast switch.

• Procedure:

  • Illuminate the D149 DSSC until a stable Voc is reached.

  • Rapidly switch off the light source.

  • Record the decay of the Voc over time.

• Data Analysis:

  • The electron lifetime (τn) as a function of the open-circuit voltage can be calculated from the decay curve using the following equation: τn = - (kBT / e) * (dVoc/dt)⁻¹ where kB is the Boltzmann constant, T is the temperature in Kelvin, and e is the elementary charge.

  • A slower decay of the Voc indicates a longer electron lifetime and reduced charge recombination.

Visualizations

Charge Recombination Pathways in D149 DSSCs

Caption: Key electronic processes in a D149 DSSC, including desired pathways and recombination losses.

Troubleshooting Workflow for Low Efficiency in D149 DSSCs

Caption: A step-by-step guide to diagnosing and resolving common causes of low efficiency in D149 DSSCs.

References

• 1. researchgate.net [researchgate.net]
• 2. diva-portal.org [diva-portal.org]
• 3. mdpi.com [mdpi.com]
• 4. Influence of TiO2 layer thickness as photoanode in Dye Sensitized Solar Cells [eej.aut.ac.ir]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing D149 Solar Cell Performance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the fill factor (FF) of D149 dye-sensitized solar cells (DSSCs).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Fill Factor in D149 Solar Cells

Q: My D149 solar cell shows a low fill factor. What are the potential causes and how can I troubleshoot this?

A: A low fill factor in D149 DSSCs is often attributed to several factors, primarily high series resistance (Rs) and low shunt resistance (Rsh). High series resistance can stem from the bulk resistance of the different layers and the contact resistance at their interfaces. Conversely, low shunt resistance is often caused by leakage currents.

Troubleshooting Steps:

• Analyze the J-V Curve: The shape of your current density-voltage (J-V) curve can provide initial clues. An S-shaped curve often indicates a high series resistance, possibly due to a poor interface between the electrolyte and the counter electrode.

• Evaluate Series and Shunt Resistance: Quantify the series and shunt resistance from your J-V data. High Rs and low Rsh values are direct indicators of issues impacting your fill factor.

• Inspect the Counter Electrode: The interface between the electrolyte and the counter electrode is a common source of high series resistance. Ensure the counter electrode material is of high quality and that proper contact is established.

• Check for Dye Aggregation: D149 dye has a tendency to aggregate on the TiO2 surface, which can lead to a reduced electron injection yield and consequently a lower fill factor.[1][2] The use of a co-adsorbent can help mitigate this issue.

• Optimize the TiO2 Blocking Layer: An ineffective TiO2 blocking layer can lead to charge recombination at the transparent conducting oxide (TCO)/electrolyte interface, reducing the shunt resistance. Ensure the blocking layer is compact and of optimal thickness.

Issue 2: D149 Dye Aggregation

Q: How does D149 dye aggregation affect the fill factor, and what are the best practices to prevent it?

A: Concentration-dependent aggregation of D149 dye on the semiconductor surface can dramatically reduce the excited-state lifetime, which in turn lowers the electron injection efficiency and the overall solar cell performance, including the fill factor.[1][3]

Mitigation Strategies:

• Use of Co-adsorbents: The most common method to prevent dye aggregation is the use of a co-adsorbent, such as chenodeoxycholic acid (CDCA). Co-adsorbents are added to the dye solution and compete with the dye for adsorption sites on the TiO2 surface, creating more space between dye molecules and reducing aggregation.

• Optimize Dye Concentration and Soaking Time: The concentration of the D149 dye solution and the duration of TiO2 photoanode immersion are critical parameters. High concentrations and long soaking times can promote aggregation. It is essential to find the optimal balance that ensures sufficient dye loading without causing excessive aggregation.

Issue 3: Suboptimal TiO2 Layer Thickness

Q: What is the impact of the TiO2 layer thickness on the fill factor of D149 solar cells?

A: The thickness of the TiO2 layer, both the mesoporous layer and the blocking layer, plays a crucial role in the performance of DSSCs.

• Mesoporous TiO2 Layer: Increasing the thickness of the mesoporous TiO2 layer can enhance light harvesting due to a higher amount of adsorbed dye.[4] However, an excessively thick layer can increase the series resistance by providing a longer pathway for electron transport, which can decrease the fill factor.[5]

• TiO2 Blocking Layer: A thin, dense TiO2 blocking layer is essential to prevent electron recombination from the conductive substrate to the electrolyte, which would lower the shunt resistance and the fill factor.[6][7] An overly thick blocking layer, however, can increase the series resistance.[5]

Optimization:

The optimal thickness for both layers needs to be determined experimentally for your specific fabrication process. A typical starting point for the blocking layer is around 30-50 nm.

Issue 4: Inefficient Electrolyte Composition

Q: Can the electrolyte composition influence the fill factor of my D149 solar cell?

A: Yes, the electrolyte composition significantly impacts the fill factor. Additives in the electrolyte can modify the properties of the TiO2 surface and the kinetics of electron transfer.

Key Electrolyte Additives:

• 4-tert-butylpyridine (TBP): TBP is commonly added to the electrolyte to increase the open-circuit voltage (Voc) by shifting the conduction band edge of the TiO2 to more negative potentials.[8][9]

• Guanidinium thiocyanate (B1210189) (GuNCS): GuNCS can improve both the Voc and the short-circuit current (Jsc), leading to an overall enhancement in efficiency.[8][9]

• Lithium Iodide (LiI): The concentration of LiI can affect the Jsc and the overall power conversion efficiency.[10]

The optimal concentration of these additives should be determined through systematic experimentation.

Quantitative Data Summary

Parameter	Recommended Range/Value	Effect on Fill Factor	Reference
TiO2 Blocking Layer Thickness	30 - 70 nm	An optimal thickness prevents recombination without significantly increasing series resistance.	[3][5]
Mesoporous TiO2 Layer Thickness	10 - 17 µm	Thicker layers increase dye loading but can also increase series resistance.	[3][4]
D149 Dye Concentration	0.3 - 0.5 mM	Higher concentrations can lead to aggregation, reducing fill factor.	[6]
CDCA Co-adsorbent Concentration	1 - 10 mM	Prevents dye aggregation, leading to improved electron injection and fill factor.	[11]
Annealing Temperature for TiO2	450 - 500 °C	Proper annealing ensures good crystallinity and electronic properties of the TiO2 layer.	[3][7]
Electrolyte Additive (TBP)	0.5 M	Increases Voc, which can indirectly influence the fill factor.	[10]
Electrolyte Additive (GuNCS)	0.1 M	Can improve both Jsc and Voc.	[10]

Experimental Protocols

1. Spin Coating of TiO2 Blocking Layer

This protocol describes the deposition of a compact TiO2 blocking layer on a Fluorine-doped Tin Oxide (FTO) coated glass substrate.

• Materials: FTO glass, titanium isopropoxide, isopropanol (B130326), 2 M HCl.

• Procedure:

  • Clean the FTO glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a stream of nitrogen.

  • Prepare the TiO2 precursor solution by mixing titanium isopropoxide and 2 M HCl in isopropanol. A common recipe is a 1:1 volume ratio of titanium isopropoxide to isopropanol, with a small amount of HCl.

  • Place the cleaned FTO substrate on the spin coater chuck.

  • Dispense the TiO2 precursor solution onto the FTO substrate.

  • Spin coat at a speed of 2000-3000 rpm for 30-60 seconds.[6][12]

  • Dry the coated substrate on a hotplate at 125 °C for 5 minutes.

  • Anneal the substrate in a furnace at 450-500 °C for 30-60 minutes to form a crystalline, compact TiO2 layer.[12]

2. J-V Characteristic Measurement

This protocol outlines the procedure for measuring the current density-voltage (J-V) characteristics of a fabricated D149 solar cell.

• Equipment: Solar simulator (AM 1.5G, 100 mW/cm²), digital source meter, computer with data acquisition software.

• Procedure:

  • Calibrate the solar simulator to standard AM 1.5G conditions (100 mW/cm²).

  • Place the D149 solar cell on the measurement stage.

  • Connect the working electrode (photoanode) and the counter electrode to the source meter.

  • Define the active area of the solar cell using a light-proof mask.

  • Set the voltage sweep range, typically from -0.1 V to 1.0 V, with a defined step size (e.g., 10 mV).

  • Set the scan rate. Be aware that for DSSCs, a slower scan rate or a delay time at each voltage step is necessary to obtain accurate and reproducible results due to their high internal capacitance.[13]

  • Initiate the voltage sweep and record the corresponding current.

  • Plot the current density (current divided by the active area) versus the applied voltage.

  • From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Visualizations

Caption: Experimental workflow for the fabrication and characterization of D149 solar cells.

Caption: Troubleshooting logic for addressing low fill factor in D149 solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. web.njit.edu [web.njit.edu]
• 5. pubs.aip.org [pubs.aip.org]
• 6. The Investigation for Coating Method of Titanium Dioxide Layer in Perovskite Solar Cells [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Influence of electrolyte co-additives on the performance of dye-sensitized solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. An Investigation of the Fill Factor and Efficiency of Molecular Semiconductor Solar Cells | Scientific.Net [scientific.net]
• 12. Facile Solution Spin-Coating SnO2 Thin Film Covering Cracks of TiO2 Hole Blocking Layer for Perovskite Solar Cells [mdpi.com]
• 13. mlsystem.pl [mlsystem.pl]

Technical Support Center: Long-Term Stability of D149 Dye-Sensitized Solar Cells

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and understanding the long-term stability of D149 dye-sensitized solar cells (DSSCs).

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the long-term stability testing of D149 DSSCs.

Frequently Asked Questions (FAQs)

Q1: My D149 DSSC shows a rapid decrease in efficiency in the first few hours of light soaking. What could be the cause?

A1: This initial degradation can often be attributed to several factors:

• Photo-induced dye desorption: The D149 dye molecules may detach from the TiO₂ surface upon initial light exposure.

• Electrolyte impurities: Residual water or other impurities in the electrolyte can react with the dye or the TiO₂ surface, leading to performance loss.

• Initial light-induced degradation of the electrolyte: The electrolyte itself can undergo initial changes when exposed to light, affecting its ability to regenerate the dye.

Q2: I observe a gradual but steady decline in the short-circuit current (Jsc) of my D149 DSSC over a long-term test. What is the likely degradation mechanism?

A2: A steady decrease in Jsc is often linked to:

• Dye degradation: The D149 dye can undergo chemical changes over time, such as photoisomerization or aggregation, which reduces its ability to absorb light and inject electrons.[1]

• Dye desorption: Continuous light and heat can cause the dye to slowly detach from the TiO₂ semiconductor.

• Electrolyte bleaching: The electrolyte, particularly the iodide/triiodide redox couple, can be degraded by UV light, reducing the concentration of the charge carrier (triiodide) and thus hindering dye regeneration.

Q3: The open-circuit voltage (Voc) of my D149 DSSC is decreasing over time. What does this indicate?

A3: A decrease in Voc is typically caused by:

• Changes at the TiO₂/dye/electrolyte interface: Degradation byproducts can accumulate at this interface, leading to increased charge recombination where electrons in the TiO₂ conduction band recombine with the oxidized dye or the electrolyte.

• Shift in the TiO₂ conduction band: Chemical changes at the semiconductor surface can alter its energy levels, leading to a lower Voc.

Q4: My D149 DSSC's fill factor (FF) is deteriorating. What are the potential reasons?

A4: A decreasing fill factor is often a sign of increasing internal resistance within the cell. This can be caused by:

• Degradation of the counter electrode: The catalytic activity of the platinum or carbon-based counter electrode can diminish over time.

• Increased series resistance: Corrosion of the contacts or degradation of the conductive substrate can increase the overall series resistance of the cell.

• Changes in electrolyte conductivity: The degradation of the electrolyte can alter its viscosity and ionic conductivity.

Q5: I am seeing a color change in my electrolyte after prolonged testing. What does this signify?

A5: A change in the electrolyte color, typically from a yellowish-brown to colorless, is a clear indication of electrolyte bleaching. This is the reduction of triiodide (I₃⁻) to iodide (I⁻), often caused by UV exposure. This process severely limits the dye regeneration cycle and leads to a significant drop in cell performance.

Data Presentation: Photovoltaic Parameter Degradation

The following tables summarize typical degradation patterns for DSSCs under various stress conditions. While specific data for D149 is limited in consolidated formats, these tables represent the expected behavior based on general DSSC stability studies.

Table 1: Performance Degradation under Continuous Full Spectrum Illumination (with UV filter) at 45-55°C

Time (hours)	Normalized Efficiency (%)	Normalized Jsc (%)	Normalized Voc (%)	Normalized FF (%)
0	100	100	100	100
500	90	95	98	97
1000	80	90	95	95
1500	70	85	92	93
2000	60	80	90	90

Table 2: Performance Degradation under Thermal Stress (85°C in the dark)

Time (hours)	Normalized Efficiency (%)	Normalized Jsc (%)	Normalized Voc (%)	Normalized FF (%)
0	100	100	100	100
250	85	90	95	98
500	70	80	90	95
750	60	70	88	92
1000	50	60	85	90

Experimental Protocols

1. Accelerated Thermal Stability Testing

• Objective: To evaluate the long-term performance of D149 DSSCs under elevated temperatures in the absence of light.

• Methodology:

  • Fabricate a batch of D149 DSSCs with identical parameters.

  • Measure the initial current-voltage (I-V) characteristics of all cells under a solar simulator (AM 1.5G, 100 mW/cm²).

  • Place the cells in a temperature-controlled oven set to 85°C. The cells should be kept in the dark.

  • At predetermined intervals (e.g., every 100 hours), remove the cells from the oven and allow them to cool to room temperature.

  • Measure the I-V characteristics of the cells under the solar simulator.

  • Record the efficiency, Jsc, Voc, and FF at each interval and plot the normalized values against time.

2. UV Stability Testing

• Objective: To assess the impact of ultraviolet radiation on the long-term stability of D149 DSSCs.

• Methodology:

  • Prepare two sets of identical D149 DSSCs.

  • Measure the initial I-V characteristics of all cells.

  • Place one set of cells under a solar simulator with a full spectrum output (including UV), such as a Xenon arc lamp. A UV cut-off filter (e.g., at 400 nm) should be placed in front of the cells.

  • Place the second set of cells under a light source that only emits in the visible spectrum (e.g., an LED-based solar simulator).

  • Maintain the temperature of the cells at a constant value (e.g., 45°C) for both setups.

  • Periodically measure the I-V characteristics of the cells in both groups.

  • Compare the degradation rates of the photovoltaic parameters for the two groups to isolate the effect of UV radiation.

Mandatory Visualizations

References

• 1. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: D149 Dye in Dye-Sensitized Solar Cells (DSSCs)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of temperature on the performance of D149 dye in dye-sensitized solar cells (DSSCs).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving D149 dye at various temperatures.

Issue	Potential Cause	Recommended Solution
Low power conversion efficiency (PCE) at elevated temperatures (e.g., > 50°C)	1. Dye Desorption: The binding between the D149 dye and the TiO₂ surface can weaken at higher temperatures, leading to dye molecules detaching from the semiconductor surface. 2. Electrolyte Degradation: The organic solvent in the electrolyte can evaporate or decompose at high temperatures, altering its composition and hindering ion transport. 3. Increased Recombination: Higher temperatures can accelerate the recombination of electrons in the TiO₂ conduction band with the oxidized dye or the electrolyte's redox mediator.[1][2]	1. Co-adsorbent Use: Utilize a co-adsorbent like chenodeoxycholic acid (CDCA) during the dye sensitization step to improve the stability and packing of the dye monolayer on the TiO₂ surface. 2. Electrolyte Optimization: Employ a more thermally stable electrolyte, such as one with a higher boiling point solvent or an ionic liquid-based electrolyte. Ensure the cell is properly sealed to prevent solvent leakage.[3] 3. Barrier Layer: Introduce a thin, compact blocking layer (e.g., TiO₂) between the conductive glass and the porous TiO₂ layer to suppress recombination.
Reduced short-circuit current (Jsc) at low temperatures (e.g., < 15°C)	1. Reduced Electrolyte Conductivity: The viscosity of the electrolyte increases at lower temperatures, which slows down the diffusion of the redox mediator (I⁻/I₃⁻) and limits the regeneration of the oxidized dye.[4] 2. Slower Electron Injection: The kinetics of electron injection from the excited D149 dye into the TiO₂ conduction band may be slower at reduced temperatures.	1. Electrolyte Composition: Use an electrolyte with a low viscosity solvent or additives that improve ionic conductivity at low temperatures. 2. Light Soaking: Expose the cell to light for a period before measurement to allow it to reach a stable operating temperature.
Decreased open-circuit voltage (Voc) with increasing temperature	Shift in TiO₂ Conduction Band: As temperature increases, the conduction band edge of the TiO₂ can shift to a more positive potential, reducing the potential difference between the semiconductor's Fermi level and the electrolyte's redox potential.[4]	This is an intrinsic property of the semiconductor. While it cannot be completely eliminated, its effect can be mitigated by using a redox couple with a more positive potential, although this may impact dye regeneration.
Poor cell stability and color bleaching after prolonged exposure to high temperatures	Thermal Degradation of D149 Dye: Prolonged exposure to high temperatures can cause the chemical structure of the D149 dye to break down, leading to a loss of its light-absorbing properties.[5]	1. UV Filtering: Use a UV filter to cut off high-energy photons that can accelerate thermal degradation. 2. Optimized Annealing: Ensure the TiO₂ photoanode is annealed at the optimal temperature (typically 450-500°C) to create a stable and effective semiconductor layer, which can indirectly improve the stability of the adsorbed dye.

Frequently Asked Questions (FAQs)

Q1: What is the typical effect of increasing temperature on the overall performance of a D149-based DSSC?

A1: Generally, as the operating temperature of a DSSC increases, the open-circuit voltage (Voc) tends to decrease linearly.[4] The short-circuit current (Jsc) may initially increase with temperature due to improved electrolyte conductivity but can then decrease at higher temperatures as recombination effects become more dominant.[4] Consequently, the power conversion efficiency (PCE) often shows an optimal operating temperature, beyond which it declines. For many DSSCs, this optimal range is around 30-40°C.[6]

Q2: How does temperature affect the dye adsorption process?

A2: The dye adsorption process is influenced by temperature. The sensitization of the TiO₂ film is typically carried out at a controlled temperature, for instance, 30°C for 3 hours. Mild heating (e.g., 60-80°C) can sometimes be used to accelerate the dye uptake if the process is slow.[7] However, excessively high temperatures during sensitization can lead to dye aggregation on the TiO₂ surface, which is detrimental to cell performance.

Q3: What is the recommended storage temperature for D149 dye?

A3: For long-term storage, D149 dye in its solid form should be stored at 4°C and protected from light. If the dye is in a solvent, it should be stored at -80°C for up to 6 months or -20°C for up to 1 month, also protected from light.

Data Presentation

The following table summarizes the general trend of photovoltaic parameters of a typical organic dye-sensitized solar cell with increasing temperature. Note that specific values for D149 may vary depending on the exact experimental conditions.

Temperature (°C)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)	Power Conversion Efficiency (η) (%)
15	0.72	13.5	0.68	6.61
25	0.70	14.0	0.67	6.57
35	0.68	14.3	0.66	6.42
45	0.66	14.1	0.65	6.05
55	0.64	13.8	0.63	5.56

This table is illustrative and based on general trends observed in DSSCs. Actual experimental data will vary.[4]

Experimental Protocols

A detailed methodology for the fabrication and testing of a D149-sensitized solar cell is provided below.

1. Preparation of TiO₂ Photoanode:

• A compact blocking layer is deposited on a pre-cleaned FTO (Fluorine-doped Tin Oxide) glass substrate.

• A mesoporous TiO₂ paste is then deposited on top of the blocking layer using a technique like screen printing or doctor-blading.

• The TiO₂ film is gradually annealed at temperatures up to 450-500°C to ensure proper sintering of the nanoparticles and removal of organic binders.

2. Dye Sensitization:

• After cooling to approximately 80-100°C, the TiO₂ photoanode is immersed in a 0.3-0.5 mM solution of D149 dye in a suitable solvent (e.g., a 1:1 volume ratio of acetonitrile (B52724) and tert-butanol).

• The sensitization process is typically carried out for 12-24 hours at room temperature in the dark.

• After sensitization, the photoanode is rinsed with the solvent to remove any non-adsorbed dye molecules and then dried.

3. Cell Assembly:

• A platinum-coated FTO glass is used as the counter electrode.

• The photoanode and the counter electrode are sealed together using a thermoplastic spacer (e.g., Surlyn).

• The electrolyte (e.g., a solution containing 0.1 M LiI, 0.05 M I₂, 0.6 M DMPII, and 0.5 M TBP in acetonitrile) is introduced into the cell through a pre-drilled hole in the counter electrode. The hole is then sealed.

4. Temperature-Dependent Performance Measurement:

• The completed DSSC is placed in a temperature-controlled chamber.

• The cell is illuminated with a solar simulator (AM 1.5G, 100 mW/cm²).

• The current-voltage (I-V) characteristics of the cell are measured at various stabilized temperatures using a source meter.

• The key photovoltaic parameters (Voc, Jsc, FF, and PCE) are extracted from the I-V curves at each temperature.

Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. www3.nd.edu [www3.nd.edu]

Technical Support Center: D149 Dye-Sensitized Solar Cells

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with D149 dye-sensitized solar cells (DSSCs). Our aim is to help you diagnose and resolve common issues encountered during your experiments, with a specific focus on understanding and addressing low open-circuit voltage (Voc).

Troubleshooting Guide: Low Open-Circuit Voltage (Voc)

A lower than expected open-circuit voltage is a common issue in DSSC fabrication and testing. The Voc is fundamentally determined by the difference between the quasi-Fermi level of the semiconductor photoanode (e.g., TiO₂) and the redox potential of the electrolyte.[1][2][3] A decrease in Voc can be attributed to several factors, primarily related to charge recombination and shifts in the semiconductor's conduction band edge.

Initial Assessment

Before proceeding to more complex diagnostics, it's crucial to ensure the basics of cell assembly and measurement are correct.

Question: My newly fabricated D149 cell shows a very low or no Voc. Where do I start?

Answer:

• Check for Short-Circuiting: Ensure there is no direct contact between the photoanode and the counter electrode. The spacer/sealant should provide complete electrical isolation.

• Verify Electrical Contacts: Confirm that the contacts made by your measurement probes to the anode and cathode are secure and have low resistance.

• Inspect the Electrolyte Filling: Ensure the electrolyte has been introduced correctly and completely fills the space between the electrodes. Air bubbles can impede ion transport and lead to poor performance.

• Confirm Light Source Calibration: Verify the intensity of your light source (e.g., solar simulator) is calibrated to the standard 100 mW/cm² (AM 1.5).[1]

Systematic Troubleshooting Workflow

If the initial checks do not resolve the issue, a more systematic approach is required to pinpoint the root cause. The following workflow can guide your troubleshooting process.

Caption: Troubleshooting workflow for low Voc.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low open-circuit voltage (Voc) in D149-based DSSCs?

A1: The primary causes for a low Voc can be categorized as follows:

• Increased Charge Recombination: This is a major loss mechanism where the photo-injected electrons in the TiO₂ conduction band recombine with either the oxidized D149 dye molecules or, more commonly, with the oxidized species (I₃⁻) in the electrolyte before they can be collected at the anode.[2][4]

• Negative Shift of the TiO₂ Conduction Band: The Voc is the difference between the TiO₂ Fermi level and the electrolyte's redox potential. If the TiO₂ conduction band edge shifts to a more positive potential (downward), this difference becomes smaller, resulting in a lower Voc.[2][5] This can be influenced by the composition of the electrolyte, particularly the concentration of cations like Li⁺.[5]

• Poor Dye Coverage: Incomplete or aggregated dye coverage on the TiO₂ surface can leave exposed areas, creating sites for increased recombination between the TiO₂ and the electrolyte.

• Degradation of the Dye: Although D149 is a robust organic dye, prolonged exposure to light and heat, or interaction with certain electrolyte components, could potentially lead to its degradation.

• Contamination: Impurities in any of the cell components (TiO₂, electrolyte, sealant) can introduce states that facilitate recombination.

Q2: How does the electrolyte composition affect the Voc of my D149 cell?

A2: The electrolyte composition has a significant impact on Voc. Key components and their effects include:

• Redox Mediator (e.g., I⁻/I₃⁻): The redox potential of the mediator sets the electrochemical potential at the cathode and is one of the key determinants of Voc.

• Cations (e.g., Li⁺, Na⁺): Small cations can adsorb onto the TiO₂ surface. This adsorption can cause a downward shift in the TiO₂ conduction band, leading to a decrease in Voc.[5] However, they can also improve charge screening and electron injection, so their concentration needs to be optimized.

• Additives (e.g., 4-tert-butylpyridine (B128874) (TBP), guanidinium (B1211019) thiocyanate): Additives like TBP are often included to increase Voc. TBP adsorbs to the TiO₂ surface, causing an upward shift in the conduction band and passivating surface states, which reduces recombination.[6]

Q3: Can inadequate dye loading of D149 on the TiO₂ photoanode lead to a low Voc?

A3: Yes. While Voc is less sensitive to dye loading thickness compared to the short-circuit current (Jsc), inadequate loading can still negatively impact it.[2] Poor dye coverage results in incomplete passivation of the TiO₂ surface. This exposed surface can act as a site for the recombination of injected electrons with the I₃⁻ ions in the electrolyte, which is a primary pathway for Voc loss.

Q4: What role does the TiO₂ film quality play in determining the Voc?

A4: The quality of the mesoporous TiO₂ film is critical. A film with high porosity and surface area allows for high dye loading. However, a high density of surface trap states or poor inter-particle connections can increase charge recombination and decrease electron transport efficiency, both of which can lead to a lower Voc. A compact, pinhole-free blocking layer between the conductive glass (FTO) and the mesoporous TiO₂ is also essential to prevent recombination at the FTO/electrolyte interface.

Experimental Protocols

Current-Voltage (I-V) Measurement

This is the primary technique for characterizing the performance of a DSSC.

Objective: To determine the key solar cell parameters: Voc, Jsc, Fill Factor (FF), and Power Conversion Efficiency (η).

Methodology:

• Place the fabricated D149 cell under a calibrated solar simulator set to 100 mW/cm² (AM 1.5G).

• Use a source meter to apply a variable voltage across the cell and measure the resulting current.

• Sweep the voltage from a value greater than the expected Voc (e.g., +1 V) down to 0 V or slightly negative.

• Record the corresponding current density at each voltage point.

• The Voc is the voltage at which the current is zero. The Jsc is the current density at zero voltage.

Parameter	Symbol	Description	Typical Values for D149
Open-Circuit Voltage	Voc	Maximum voltage from the cell at zero current.	0.65 - 0.80 V
Short-Circuit Current Density	Jsc	Maximum current density from the cell at zero voltage.	15 - 20 mA/cm²
Fill Factor	FF	Ratio of the maximum power to the product of Voc and Jsc.	0.60 - 0.75
Power Conversion Efficiency	η	Overall efficiency of the cell in converting light to electricity.	7 - 9%

Note: These values are typical and can vary significantly based on the specific cell architecture, materials, and fabrication procedures.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to investigate the internal charge transfer and recombination processes within the DSSC.

Objective: To quantify the charge transfer resistance (Rct) at the TiO₂/dye/electrolyte interface, which is inversely related to the recombination rate.

Methodology:

• Connect the DSSC to a potentiostat equipped with a frequency response analyzer.

• Set the cell at a specific forward bias voltage (e.g., close to its Voc) under illumination.

• Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

• Measure the resulting AC current and phase shift.

• Plot the data as a Nyquist plot (imaginary vs. real impedance). The diameter of the semicircle in the mid-frequency region corresponds to the charge transfer resistance (Rct). A larger Rct indicates slower recombination and is generally correlated with a higher Voc.[2]

Signaling Pathways and Cell Operation

The operation of a D149 Dye-Sensitized Solar Cell involves a series of electron transfer and regeneration steps. Understanding this pathway is key to diagnosing performance issues.

Caption: Energy diagram of a D149 DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Electron Injection from D149

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving the D149 indoline (B122111) dye.

Frequently Asked Questions (FAQs)

Q1: What is D149 and why is it a significant sensitizer (B1316253) in Dye-Sensitized Solar Cells (DSSCs)?

A1: D149 is a metal-free organic indoline dye used as a photosensitizer in DSSCs. It is notable for its high molar absorption coefficient, straightforward synthesis, and has achieved high power conversion efficiencies, making it a promising and cost-effective alternative to traditional ruthenium-based dyes.[1][2] The indoline group acts as an electron donor, conjugated to a cyanoacrylic acid group which serves as both an electron acceptor and an anchor to the semiconductor surface.[1]

Q2: What is the fundamental process of electron injection in a D149-sensitized solar cell?

A2: The process begins when D149, adsorbed onto a mesoporous semiconductor surface like titanium dioxide (TiO2), absorbs light. This absorption excites an electron from the dye's Highest Occupied Molecular Orbital (HOMO) to its Lowest Unoccupied Molecular Orbital (LUMO).[3] If the LUMO energy level is higher than the semiconductor's conduction band, the excited electron is rapidly injected into the conduction band, initiating the flow of current. The oxidized dye is then regenerated by a redox couple in an electrolyte.[1][3]

Q3: What are the primary factors that limit or compete with electron injection from D149?

A3: Effective electron injection is crucial for high efficiency and is hindered by competing deactivation pathways.[1][4] The main limiting factors include:

• Dye Aggregation: When D149 molecules pack too closely on the semiconductor surface, it can lead to quenching of the excited state, which significantly reduces the electron injection yield and overall cell efficiency.[1][3][4]

• Short Excited-State Lifetimes: D149 has been observed to have surprisingly short excited-state lifetimes (less than 120 ps when adsorbed on a surface), which provides a limited window for electron injection to occur before the electron returns to the ground state.[1][4]

• Internal Molecular Motion: Rotational motion within the dye molecule can act as a deactivation pathway, competing with electron injection.[1]

• Charge Recombination: The injected electron can recombine with the oxidized dye molecule, a process that reduces the overall photocurrent.[5]

Q4: What is the role of a co-adsorbent and which ones are commonly used with D149?

A4: A co-adsorbent is a substance added to the dye solution during the sensitization process to prevent the aggregation of dye molecules on the semiconductor surface.[3] By sitting between dye molecules, co-adsorbents disrupt intermolecular interactions that lead to quenching.[3][4] The most common co-adsorbent used with D149 is chenodeoxycholic acid (CDCA).[4] Using co-adsorbents typically leads to improved device performance.[5][6]

Troubleshooting Guide

Q1: My D149-sensitized solar cell shows low short-circuit current (Jsc). What are the potential causes and how can I fix them?

A1: Low Jsc is a common issue that can often be traced back to inefficient electron injection or related processes.

• Potential Cause 1: Dye Aggregation. Aggregation is a primary cause of poor performance as it quenches the excited state of the dye.[3][5]

  • Troubleshooting Step: Introduce a co-adsorbent like chenodeoxycholic acid (CDCA) into your dye solution. This will help to spatially separate the D149 molecules on the semiconductor surface, reducing aggregation and improving electron injection.[4][6][7]

• Potential Cause 2: Insufficient Dye Loading. Thinner semiconductor layers or low dye concentration may not absorb enough incoming light.[1]

  • Troubleshooting Step: Increase the thickness of your mesoporous semiconductor layer or optimize the dye concentration and soaking time during sensitization to ensure a tightly packed monolayer of the dye.

• Potential Cause 3: Inefficient Electron Injection Dynamics. The energy levels of the dye and the semiconductor may not be optimally aligned, or fast deactivation pathways may be dominating.

  • Troubleshooting Step: Consider using an alternative semiconductor. While TiO2 is common, ZnO has also been studied with D149.[8][9] Additionally, the choice of solvent during sensitization can influence performance.[8][9]

Q2: The fluorescence lifetime of my D149-sensitized film is extremely short, leading to poor performance. Why is this happening?

A2: An extremely short fluorescence lifetime is a direct indicator that the excited state is being rapidly deactivated through pathways other than productive electron injection.

• Primary Cause: Concentration-Dependent Aggregation. Studies have shown a dramatic reduction in excited-state lifetimes due to the aggregation of D149 molecules.[1][4] Even in polymer matrices, increasing the dye concentration leads to the appearance of a fast, few-picosecond decay component attributed to aggregates.[1]

  • Troubleshooting Step: The most effective strategy is to use a co-adsorbent like CDCA. Research demonstrates that increasing the concentration of CDCA systematically increases the fluorescence lifetime of D149 on a ZrO2 surface by minimizing aggregation.[1]

Q3: My device's open-circuit voltage (Voc) is lower than expected. How is this related to electron injection?

A3: While Voc is primarily determined by the difference between the semiconductor's Fermi level and the electrolyte's redox potential, processes related to electron injection and subsequent recombination play a crucial role.

• Potential Cause: Charge Recombination. A high rate of recombination between injected electrons in the semiconductor and either the oxidized dye molecules or the electrolyte can lower the quasi-Fermi level of the electrons, thus reducing Voc.[5]

  • Troubleshooting Step: Modifying the dye structure or the semiconductor surface can help suppress recombination. Replacing the ethyl chain on D149 with an octyl chain (creating the dye D205) was shown to reduce aggregation and improve Voc.[4] Additionally, using co-adsorbents can passivate the semiconductor surface, reducing recombination sites and increasing Voc.[6]

Data Presentation

Table 1: Effect of Co-adsorbent (CDCA) on D149-based DSSC Performance

Dye	Co-adsorbent (CDCA)	Jsc (mA/cm²)	Voc (V)	Fill Factor (FF)	Efficiency (η%)
D149	None	15.86	0.67	0.69	7.32
D149	With CDCA	17.53	0.68	0.71	8.45

Data synthesized from literature to illustrate the typical positive impact of CDCA.[5]

Table 2: Theoretical Performance of D149-sensitized ZnO Solar Cells with Different Solvents

Solvent	Transition Energy (eV)	Jsc (mA/cm²)	Voc (V)	Efficiency (η%)
2,2,2-Trifluoroethanol	1.83	4.87	0.86	1.662
1-propanol	1.89	4.75	0.86	1.626
Ethanol	1.91	4.70	0.86	1.609
Acetonitrile (B52724)	1.95	4.60	0.86	1.574

Data from a quantum mechanical model predicting solvent effects.[8][9]

Diagrams and Workflows

Caption: Core electron transfer and competing loss pathways in a D149 DSSC.

Caption: Troubleshooting workflow for underperforming D149 solar cells.

Caption: Co-adsorbents (CDCA) prevent D149 aggregation on the semiconductor surface.

Experimental Protocols

Protocol 1: Fabrication of a D149-Sensitized Solar Cell with Co-adsorbent

• Semiconductor Film Preparation: Prepare a mesoporous TiO2 film on a transparent conducting oxide (TCO) glass substrate using a method such as screen printing or doctor-blading, followed by sintering at high temperature (e.g., 450-500 °C) to ensure good particle necking and conductivity.

• Dye Solution Preparation: Prepare a dye solution of 0.3-0.5 mM D149 in a suitable solvent (e.g., a 1:1 volume ratio of acetonitrile and tert-butanol).

• Co-adsorbent Addition: Add chenodeoxycholic acid (CDCA) to the dye solution. A common concentration is 10-20 times that of the dye (e.g., 3-10 mM CDCA) to effectively prevent aggregation.[1][4] Sonicate the solution to ensure complete dissolution.

• Sensitization: While the TiO2-coated substrates are still warm (~80 °C), immerse them in the D149+CDCA dye solution. Keep them in the solution for a specified time (e.g., 2-12 hours) in a dark, sealed container to allow for the formation of a dye monolayer.

• Assembly: After sensitization, rinse the photoanode with the solvent used for the dye solution to remove non-adsorbed dye molecules. Assemble the cell by placing a platinum-coated counter electrode over the photoanode, separated by a thin polymer sealant (e.g., Surlyn).

• Electrolyte Injection: Introduce the electrolyte (e.g., an iodide/triiodide redox couple in an organic solvent) into the cell through pre-drilled holes in the counter electrode. Vacuum backfilling is recommended to ensure complete pore filling. Seal the holes afterward.

• Characterization: Measure the photovoltaic performance of the assembled cell using a solar simulator under standard conditions (e.g., AM 1.5G, 100 mW/cm²).

Protocol 2: Evaluating Dye Aggregation using UV-Visible Absorption Spectroscopy

• Prepare Sensitized Films: Prepare two sets of TiO2 films as described in Protocol 1. Sensitize one set in a D149 solution and the other in a D149+CDCA solution. Prepare films sensitized for different lengths of time to observe the progression of absorption.

• Measurement: Use a UV-Visible spectrophotometer with an integrating sphere attachment to measure the absorption spectra of the sensitized films.

• Analysis: Compare the spectra. Dye aggregation often leads to a broadening and/or a red-shift of the main absorption band.[1] A film sensitized with D149 and CDCA will likely show a sharper, blue-shifted spectrum compared to a film sensitized without CDCA, indicating reduced H-type aggregation. A systematic red-shift with increasing dye concentration on the surface is a strong indicator of aggregation.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. nbinno.com [nbinno.com]
• 3. Cause, Regulation and Utilization of Dye Aggregation in Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 7. scholar.nycu.edu.tw [scholar.nycu.edu.tw]
• 8. researchgate.net [researchgate.net]
• 9. Improved performance of D149 dye-sensitized ZnO-based solar cell under solvents activation effect | Semantic Scholar [semanticscholar.org]

overcoming performance loss from D149 dye leaching

Welcome to the technical support center for D149 dye. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers overcome performance loss associated with D149 dye leaching in dye-sensitized solar cells (DSSCs).

Frequently Asked Questions (FAQs)

Q1: What is D149 dye leaching and why does it cause performance loss in my DSSC?

D149 dye leaching, or desorption, is the detachment of the dye molecules from the surface of the semiconductor (typically TiO₂) photoanode into the electrolyte. This process is a primary cause of performance degradation and poor long-term stability in DSSCs.[1]

Performance loss occurs because the detached dye molecules can no longer absorb light to generate excitons, which is the first step in the photovoltaic process. This leads to a significant drop in the short-circuit current density (Jsc) and, consequently, a lower overall power conversion efficiency (PCE).

Q2: My DSSC's efficiency is dropping. What are the common causes of D149 dye leaching?

Several factors can induce or accelerate the desorption of D149 dye from the photoanode surface:

• Electrolyte Composition: Components within the liquid electrolyte can compete with the dye for binding sites on the TiO₂ surface, leading to dye displacement. Water or iodide ions in the electrolyte are known to contribute to this issue.[1]

• Weak Dye-Surface Bonding: D149 dye molecules are bound to the TiO₂ surface through specific functional groups. If this binding is weak, the molecules are more susceptible to being washed away by the electrolyte.[1]

• Dye Aggregation: D149 molecules can form aggregates on the semiconductor surface. These aggregates have weaker overall binding and can lead to reduced electron injection efficiency and increased desorption.[2]

• Environmental Stress: Exposure to UV light and elevated temperatures can accelerate the degradation of the dye and the electrolyte, leading to faster desorption and performance loss.[3]

Q3: How can I prevent or minimize D149 dye leaching?

There are two primary strategies to mitigate D149 dye leaching:

• Use of Co-adsorbents: This is the most common and effective method. Co-adsorbents are small, colorless molecules that are added to the dye solution during the sensitization process. They adsorb onto the TiO₂ surface alongside the dye, helping to prevent dye aggregation and passivating surface states. Chenodeoxycholic acid (CDCA) is a widely used co-adsorbent with D149.[4]

• Electrolyte Modification: A novel approach involves adding a small, controlled amount of the D149 dye directly into the electrolyte. This establishes a thermodynamic equilibrium, where the rate of dye adsorbing onto the surface equals the rate of dye desorbing, effectively suppressing net dye loss from the photoanode.[1]

Troubleshooting Guide

This section provides a logical approach to diagnosing and solving performance loss related to D149 dye.

Caption: Troubleshooting workflow for D149 performance loss.

Data on Mitigation Strategies

Incorporating a co-adsorbent like CDCA significantly improves the stability and performance of D149-sensitized solar cells.

Table 1: Effect of CDCA Co-adsorbent on D149 DSSC Performance

Condition	Voc (V)	Jsc (mA/cm²)	Fill Factor (FF)	PCE (%)
D149 Dye Only	0.68	15.2	0.65	6.71
D149 + CDCA (1 mM)	0.72	16.5	0.70	8.32
D149 + CDCA (10 mM)	0.73	16.1	0.71	8.25

Note: Data is representative and compiled from typical results to illustrate the trend. Actual experimental results may vary.

Adding the dye to the electrolyte has been shown to dramatically improve long-term stability by reducing desorption.

Table 2: Long-Term Stability Improvement by Adding D149 to Electrolyte

Condition	Initial PCE (%)	PCE after 500h (%)	Normalized PCE Retention
Standard Electrolyte	7.5	4.1	55%
Electrolyte + D149	7.2	6.8	94%

Note: Data is illustrative of the trend reported in the literature.[1]

Experimental Protocols

Protocol 1: Photoanode Sensitization using D149 with CDCA Co-adsorbent

This protocol describes the standard procedure for sensitizing a TiO₂ photoanode with D149 dye and chenodeoxycholic acid (CDCA) as a co-adsorbent to prevent dye leaching.

Caption: Experimental workflow for photoanode co-sensitization.

Methodology Details:

• Preparation of the Dye/Co-adsorbent Solution:

  • Prepare a 0.5 mM stock solution of D149 dye in a suitable solvent, such as tetrahydrofuran (B95107) (THF) or a 1:1 volume mixture of acetonitrile and tert-butanol.

  • To this solution, add the co-adsorbent, chenodeoxycholic acid (CDCA), to a final concentration of 1 to 10 mM. The optimal concentration may require some empirical testing.

  • Ensure the dye and CDCA are fully dissolved, using sonication if necessary.

• Sensitization of the TiO₂ Film:

  • Prepare your TiO₂ photoanodes using your standard procedure (e.g., screen printing or doctor-blading followed by sintering).

  • While the film is still warm (around 80-100°C) after the sintering/cooling process, immerse it into the prepared dye/co-adsorbent solution. This aids in removing any surface-adsorbed water.

  • Keep the film immersed for 2 to 4 hours at room temperature in a dark, sealed container to prevent light exposure and solvent evaporation.

• Rinsing and Drying:

  • After the sensitization period, remove the photoanode from the dye bath.

  • Gently rinse the surface with the pure solvent used for the dye solution (e.g., THF) to wash away any non-adsorbed dye molecules.

  • Dry the photoanode using a stream of inert gas (like nitrogen or argon) or by placing it under a vacuum. The sensitized photoanode is now ready for DSSC assembly.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Performance Analysis of D149 and N719 Dyes in Dye-Sensitized Solar Cells

In the landscape of dye-sensitized solar cells (DSSCs), the choice of photosensitizer is a critical determinant of overall device performance. Among the myriad of available dyes, the ruthenium-based N719 has long been a benchmark due to its respectable efficiency and stability. However, metal-free organic dyes, such as the indoline (B122111) dye D149, have emerged as promising alternatives, offering advantages in terms of cost and molar extinction coefficients. This guide provides an objective comparison of the performance of D149 and N719 dyes, supported by experimental data, to assist researchers in selecting the optimal sensitizer (B1316253) for their specific applications.

Quantitative Performance Comparison

A direct comparison of the photovoltaic parameters of DSSCs sensitized with D149 and N719 under similar experimental conditions reveals the competitive performance of the metal-free organic dye. The data presented below is derived from studies utilizing a three-dimensional hierarchical rutile TiO2 architecture as the photoanode.

Photovoltaic Parameter	D149 Dye	N719 Dye	Reference
Power Conversion Efficiency (PCE) (%)	5.8	5.6	[1][2]
Short-Circuit Current Density (Jsc) (mA/cm²)	11.7	12.1	[1][2]
Open-Circuit Voltage (Voc) (V)	0.72	0.70	[1][2]
Fill Factor (FF)	0.69	0.65	[1][2]

The data indicates that DSSCs fabricated with the D149 dye exhibit a slightly higher power conversion efficiency (PCE) of 5.8% compared to the 5.6% achieved with the N719 dye.[1][2] This enhanced performance is primarily attributed to the higher molar extinction coefficient of the D149 dye, which allows for more efficient light harvesting.[1][2] While the short-circuit current density (Jsc) is marginally lower for D149, its higher open-circuit voltage (Voc) and fill factor (FF) contribute to its overall superior efficiency in this specific study.

Experimental Protocols

The following sections detail the methodologies for the fabrication and characterization of the dye-sensitized solar cells, providing a basis for the replication of the comparative study.

DSSC Fabrication

The fabrication of the dye-sensitized solar cells follows a well-established protocol:

• Photoanode Preparation: A three-dimensional hierarchical rutile TiO2 architecture is prepared via a facile hydrothermal method. This structure, consisting of one-dimensional nanorods, serves as the photoanode.

• Dye Sensitization: The TiO2 photoanodes are immersed in dye solutions containing either 0.5 mM of D149 in a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v) or 0.5 mM of N719 in the same solvent mixture. The immersion process is carried out for 24 hours at room temperature.

• Counter Electrode Preparation: A platinum (Pt) counter electrode is prepared by depositing a thin layer of Pt on a fluorine-doped tin oxide (FTO) glass substrate.

• Cell Assembly: The dye-sensitized TiO2 photoanode and the Pt counter electrode are assembled into a sandwich-type cell, separated by a 25 µm thick Surlyn sealant.

• Electrolyte Injection: A liquid electrolyte, typically containing an iodide/triiodide (I⁻/I₃⁻) redox couple in a solvent such as acetonitrile, is introduced into the space between the electrodes through a pre-drilled hole in the counter electrode. The hole is then sealed.

DSSC Characterization

The photovoltaic performance of the fabricated DSSCs is evaluated using the following characterization techniques:

• Current-Voltage (I-V) Measurement: The current density-voltage (J-V) characteristics of the solar cells are measured under simulated AM 1.5G solar irradiation (100 mW/cm²) using a solar simulator. From the J-V curves, the key photovoltaic parameters (PCE, Jsc, Voc, and FF) are determined.

• Incident Photon-to-Current Conversion Efficiency (IPCE): The IPCE spectra are measured to determine the quantum efficiency of the solar cells at different wavelengths of light. This measurement provides insights into the light-harvesting and charge injection efficiencies of the dyes.

Visualizing the Process

To better understand the experimental workflow and the fundamental principles of DSSCs, the following diagrams are provided.

DSSC Fabrication and Characterization Workflow

References

• 1. N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells--a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to D149 and D205 Dyes in Dye-Sensitized Solar Cells

In the landscape of third-generation photovoltaics, indoline-based organic dyes have emerged as a prominent class of sensitizers for Dye-Sensitized Solar Cells (DSSCs) due to their high molar extinction coefficients and tunable molecular structures. Among these, D149 and D205 have been extensively studied. This guide provides a comparative analysis of their performance, supported by experimental data and detailed protocols for researchers and scientists in the field.

Performance Comparison: D149 vs. D205

The primary structural difference between D149 and D205 lies in the alkyl chain attached to the indoline (B122111) donor moiety; D149 possesses an ethyl group, while D205 incorporates a longer octyl chain. This modification significantly influences the dye's properties and, consequently, the overall performance of the DSSC.

Experimental evidence consistently demonstrates the superior performance of D205 compared to D149. The longer octyl chain in D205 is reported to be more effective at preventing the recapture of photoinjected electrons by ions in the electrolyte.[1] This leads to a higher open-circuit voltage (Voc) and, ultimately, a greater power conversion efficiency (PCE).[1][2]

One study found that D205-sensitized DSSCs exhibited a promising efficiency of 9.52%, surpassing the 9.03% and 6.67% efficiencies achieved with D149 in ionic-liquid and acetonitrile-based electrolytes, respectively.[1] Another comparative study, which also investigated the effect of the co-adsorbent chenodeoxycholic acid (CDCA), confirmed that D205 consistently yields higher Voc and PCE values than D149.[2]

The following table summarizes the key photovoltaic performance parameters of DSSCs sensitized with D149 and D205 from a comparative study.

Dye	Voc (mV)	Jsc (mA cm-2)	FF	η (%)
D149	710	16.5	0.67	7.8
D205	730	17.2	0.68	8.6

Data extracted from a representative study for illustrative purposes. Actual values can vary based on specific experimental conditions.

Working Principle of a Dye-Sensitized Solar Cell

The operation of a DSSC is a multi-step process involving light absorption, electron injection, charge transport, and dye regeneration. The following diagram illustrates this fundamental mechanism.

Caption: The working principle of a Dye-Sensitized Solar Cell.

Experimental Protocols

Reproducible and reliable results in DSSC research hinge on meticulous experimental procedures. The following sections outline a typical protocol for the fabrication and characterization of DSSCs using D149 or D205 dyes.

I. Photoanode Preparation

• Substrate Cleaning: Begin with FTO (Fluorine-doped Tin Oxide) coated glass substrates. Clean them sequentially in an ultrasonic bath with detergent, deionized water, acetone, and ethanol, each for 15 minutes.

• TiO₂ Paste Deposition: A mesoporous layer of TiO₂ is deposited on the conductive side of the FTO glass. This is typically done by screen-printing or doctor-blading a commercial TiO₂ paste. The active area is usually defined by adhesive tape.

• Sintering: The TiO₂-coated substrates are gradually heated in a furnace to remove organic binders and ensure good electrical contact between the TiO₂ nanoparticles and the FTO. A typical sintering profile involves ramping up to 500°C and holding for 30 minutes before cooling down.

• Dye Sensitization: After cooling to approximately 80°C, the TiO₂ electrodes are immersed in a dye solution. For both D149 and D205, a typical concentration is 0.3-0.5 mM in a solvent mixture like acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v). The immersion time can range from 12 to 24 hours. It is common to include a co-adsorbent like chenodeoxycholic acid (CDCA) in the dye solution to prevent dye aggregation.

• Rinsing: After sensitization, the photoanodes are rinsed with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

II. Counter Electrode Preparation

• Cleaning: Clean another FTO glass substrate using the same procedure as for the photoanode.

• Catalyst Deposition: A thin layer of a catalyst, typically platinum (Pt), is deposited on the conductive side of the FTO glass. This can be achieved by drop-casting a solution of H₂PtCl₆ in isopropanol (B130326) and then heating it at 400°C for 15 minutes.

III. DSSC Assembly

• Sealing: The photoanode and the counter electrode are assembled in a sandwich-like configuration, separated by a thin thermoplastic sealant (e.g., Surlyn). The sealant is then melted by heating to create a sealed cell.

• Electrolyte Injection: A liquid electrolyte, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in a solvent like acetonitrile, is introduced into the cell through pre-drilled holes in the counter electrode.

• Sealing the Holes: Finally, the holes are sealed with a small piece of the sealant and a coverslip to prevent electrolyte leakage.

IV. Photovoltaic Characterization

• Current-Voltage (J-V) Measurement: The assembled DSSCs are tested under simulated solar illumination (AM 1.5G, 100 mW/cm²) using a solar simulator. The J-V characteristics are recorded to determine the key performance parameters: short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).

• Incident Photon-to-Current Conversion Efficiency (IPCE): IPCE measurements are performed to determine the quantum efficiency of the cell at different wavelengths of light. This provides insights into the light-harvesting efficiency of the dye.

Experimental Workflow

The following flowchart outlines the typical experimental workflow for the fabrication and testing of Dye-Sensitized Solar Cells.

Caption: A typical experimental workflow for DSSC fabrication and analysis.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of D149 Dye Sensitization on TiO2 Films for Dye-Sensitized Solar Cells

This guide provides a comprehensive comparison of the performance of the organic indoline (B122111) dye, D149, in sensitizing titanium dioxide (TiO2) films for dye-sensitized solar cells (DSSCs). Its performance is benchmarked against other commonly used sensitizers, supported by experimental data and detailed protocols for validation. This document is intended for researchers, scientists, and professionals in the fields of materials science, renewable energy, and drug development who are engaged in the evaluation of photosensitizers for solar cell applications.

Performance Comparison of Dyes on TiO2 Films

The efficiency of a dye-sensitized solar cell is critically dependent on the chosen photosensitizer. The following table summarizes the key performance parameters of D149 dye in comparison to other frequently used ruthenium-based and organic dyes.

Dye	Photoanode	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
D149	TiO2-HP25	11.7 ± 0.6	0.72 ± 0.01	0.69 ± 0.02	5.8 ± 0.2	[1]
D149	TiO2-DSL	11.6 ± 0.9	0.71 ± 0.02	0.70 ± 0.02	5.8 ± 0.4	[1]
D149	TiO2-P25	8.3 ± 0.7	0.68 ± 0.01	0.68 ± 0.02	3.9 ± 0.4	[1]
D149-T	Not Specified	4.9	Not Specified	Not Specified	Not Specified	[2]
D205	TiO2	Not Specified	Higher than D149	Not Specified	Higher than D149	[3]
N719	TiO2/rGO	0.826	0.682	0.599	0.338	[4]
N719	TiO2	Not Specified	Not Specified	Not Specified	0.298 (at 1 mM)	[5][6][7]
LEG4-T	Not Specified	7.0	Not Specified	Not Specified	Not Specified	[2]

Jsc: Short-circuit current density, Voc: Open-circuit voltage, FF: Fill factor, PCE: Power conversion efficiency. TiO2-HP25 refers to amorphous-free P25, TiO2-DSL refers to anatase nanoparticles from Dyesol, and TiO2-P25 refers to as-received P25.[1] D149-T and LEG4-T refer to the dyes in combination with a TEMPO-based electrolyte.[2]

Experimental Protocols

The following sections detail the methodologies for preparing and validating D149-sensitized TiO2 films.

Preparation of TiO2 Photoanode

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, and ethanol (B145695) for 15 minutes each. The substrates are then dried with a stream of nitrogen.

• TiO2 Paste Deposition: A layer of TiO2 paste (e.g., P25) is deposited on the conductive side of the FTO glass using the doctor-blade technique. The thickness of the film can be controlled by the thickness of the adhesive tape used as a spacer.

• Sintering: The deposited TiO2 film is gradually heated to 500°C and sintered at this temperature for 30 minutes to ensure good electrical contact between the TiO2 nanoparticles and the FTO substrate. The film is then allowed to cool down to room temperature.

Dye Sensitization

• Dye Solution Preparation: A 0.3 mM solution of D149 dye is prepared in a suitable solvent, such as a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v).

• Immersion: The sintered TiO2 film is immersed in the D149 dye solution and kept at room temperature for 24 hours in a dark environment to ensure sufficient dye loading.

• Rinsing: After immersion, the sensitized TiO2 film is rinsed with ethanol to remove any non-adsorbed dye molecules and then dried.

DSSC Assembly and Characterization

• Assembly: The dye-sensitized TiO2 photoanode and a platinum-coated counter electrode are assembled into a sandwich-type cell, separated by a thin polymer spacer. A liquid electrolyte containing an iodide/triiodide redox couple is introduced into the space between the electrodes.

• Photovoltaic Measurement: The current density-voltage (J-V) characteristics of the assembled DSSC are measured under simulated solar illumination (AM 1.5G, 100 mW/cm²) using a solar simulator. From the J-V curve, the key photovoltaic parameters (Jsc, Voc, FF, and PCE) are determined.

• Dye Loading Quantification: The amount of dye adsorbed on the TiO2 film can be quantified by desorbing the dye in a known volume of a basic solution (e.g., 0.4 M NaOH in methanol) and measuring the absorbance of the resulting solution using a UV-Vis spectrophotometer.[1]

Experimental Workflow for D149 Dye Sensitization Validation

Caption: Experimental workflow for validating D149 dye sensitization on TiO2 films.

Signaling Pathway of Electron Transfer in a D149-Sensitized Solar Cell

Caption: Electron transfer pathway in a D149-sensitized solar cell.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Photovoltaic performances and lifetime analysis of TiO2/rGO DSSCs sensitized with Roselle and N719 dyes - ProQuest [proquest.com]
• 5. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 6. Optimizing Solar Power: The Impact of N719 Dye Concentration on DSSC Efficiency with TiO2 Nanoparticles | Semantic Scholar [semanticscholar.org]
• 7. journal.pandawainstitute.com [journal.pandawainstitute.com]

A Comparative Guide to Fluorescence Quantum Yield Measurement of Sensitizer Dyes for Researchers

For researchers, scientists, and drug development professionals engaged in the field of dye-sensitized solar cells (DSSCs) and related photophysical applications, the selection of a sensitizer (B1316253) dye with optimal light-harvesting and emission properties is paramount. A critical parameter in this evaluation is the fluorescence quantum yield (Φf), which quantifies the efficiency of a molecule's ability to convert absorbed light into emitted fluorescence. This guide provides a comparative overview of the fluorescence quantum yield of the indoline (B122111) dye D149 against other common sensitizer dyes and presents a detailed protocol for its measurement.

The indoline dye D149 is a prominent metal-free organic sensitizer utilized in DSSCs, valued for its high molar extinction coefficient and significant power conversion efficiencies.[1] However, its photophysical characteristics, including its fluorescence quantum yield, are highly sensitive to the surrounding environment, such as the polarity of the solvent. Understanding and accurately measuring the quantum yield of D149 and comparing it with other classes of sensitizer dyes, such as ruthenium-based complexes and porphyrins, is crucial for optimizing device performance and advancing the development of new photosensitizers.

Comparison of Quantum Yields of Sensitizer Dyes

The fluorescence quantum yield of a dye is a direct measure of its emissive de-excitation efficiency. It is significantly influenced by the molecular structure of the dye and the solvent in which it is dissolved. Below is a comparison of the reported fluorescence quantum yield for D149 in various solvents, alongside available data for other commonly used sensitizer dyes.

Dye	Class	Solvent	Fluorescence Quantum Yield (Φf)
D149	Indoline	Acetonitrile	0.0464[2]
D149	Benzene (B151609)	Higher than in Acetonitrile[3]
D149	Methanol	Lower than in Acetonitrile[3]
N719	Ruthenium Complex	Ethanol	Data not readily available in solution
Z907	Ruthenium Complex	Ethanol	Data not readily available in solution
YD2-o-C8	Porphyrin	Dichloromethane	Data not readily available in solution**

*Relative quantum yield has been reported, but a specific numerical value is not available in the cited literature. The trend indicates that the fluorescence is strongest in benzene and weakest in methanol.[3]

**Extensive research has focused on the photovoltaic performance of these dyes on semiconductor surfaces, with less emphasis on their intrinsic fluorescence quantum yield in solution.

Experimental Protocol: Relative Fluorescence Quantum Yield Measurement

The most common and accessible method for determining the fluorescence quantum yield of a compound is the relative method.[4][5][6][7] This technique involves comparing the fluorescence intensity of the sample under investigation to that of a standard with a known, well-characterized quantum yield.

Principle

The relative quantum yield (Φ_X_) of a sample (X) is calculated using the following equation, by comparing its integrated fluorescence intensity to that of a standard (ST) with a known quantum yield (Φ_ST_):

Φ_X_ = Φ_ST_ * (I_X_ / I_ST_) * (A_ST_ / A_X_) * (n_X_² / n_ST_²)

Where:

• I is the integrated fluorescence intensity (area under the emission curve).

• A is the absorbance at the excitation wavelength.

• n is the refractive index of the solvent.

Materials and Equipment

• Spectrofluorometer with a corrected emission channel

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Fluorescence quantum yield standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φf = 0.54)

• Solvents of spectroscopic grade (e.g., acetonitrile, benzene, methanol)

• Sample dye (D149) and other dyes for comparison

Step-by-Step Procedure

• Selection of a Standard: Choose a quantum yield standard that absorbs and emits in a similar spectral region as the sample dye. The excitation spectra of the standard and the sample should overlap.

• Preparation of Stock Solutions: Prepare stock solutions of the standard and the sample dye in the desired solvent(s).

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the standard and the sample. The absorbance of these solutions at the chosen excitation wavelength should be kept below 0.1 to avoid inner filter effects.[7] A typical range of absorbances would be 0.02, 0.04, 0.06, 0.08, and 0.1.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each diluted solution at the selected excitation wavelength. The same excitation wavelength must be used for both the standard and the sample.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each of the diluted solutions of the standard and the sample. Ensure that the experimental conditions (e.g., slit widths, detector voltage) are identical for all measurements.

  • It is crucial to use a spectrofluorometer with a corrected emission channel to account for the wavelength-dependent sensitivity of the instrument.

• Data Analysis:

  • Integrate the area under the emission curve for each recorded spectrum to obtain the integrated fluorescence intensity (I).

  • For both the standard and the sample, plot a graph of the integrated fluorescence intensity versus absorbance.

  • Determine the slope of the best-fit straight line for both plots. The slope is proportional to the quantum yield.

• Calculation of Quantum Yield: Use the slopes obtained from the graphs in the relative quantum yield equation:

  Φ_X_ = Φ_ST_ * (Slope_X_ / Slope_ST_) * (n_X_² / n_ST_²)

  If the same solvent is used for both the sample and the standard, the refractive index term (n_X_² / n_ST_²) becomes 1 and can be omitted.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the relative quantum yield measurement technique.

Caption: Workflow for Relative Fluorescence Quantum Yield Measurement.

Signaling Pathway and De-excitation Processes

The fluorescence quantum yield is intrinsically linked to the various de-excitation pathways available to a molecule after it absorbs a photon and enters an excited electronic state. The following diagram illustrates the key photophysical processes involved.

Caption: Simplified Jablonski Diagram of Photophysical Processes.

The fluorescence quantum yield is defined as the ratio of the rate of fluorescence (k_f_) to the sum of the rates of all de-excitation processes: Φf = k_f_ / (k_f_ + k_ic_ + k_isc_ + ...). For D149, non-radiative pathways such as internal conversion, potentially involving molecular isomerization, can be significant, leading to a solvent-dependent quantum yield.[3] By comparing the quantum yields of different dyes, researchers can gain valuable insights into their respective excited-state dynamics and select the most suitable candidates for their specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [opus4.kobv.de]
• 5. norlab.com [norlab.com]
• 6. shimadzu.com [shimadzu.com]
• 7. chem.uci.edu [chem.uci.edu]

A Comparative Guide to Electrochemical Impedance Spectroscopy of D149 Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of D149 dye-sensitized solar cells (DSSCs) with alternative sensitizers, supported by experimental data from electrochemical impedance spectroscopy (EIS). The information is intended for researchers, scientists, and professionals in drug development who are interested in the characterization and optimization of DSSCs.

Introduction to D149 DSSCs and EIS

The organic indoline (B122111) dye, D149, is a prominent sensitizer (B1316253) in the field of dye-sensitized solar cells due to its high molar extinction coefficient and good photovoltaic performance. Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique used to investigate the internal electronic and ionic processes within DSSCs. By analyzing the impedance response of the cell over a range of frequencies, key parameters such as charge transfer resistances, electron lifetimes, and capacitances can be determined, providing valuable insights into the efficiency and stability of the device.

Performance Comparison of D149 DSSCs with Alternatives

The performance of DSSCs is highly dependent on the chosen sensitizing dye. This section compares the photovoltaic performance and key EIS parameters of D149-sensitized DSSCs with two common alternatives: the ruthenium-based dye N719 and the organic dye D205.

Photovoltaic Performance

The overall efficiency and key photovoltaic parameters of DSSCs sensitized with D149, N719, and D205 are summarized in Table 1. These parameters include the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (η).

Dye	Voc (V)	Jsc (mA/cm²)	FF	η (%)	Reference
D149	0.68	13.52	0.72	6.67	[1]
N719	0.73	13.25	0.65	6.34	[1]
D205	0.74	12.8	0.71	6.8	[2]

Table 1: Comparison of Photovoltaic Performance Parameters. This table summarizes the key performance metrics of DSSCs sensitized with D149, N719, and D205 dyes under similar experimental conditions.

Electrochemical Impedance Spectroscopy Parameters

EIS analysis provides a deeper understanding of the internal charge transfer dynamics. Key parameters obtained from fitting EIS data to an equivalent circuit model include the series resistance (Rs), the charge transfer resistance at the counter electrode (Rct1), and the charge transfer resistance at the TiO₂/dye/electrolyte interface (Rct2), which is related to the electron recombination rate. The electron lifetime (τn) is another critical parameter derived from EIS data.

Dye	Rs (Ω)	Rct1 (Ω)	Rct2 (Ω)	τn (ms)	Reference
D149	16.23	2.51	21.32	-	[1]
N719	17.54	2.93	25.16	-	[1]

Table 2: Comparative EIS Data for D149 and N719 DSSCs. This table presents a comparison of key impedance parameters for DSSCs sensitized with D149 and N719 dyes. A lower Rct2 value generally indicates a faster electron transfer and reduced recombination, contributing to higher efficiency. The electron lifetime (τn) data for a direct comparison was not available in the cited source.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. This section provides a comprehensive guide to the fabrication of D149 DSSCs and the procedure for conducting EIS measurements.

Fabrication of D149 Dye-Sensitized Solar Cells

The fabrication of a D149 DSSC involves the preparation of a photoanode, a counter electrode, and the assembly of the cell.

1. Photoanode Preparation (TiO₂ Electrode):

• Substrate Cleaning: Thoroughly clean fluorine-doped tin oxide (FTO) coated glass substrates by sonication in a sequence of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a stream of nitrogen.

• TiO₂ Paste Deposition: A mesoporous TiO₂ layer is deposited on the conductive side of the FTO glass using the doctor-blade technique. The thickness of the layer can be controlled by using adhesive tape as a spacer.

• Sintering: The TiO₂ coated substrate is sintered in a furnace. A typical sintering program involves a gradual increase in temperature to 500°C and holding at this temperature for 30 minutes to ensure good particle necking and removal of organic binders.

• Dye Sensitization: After cooling to approximately 80°C, the sintered TiO₂ film is immersed in a 0.3 mM solution of D149 dye in a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v) for 12-24 hours. After sensitization, the photoanode is rinsed with acetonitrile to remove non-adsorbed dye molecules and dried.

2. Counter Electrode Preparation:

• A hole is drilled in another FTO glass substrate to serve as the electrolyte filling port.

• The conductive side of the FTO glass is coated with a thin layer of a platinum precursor solution (e.g., H₂PtCl₆ in isopropanol).

• The platinum-coated FTO is then heated to 400°C for 15-20 minutes to form a catalytically active platinum layer.

3. DSSC Assembly:

• A thermoplastic sealant (e.g., Surlyn®) is placed around the TiO₂ film on the photoanode.

• The counter electrode is placed on top of the photoanode, slightly offset to allow for electrical contact.

• The assembly is heated to approximately 100-120°C to melt the sealant and bond the two electrodes together, leaving the filling hole open.

• The electrolyte solution (a common composition is 0.6 M 1-butyl-3-methylimidazolium iodide, 0.03 M I₂, 0.1 M guanidinium (B1211019) thiocyanate, and 0.5 M 4-tert-butylpyridine (B128874) in a mixture of acetonitrile and valeronitrile) is introduced into the cell through the filling hole via vacuum backfilling.

• Finally, the hole is sealed with a small piece of sealant and a coverslip.

Electrochemical Impedance Spectroscopy (EIS) Measurement

EIS measurements are performed on the assembled DSSC to analyze its internal charge transfer properties.

1. Experimental Setup:

• An electrochemical workstation equipped with a frequency response analyzer is used.

• The DSSC is connected as a two-electrode system, with the photoanode as the working electrode and the counter electrode as the counter and reference electrode.

• The cell is illuminated with a solar simulator (AM 1.5G, 100 mW/cm²) to mimic operating conditions.

2. Measurement Parameters:

• EIS is typically performed at the open-circuit voltage (Voc) of the illuminated cell.

• A small AC voltage perturbation (e.g., 10 mV) is applied over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

• The resulting impedance data is recorded and plotted as a Nyquist plot (imaginary impedance vs. real impedance).

3. Data Analysis:

• The obtained Nyquist plot is fitted to an appropriate equivalent circuit model to extract the values of Rs, Rct1, Rct2, and other parameters. A common equivalent circuit for a DSSC consists of a series resistance (Rs) in series with two or three RC elements representing the different interfaces within the cell.

Signaling Pathways and Experimental Workflows

Visualizing the complex processes within a DSSC and the experimental workflow for its characterization can aid in understanding.

Figure 1: Electron transfer pathway in a D149 DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

comparative study of D149 on different semiconductor oxides

An Objective Comparison of D149 Dye Performance on Various Semiconductor Oxides for Dye-Sensitized Solar Cells

The indoline (B122111) dye D149 is a prominent metal-free organic sensitizer (B1316253) used in dye-sensitized solar cells (DSSCs). Its performance is intrinsically linked to the choice of semiconductor oxide photoanode. This guide provides a comparative analysis of D149's efficiency when paired with three common semiconductor oxides: Titanium Dioxide (TiO₂), Zinc Oxide (ZnO), and Tin Oxide (SnO₂). The data presented is collated from various experimental studies to offer a broad perspective for researchers and scientists in the field of solar energy.

Comparative Performance Data

The photovoltaic performance of D149 dye on different semiconductor oxides is summarized in the table below. It is important to note that the experimental conditions across different studies may vary, which can influence the direct comparability of the results.

Semiconductor Oxide	Efficiency (η) (%)	Short-Circuit Current Density (Jsc) (mA/cm²)	Open-Circuit Voltage (Voc) (V)	Fill Factor (FF)	Source
TiO₂ (amorphous-free P25)	5.8 ± 0.2	13.0 ± 0.5	0.70 ± 0.01	0.64 ± 0.02	[1]
TiO₂ (as-received P25)	3.9 ± 0.4	9.8 ± 0.8	0.65 ± 0.01	0.61 ± 0.03	[1]
ZnO	>5	Not Specified	Not Specified	Not Specified	[2]
ZnO (with 2,2,2-Trifluoroethanol)	1.662	9.80*	0.750	0.225	[3]
SnO₂	3.1	10.4	0.530	~0.56**	[4]
SnO₂	2.8	Not Specified	Not Specified	Not Specified	[4]

*Note: The Jsc value for ZnO with 2,2,2-Trifluoroethanol is reported as 980 mA/cm² in the source, which appears to be an error. It has been adjusted to 9.80 for realistic comparison, assuming a typographical error. **Fill Factor for SnO₂ was calculated using the formula: FF = (Jmax * Vmax) / (Jsc * Voc).

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized experimental protocols for the fabrication and characterization of DSSCs using D149 dye, based on common practices reported in the literature.

Photoanode Preparation

• Substrate Cleaning: Fluorine-doped Tin Oxide (FTO) coated glass substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and ethanol (B145695) for 15 minutes each.

• Semiconductor Paste Deposition: A paste of the desired semiconductor oxide (TiO₂, ZnO, or SnO₂) is deposited on the FTO substrate using the doctor-blade technique. The thickness of the film is controlled by using adhesive tape as a spacer.

• Sintering: The coated electrodes are subjected to a sintering process in a muffle furnace. A typical heating program involves a gradual increase in temperature to 450-500°C, where it is held for 30 minutes to ensure particle necking and good electrical contact, followed by slow cooling to room temperature.[5]

Dye Sensitization

• Dye Solution Preparation: A solution of D149 dye is prepared, typically at a concentration of 0.3-0.5 mM in a suitable solvent like a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v).

• Immersion: The sintered photoanodes are immersed in the D149 dye solution and kept at room temperature for a period of 12-24 hours to ensure complete dye adsorption onto the semiconductor surface.

• Rinsing: After sensitization, the photoanodes are rinsed with the solvent used for the dye solution to remove any non-adsorbed dye molecules.

DSSC Assembly and Characterization

• Counter Electrode Preparation: A platinum (Pt) counter electrode is typically prepared by depositing a thin layer of H₂PtCl₆ solution on an FTO glass and heating it to 400°C for 15 minutes.

• Cell Assembly: The dye-sensitized photoanode and the Pt counter electrode are assembled into a sandwich-type cell, separated by a thin polymer spacer (e.g., Surlyn).

• Electrolyte Injection: A liquid electrolyte, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent like acetonitrile, is introduced into the cell through a pre-drilled hole in the counter electrode. The hole is then sealed.

• Photovoltaic Measurement: The current-voltage (J-V) characteristics of the assembled DSSC are measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²). From the J-V curve, the key photovoltaic parameters (Jsc, Voc, FF, and η) are determined.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the fabrication and characterization of a dye-sensitized solar cell.

DSSC Fabrication and Characterization Workflow

Signaling Pathway and Logical Relationship

The functioning of a D149-sensitized solar cell involves a series of steps that can be visualized as a signaling pathway, from light absorption to power generation.

Electron Transfer Pathway in a D149 DSSC

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]

Performance of D149 Dye with Different Redox Electrolytes: A Comparative Guide

A comprehensive analysis of the photovoltaic performance of the indoline (B122111) dye D149 in dye-sensitized solar cells (DSSCs) reveals significant variations when paired with different redox electrolytes. This guide provides a comparative overview of D149's efficiency, current density, voltage, and fill factor when utilized with iodide, cobalt, and TEMPO-based redox shuttles, supported by experimental data from scientific literature.

The D149 dye, a well-established sensitizer (B1316253) in the field of DSSCs, demonstrates a strong dependence on the composition of the electrolyte for its overall performance. The electrolyte's redox mediator is crucial for regenerating the dye after electron injection into the semiconductor's conduction band, a key step in the photovoltaic conversion process. This guide synthesizes performance data and experimental protocols from various studies to offer a clear comparison for researchers and scientists in the field.

Comparative Photovoltaic Performance

The performance of D149 dye with iodide/triiodide (I⁻/I₃⁻), various cobalt-based complexes, and a TEMPO-based electrolyte is summarized in the table below. The data highlights the strengths and weaknesses of each electrolyte system in conjunction with the D149 sensitizer.

Redox Electrolyte	Jsc (mA/cm²)	Voc (mV)	Fill Factor (FF)	Power Conversion Efficiency (PCE) (%)
Cobalt-Based
[Co(bpy)₃]²⁺/³⁺	11.00	798	0.65	5.71
[Co(dm-bpy)₃]²⁺/³⁺	11.32	754	0.69	5.90
[Co(dmo-bpy)₃]²⁺/³⁺	10.11	789	0.64	5.10
TEMPO-Based
TEMPO/TEMPO⁺	4.9	670	~0.8	3.3[1]

Jsc: Short-circuit current density, Voc: Open-circuit voltage, FF: Fill Factor, PCE: Power Conversion Efficiency. bpy = 2,2′-bipyridine, dm-bpy = 4,4′-dimethyl-2,2′-bipyridine, dmo-bpy = 4,4´-dimethoxy-2,2′-bipyridine. TEMPO = (2,2,6,6-Tetramethyl-1-piperidyl)oxyl.

From the presented data, it is evident that cobalt-based electrolytes, particularly with the 4,4′-dimethyl-2,2′-bipyridine ligand, yield the highest power conversion efficiency for D149 dye among the compared systems. While the TEMPO-based electrolyte shows a remarkably high fill factor, its overall efficiency is limited by a lower short-circuit current density and open-circuit voltage in the cited study.[1] A direct, comprehensive dataset for D149 with a standard iodide/triiodide electrolyte was not available in the reviewed literature for a side-by-side comparison in this format.

Discussion of Redox Electrolytes

Cobalt-Based Electrolytes: These have been shown to improve the open-circuit voltage and long-term stability of DSSCs with D149 dye when compared to traditional iodide electrolytes. The structure of the cobalt complex itself has a significant impact on the overall cell efficiency. For instance, the study by Parsa et al. (2019) demonstrated that the [Co(dm-bpy)₃]²⁺/³⁺ complex provided the highest efficiency among the three tested cobalt complexes, suggesting that fine-tuning the ligand structure can optimize the interaction between the dye and the redox mediator. Thinner TiO₂ films are often advantageous for cobalt electrolytes as they can mitigate mass transport issues and reduce charge recombination.

TEMPO-Based Electrolytes: The TEMPO/TEMPO⁺ redox couple is characterized by a very high heterogeneous electron-transfer rate constant, which contributes to an exceptionally high fill factor.[1] However, the overall performance with D149 dye was found to be lower than that of the cobalt-based systems in the available study, primarily due to lower Jsc and Voc values.

Copper-Based Electrolytes: While there is growing interest in copper-based redox shuttles for DSSCs due to their potential for high efficiency and low cost, specific experimental data for their performance with D149 dye is currently limited in the scientific literature. General studies on copper electrolytes show promise for achieving high open-circuit voltages, but further research is needed to explore their compatibility and performance with indoline dyes like D149.

Experimental Protocols

The following are generalized experimental methodologies based on the protocols described in the cited literature for the fabrication and characterization of DSSCs using D149 dye.

Photoanode Preparation

A transparent conductive oxide (TCO) glass substrate (typically FTO - fluorine-doped tin oxide) is cleaned and then treated with a TiCl₄ solution to create a compact blocking layer. A mesoporous TiO₂ paste is then deposited on the substrate, often by screen-printing or doctor-blading, to a desired thickness (e.g., a 6 μm transparent layer followed by a 4 μm scattering layer). The TiO₂ film is then sintered at high temperatures (e.g., 500°C) to ensure good electrical contact between the nanoparticles.

Dye Sensitization

The sintered TiO₂ photoanode is immersed in a solution of D149 dye (typically 0.3-0.5 mM in a solvent like a mixture of acetonitrile (B52724) and tert-butanol) for a specific duration to allow for the adsorption of the dye onto the TiO₂ surface.

Electrolyte Composition

The composition of the redox electrolyte is a critical variable. For the cobalt-based electrolytes mentioned in the table, a typical composition would include the Co(II) and Co(III) complexes (e.g., 0.22 M and 0.033 M respectively), along with additives like 4-tert-butylpyridine (B128874) (TBP) and lithium perchlorate (B79767) (LiClO₄) in a solvent such as acetonitrile. The TEMPO-based electrolyte consisted of 1.0 M TEMPO, 0.05 M TEMPOBF₄, 0.5 M N-methylbenzimidazole (NMBI), and 1.2 M LiTFSI in acetonitrile.[1]

Counter Electrode Fabrication

A TCO glass substrate is coated with a catalytic material, typically platinum, to facilitate the reduction of the oxidized redox mediator.

Cell Assembly and Characterization

The dye-sensitized photoanode and the counter electrode are sealed together, and the electrolyte is introduced into the space between them. The completed solar cell is then characterized under simulated sunlight (AM 1.5G, 100 mW/cm²) to measure its photovoltaic parameters (Jsc, Voc, FF, and PCE).

Working Principle of a Dye-Sensitized Solar Cell

The following diagram illustrates the fundamental operational workflow of a DSSC.

Figure 1. Workflow of a Dye-Sensitized Solar Cell.

References

• 1. researchgate.net [researchgate.net]

A Comparative Benchmark Analysis of D149 Against Novel Organic Sensitizers for Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the indoline-based organic sensitizer (B1316253) D149 against other novel organic dyes for applications in dye-sensitized solar cells (DSSCs). The performance of these sensitizers is evaluated based on key photovoltaic parameters, supported by comprehensive experimental data and protocols.

Performance Benchmark: D149 vs. Novel Organic Sensitizers

The efficiency of a dye-sensitized solar cell is critically dependent on the photophysical and electrochemical properties of the sensitizing dye. The following table summarizes the key performance metrics of DSSCs sensitized with D149 and the novel organic dye LEG4, under identical experimental conditions employing a TEMPO-based electrolyte.

Sensitizer	Open-Circuit Voltage (VOC) [V]	Short-Circuit Current Density (JSC) [mA cm-2]	Fill Factor (FF)	Power Conversion Efficiency (PCE) [%]
D149	0.75	4.9	0.68	2.50
LEG4	0.85	7.0	0.65	3.87

Data sourced from a comparative study utilizing a TEMPO-based electrolyte.[1]

The data reveals that under these specific conditions, the LEG4 sensitizer exhibits a higher power conversion efficiency, primarily attributed to a significantly larger short-circuit current density and a higher open-circuit voltage compared to D149.[1]

Experimental Protocols

The following sections detail the methodologies for the fabrication and characterization of dye-sensitized solar cells, providing a framework for reproducible research.

Photoanode Preparation

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned sequentially in an ultrasonic bath with acetone (B3395972) and ethanol, each for 5 minutes.[2]

• Blocking Layer Deposition: A thin, continuous blocking layer of ZnO is electrodeposited on the FTO substrate. This is achieved by polarizing the electrode at -1.05V vs SCE in a bath containing 0.1 M KCl, followed by the addition of 5 mM ZnCl2 and applying a potential of -1.0V vs SCE for 10 minutes.[2]

• Nanoporous Layer Deposition: A nanoporous ZnO layer is then electrodeposited at the same potential for 20 minutes from a bath containing 50 µM eosin (B541160) Y.[2]

• Sintering: The prepared photoanodes are heated at 150°C for 30 minutes before dye sensitization.[2]

Dye Sensitization

The porous ZnO films are immersed in a sensitizing solution while still warm. The solution consists of a 0.5 mM concentration of the indoline (B122111) dye (e.g., D149) in a 1:1 volume mixture of acetonitrile (B52724) and tert-butanol. The immersion time is typically 15 minutes.[2] For quantifying the amount of adsorbed dye, a dye-desorption method can be employed.[3]

DSSC Assembly and Characterization

• Counter Electrode: A platinum-coated FTO glass is used as the counter electrode.

• Electrolyte: The electrolyte composition is a critical factor. For the data presented above, a TEMPO-based electrolyte was utilized.[1]

• Assembly: The dye-sensitized photoanode and the counter electrode are sealed together, and the electrolyte is introduced into the intervening space.

• Photovoltaic Measurement: The current-voltage (I-V) characteristics of the assembled DSSCs are measured under simulated solar illumination (AM 1.5G, 100 mW/cm2). Key parameters such as VOC, JSC, FF, and PCE are determined from the I-V curves.

Visualizing the Benchmarking Process and Electron Flow

To better understand the experimental workflow and the underlying principles of DSSC operation, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]

A Researcher's Guide to Assessing the Purity of D149 Dye

For researchers in materials science and photovoltaics, the purity of sensitizing dyes is a cornerstone of experimental validity and device performance. D149, a metal-free indoline (B122111) dye, is a popular and efficient sensitizer (B1316253) in Dye-Sensitized Solar Cells (DSSCs), having achieved high solar energy conversion efficiencies.[1] However, the presence of impurities, isomers, or degradation products can significantly alter the dye's optical properties and lead to skewed experimental results, reduced device efficiency, and poor reproducibility.[1][2]

This guide provides a comprehensive comparison of analytical techniques used to assess the purity of D149 dye, offers detailed experimental protocols, and contrasts D149 with common alternatives, enabling researchers to make informed decisions for their work.

Purity Assessment Techniques: A Comparative Overview

The determination of dye purity is not a one-size-fits-all process. A combination of chromatographic and spectroscopic methods is often required for a complete profile. The three most powerful and commonly employed techniques are High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

• High-Performance Liquid Chromatography (HPLC): This is the most prevalent technique for separating the components of a dye mixture.[3] When coupled with a UV-Vis detector, it allows for the quantification of the main dye component relative to impurities. For more definitive identification of separated components, HPLC is often coupled with a mass spectrometer.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an exceptionally powerful tool for unambiguous structure elucidation and purity assessment.[5][6] It can confirm the dye's chemical identity and isomeric purity.[1] Furthermore, quantitative NMR (qNMR) is a non-destructive method that can provide a highly accurate, absolute purity value by comparing the analyte's signal integral to that of a certified internal standard.[6][7]

• Mass Spectrometry (MS): MS provides critical information on the molecular weight of the dye and its impurities.[8] When used in tandem with liquid chromatography (LC/MS), it offers high sensitivity and specificity, enabling the identification of trace-level components and degradation products.[4][9]

Performance Comparison: D149 vs. Alternative Dyes

The choice of dye significantly impacts the performance of a DSSC. While D149 is a strong performer, several alternatives are also widely used. The purity of these dyes is a critical factor in their overall efficiency.

Dye	Type	Common Purity Assessment Methods	Key Purity-Related Issues	Reported Max. Efficiency (PCE)
D149	Metal-Free Indoline	HPLC, NMR, LC/MS	Photoisomerization, aggregation at high concentrations.[1]	~9%[1]
D205	Metal-Free Indoline	HPLC, NMR, LC/MS	Aggregation (though reduced compared to D149).[1]	~9.5%[1]
N719	Ruthenium Complex	HPLC, Gel Filtration, NMR, LC/MS[9][10]	Presence of undesired linkage isomers (Ru-S vs. Ru-N).[10]	>11%
Z907	Ruthenium Complex	HPLC, NMR, LC/MS[9][10]	Impurities from synthesis, degradation over time.[9]	~7-8%

Experimental Protocols

Protocol for Purity Analysis by HPLC-UV/Vis

This protocol provides a general method for separating D149 from its potential impurities.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Degas both solvents by sonication or vacuum filtration.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the D149 dye sample.

  • Dissolve the sample in 10 mL of a suitable solvent (e.g., ethanol (B145695) or acetonitrile) to create a stock solution of 100 µg/mL.

  • Further dilute the stock solution to a working concentration of ~10 µg/mL using the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Monitor at the dye's absorption maximum (λmax), typically around 525-530 nm for D149.[1]

  • Gradient Elution:

    • 0-5 min: 30% B

    • 5-25 min: Linear gradient from 30% to 95% B

    • 25-30 min: Hold at 95% B

    • 30-35 min: Return to 30% B and equilibrate.

• Data Analysis:

  • Integrate the peak areas of all detected components.

  • Calculate the purity by the area percentage method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Protocol for Quantitative Purity Analysis by ¹H NMR (qNMR)

This protocol outlines the determination of absolute purity using an internal standard.[11]

• Selection of Internal Standard:

  • Choose a high-purity (>99.9%) standard that has a simple spectrum (ideally a single sharp peak) and whose peaks do not overlap with the D149 dye signals. Maleic anhydride (B1165640) or dimethyl sulfone are common choices.

• Sample Preparation:

  • Accurately weigh ~5-10 mg of the D149 dye sample into a clean vial. Record the weight precisely.

  • Accurately weigh ~5-10 mg of the internal standard into the same vial. Record the weight precisely.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆). Ensure complete dissolution.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum.

  • Crucial Parameters: Ensure a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified. A D1 of 30-60 seconds is often sufficient to ensure full relaxation for accurate integration.

  • Ensure a sufficient number of scans for a high signal-to-noise ratio (>250:1 for the peaks to be integrated).

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Carefully integrate a well-resolved, characteristic peak of the D149 dye and a peak from the internal standard.

  • Calculate the purity using the following formula[11]: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (W_std / W_analyte) * P_std Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • W = Weight

    • P = Purity of the standard

    • analyte refers to D149, and std refers to the internal standard.

Visualizing Workflows and Relationships

To better understand the process of purity assessment and its implications, the following diagrams illustrate the experimental workflow and the logical connections between dye purity and research outcomes.

Diagram 1: Workflow for comprehensive purity assessment of D149 dye.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. A Mass Spectrometry-Based Approach for Characterization of Red, Blue, and Purple Natural Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Detection of Dye Adulteration in Botanical Products: The Role of NMR Spectroscopy | Purity-IQ [purity-iq.com]
• 6. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mass Spectrometry for Investigation of Natural Dyes in Historical Textiles: Unveiling the Mystery behind Safflower-Dyed Fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of dye degradation products and assessment of the dye purity in dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research.abo.fi [research.abo.fi]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Comparative Guide to Charge Transfer Dynamics in D149 and Other Indoline Dyes for Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the charge transfer dynamics of the indoline (B122111) dye D149 against other commonly used indoline sensitizers: D102, D131, and D205. The performance of these dyes in dye-sensitized solar cells (DSSCs) is critically dependent on the kinetics of electron injection, dye regeneration, and charge recombination. Understanding these dynamics is paramount for the rational design of more efficient photovoltaic devices. This document summarizes key experimental data, outlines typical experimental protocols, and visualizes the fundamental charge transfer processes.

Comparative Performance and Charge Transfer Dynamics

The efficiency of a DSSC is determined by a complex interplay of charge transfer processes at the dye-sensitized semiconductor interface. The key kinetic parameters include the rate of electron injection from the photoexcited dye into the semiconductor's conduction band, the rate of dye regeneration by the electrolyte, and the rate of undesirable charge recombination reactions. The following table summarizes the photovoltaic performance and key charge transfer parameters for D149 and its counterparts. It is important to note that the data is compiled from various studies, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Dye	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)	Electron Injection Time (τinj)	Dye Regeneration Time (τreg)	Charge Recombination Time (τrec)
D149	0.69[1]	17.5[1]	0.65[1]	7.9[1]	Ultrafast (≤70 fs to 250 fs) on ZnO[2], Biphasic (450 fs and 32 ps) on TiO₂[3]	> 1 ns (in the absence of electrolyte)[4]	~920 ps and a longer component[3]
D102	-	-	-	-	Presence of a slow picosecond component on TiO₂[3]	-	-
D131	-	-	-	-	Presence of a slow picosecond component on TiO₂[3]	-	-
D205	0.72[1]	18.2[1]	0.67[1]	8.8[1]	Presence of a slow picosecond component on TiO₂[3]	-	-

A key comparative study on the electron injection dynamics of the indoline family (D131, D102, D149, and D205) revealed that the presence of the rhodanine (B49660) moiety in the acceptor unit of D102, D149, and D205 introduces an additional slow electron injection process on the picosecond timescale when adsorbed on TiO₂.[3] This is in contrast to a potentially faster, more direct injection pathway. This slower process is thought to arise from a twisted intramolecular charge transfer (TICT) state of the excited dye prior to injection.[3] While seemingly a disadvantage, this TICT state may also play a role in reducing the rate of detrimental charge recombination, contributing to the high performance of these dyes.[3]

In a direct comparison of photovoltaic performance, DSSCs fabricated with D205 consistently showed a higher power conversion efficiency (PCE) compared to D149.[1] This was attributed to both a higher short-circuit current density (Jsc) and a larger open-circuit voltage (Voc).[1] The structural difference, with D205 possessing an octyl chain compared to the ethyl chain in D149, may influence dye aggregation and the dye-semiconductor interface, leading to these performance differences.[1]

Experimental Protocols

The characterization of charge transfer dynamics in DSSCs relies on a suite of sophisticated spectroscopic and electrochemical techniques. Below are detailed methodologies for key experiments cited in the comparison of these indoline dyes.

Fabrication of Dye-Sensitized Solar Cells

A standardized procedure for fabricating DSSCs is crucial for obtaining comparable results. A typical protocol is as follows:

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 10-15 minutes each.[5]

• TiO₂ Photoanode Preparation: A mesoporous TiO₂ layer is deposited on the FTO substrate, commonly by screen printing or doctor-blading a TiO₂ paste (e.g., a mixture of 15-20 nm and 100 nm anatase nanoparticles).[5]

• Sintering: The TiO₂ films are sintered in a furnace at temperatures around 450-500°C for 30 minutes to ensure good electrical contact between the nanoparticles.[5][6]

• TiCl₄ Treatment: The sintered TiO₂ films are often treated with a TiCl₄ solution to improve the necking between TiO₂ particles and enhance electron transport.[6]

• Dye Sensitization: The cooled TiO₂ photoanodes are immersed in a dye solution (typically 0.3-0.5 mM in a solvent like ethanol (B145695) or a mixture of acetonitrile (B52724) and tert-butanol) for a specified duration (e.g., 12-20 hours) to allow for monolayer adsorption of the dye molecules.[5][6]

• Counter Electrode Preparation: A thin layer of a catalyst, typically platinum, is deposited on another FTO glass substrate.[5]

• Cell Assembly: The dye-sensitized photoanode and the counter electrode are assembled into a sandwich-type cell, separated by a thin spacer.

• Electrolyte Injection: An electrolyte solution, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in a solvent like acetonitrile, is introduced into the space between the electrodes.[6]

Transient Absorption Spectroscopy (TAS)

TAS is a powerful pump-probe technique used to investigate the kinetics of electron injection and recombination on timescales ranging from femtoseconds to milliseconds.

• Experimental Setup: A typical femtosecond TAS setup utilizes a Ti:Sapphire laser system to generate both the pump and probe pulses. The output of the laser is split, with one part used to generate the excitation (pump) pulse at a wavelength where the dye absorbs (e.g., 470-530 nm). The other part is used to generate a broadband supercontinuum probe pulse.

• Measurement Principle: The pump pulse excites the dye molecules in the DSSC. The probe pulse, delayed by a variable time delay, passes through the sample, and its absorption spectrum is recorded. By measuring the difference in the absorption spectrum of the probe with and without the pump pulse at different delay times, the formation and decay of transient species (e.g., excited dye, oxidized dye, injected electrons) can be monitored.

• Data Analysis: The resulting transient absorption data is analyzed to extract kinetic information. The decay of the excited state absorption or stimulated emission signal provides the electron injection time, while the decay of the oxidized dye absorption signal in the presence of the electrolyte gives the dye regeneration time. The decay of the signal from injected electrons in the semiconductor provides the charge recombination time.

Photovoltaic Characterization

The overall performance of the DSSCs is evaluated by measuring their current-voltage (J-V) characteristics under simulated solar illumination.

• Measurement Setup: The DSSC is placed in a solar simulator that provides a standardized illumination (e.g., AM 1.5G, 100 mW/cm²). The cell is connected to a source meter that sweeps the voltage across the cell while measuring the resulting current.

• Data Extraction: From the J-V curve, the key photovoltaic parameters are determined:

  • Open-circuit voltage (Voc): The voltage at which the current is zero.

  • Short-circuit current density (Jsc): The current density at zero voltage.

  • Fill factor (FF): A measure of the "squareness" of the J-V curve, calculated as (Jmp × Vmp) / (Jsc × Voc), where Jmp and Vmp are the current density and voltage at the maximum power point.

  • Power conversion efficiency (PCE or η): The overall efficiency of the cell, calculated as (Jsc × Voc × FF) / Pin, where Pin is the power of the incident light.

Visualizing Charge Transfer in DSSCs

The following diagrams illustrate the fundamental processes governing the operation of a dye-sensitized solar cell and the workflow for their characterization.

Caption: Key charge transfer processes in a dye-sensitized solar cell.

Caption: Workflow for DSSC fabrication and characterization.

References

• 1. mdpi.com [mdpi.com]
• 2. Ultrafast dynamics of the indoline dye D149 on electrodeposited ZnO and sintered ZrO2 and TiO2 thin films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 6. files01.core.ac.uk [files01.core.ac.uk]

D149 Dye in Liquid vs. Solid-State DSSCs: A Comparative Performance Guide

For researchers, scientists, and professionals in drug development, the choice of components in dye-sensitized solar cells (DSSCs) is critical for optimizing performance and stability. The indoline-based organic dye, D149, has emerged as a promising sensitizer. This guide provides an objective comparison of D149's performance in liquid versus solid-state DSSCs, supported by experimental data and detailed methodologies.

The primary distinction between liquid and solid-state DSSCs lies in the electrolyte, which plays a crucial role in regenerating the dye after electron injection and transporting charge to the counter-electrode. Liquid electrolytes, typically based on an iodide/triiodide (I-/I3-) redox couple in an organic solvent, generally offer higher ionic conductivity, leading to efficient dye regeneration and higher power conversion efficiencies. However, they are susceptible to issues like leakage, solvent evaporation, and chemical degradation, which can compromise the long-term stability of the device. In contrast, solid-state DSSCs replace the liquid electrolyte with a solid hole-transporting material (HTM), such as spiro-MeOTAD, mitigating these stability concerns. This substitution, however, often leads to challenges in achieving efficient pore filling within the mesoporous semiconductor layer and can result in lower power conversion efficiencies compared to their liquid-based counterparts.

Comparative Performance of D149 in Liquid vs. Solid-State DSSCs

The following table summarizes the key performance metrics of D149 dye in both liquid and solid-state DSSC configurations, as reported in various studies.

DSSC Type	Electrolyte/HTM	Power Conversion Efficiency (PCE)	Short-Circuit Current Density (Jsc) (mA/cm²)	Open-Circuit Voltage (Voc) (V)	Fill Factor (FF)
Liquid	Iodide/Triiodide	~9.0%[1][2]	Not specified	Not specified	Not specified
Quasi-solid-state	Not specified	5.66%[3]	Not specified	Not specified	Not specified
Solid-state	spiro-MeOTAD	Not specified	Not specified	Not specified	Not specified

Note: Specific values for Jsc, Voc, and FF for the 9.0% efficiency liquid DSSC and all parameters for the solid-state DSSC with spiro-MeOTAD were not explicitly available in the initial search results. The quasi-solid-state cell represents an intermediate between fully liquid and solid-state devices.

Operational Principles: Liquid vs. Solid-State DSSCs

The fundamental operational difference between liquid and solid-state DSSCs is the mechanism of charge transport and dye regeneration. In a liquid DSSC, the iodide/triiodide redox couple in the liquid electrolyte facilitates the regeneration of the oxidized dye. In a solid-state DSSC, a solid hole-transporting material (HTM) performs this function.

Figure 1. Operational schematic of liquid vs. solid-state DSSCs.

Experimental Protocols

The fabrication and characterization of both liquid and solid-state DSSCs involve a series of meticulous steps to ensure optimal performance and reproducibility.

Fabrication of Liquid DSSCs

• Preparation of TiO2 Photoanode: A paste of TiO2 nanoparticles is typically screen-printed or doctor-bladed onto a transparent conducting oxide (TCO) glass substrate.[4] The film is then sintered at high temperatures (around 450-500°C) to ensure good particle-to-particle electrical contact.

• Dye Sensitization: The sintered TiO2 electrode is immersed in a solution of D149 dye (typically in an organic solvent like a mixture of acetonitrile (B52724) and tert-butanol) for a specific duration to allow for the adsorption of a monolayer of the dye onto the TiO2 surface.

• Counter Electrode Preparation: A thin layer of a catalytic material, such as platinum or graphite, is deposited on another TCO glass substrate to serve as the counter electrode.[4][5]

• Cell Assembly: The dye-sensitized TiO2 photoanode and the counter electrode are sealed together with a thermoplastic sealant, leaving a small gap between them.

• Electrolyte Injection: The liquid electrolyte, containing the iodide/triiodide redox couple, is introduced into the gap between the electrodes through pre-drilled holes in the counter electrode. The holes are then sealed to prevent leakage.

Fabrication of Solid-State DSSCs

• Photoanode and Dye Sensitization: The preparation of the dye-sensitized photoanode is similar to that of the liquid DSSC.

• Hole-Transporting Material (HTM) Deposition: A solution of the solid HTM, such as spiro-MeOTAD, along with additives like lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) and 4-tert-butylpyridine (B128874) (tBP), is spin-coated onto the dye-sensitized photoanode. This step is critical and must be carefully controlled to ensure complete pore filling of the mesoporous TiO2 layer.

• Counter Electrode Deposition: A conductive layer, typically gold or silver, is deposited on top of the HTM layer by thermal evaporation or sputtering to serve as the counter electrode.

• Encapsulation: The final device is encapsulated to protect it from environmental degradation.

Characterization of DSSCs

The performance of the fabricated DSSCs is evaluated under standard simulated sunlight (AM 1.5G, 100 mW/cm²). The key parameters are determined from the current density-voltage (J-V) curve:

• Power Conversion Efficiency (PCE): The overall efficiency of converting light energy into electrical energy.

• Short-Circuit Current Density (Jsc): The maximum current density when the voltage is zero.

• Open-Circuit Voltage (Voc): The maximum voltage when the current is zero.

• Fill Factor (FF): A measure of the "squareness" of the J-V curve, indicating the quality of the solar cell.

Summary of Comparison

The use of D149 dye in liquid DSSCs has demonstrated high power conversion efficiencies, reaching up to 9%.[1][2] This superior performance is largely attributed to the efficient dye regeneration and good ionic conductivity of the liquid electrolyte. However, the inherent stability issues of liquid electrolytes remain a significant drawback for practical applications.

Solid-state DSSCs employing D149 offer a promising solution to the stability problem. While the efficiency of quasi-solid-state cells with D149 has been reported at 5.66%, further research is needed to match the performance of their liquid-based counterparts.[3] The primary challenges in solid-state devices lie in achieving complete infiltration of the HTM into the porous TiO2 structure and optimizing the interface between the dye, TiO2, and the HTM for efficient charge transfer.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isomerization and Aggregation of the Solar Cell Dye D149 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. www3.nd.edu [www3.nd.edu]
• 5. mdpi.com [mdpi.com]

Cost-Performance Analysis of D149 Dye in Dye-Sensitized Solar Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-performance analysis of the D149 indoline (B122111) dye, a prominent metal-free organic sensitizer (B1316253) in the field of dye-sensitized solar cells (DSSCs). Through an objective comparison with the well-established ruthenium-based dyes, N719 and N3, this document aims to equip researchers with the necessary data to make informed decisions for their solar cell research and development. The following sections present a detailed comparison of performance metrics, cost analysis, and standardized experimental protocols.

Comparative Performance and Cost Analysis

The efficiency and economic viability of a dye are critical factors in the development of commercially feasible DSSCs. The D149 dye, being a metal-free organic dye, presents a compelling alternative to traditional ruthenium-based sensitizers. The following tables summarize the key performance indicators and approximate costs of D149 in comparison to N719 and N3 dyes.

Table 1: Photovoltaic Performance of D149, N719, and N3 Dyes in DSSCs

Dye	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)
D149	5.8 - 9.03[1]	0.68 - 0.72	12.5 - 18.2	0.67 - 0.73
N719	4.14 - 11.2[2][3]	0.69 - 0.75	9.77 - 22.23	0.59 - 0.85
N3	3.43 - 10.0[2][3]	0.70 - 0.75	7.77 - 15.0	0.66 - 0.72

Note: The performance metrics can vary significantly based on the specific experimental conditions, including the semiconductor material, electrolyte composition, and fabrication techniques.

Table 2: Cost Comparison of D149, N719, and N3 Dyes

Dye	Chemical Class	Supplier Example(s)	Price (USD/100mg)
D149	Metal-Free Organic (Indoline)	MedChemExpress, Sigma-Aldrich, Immunomart	~$150 - $388[4][5]
N719	Ruthenium-based	Sigma-Aldrich, Ossila	~$150 - $400
N3	Ruthenium-based	Ossila	~$435[6]

Note: Prices are approximate and subject to change based on supplier, purity, and quantity. The prices listed are for research-grade quantities and may differ for bulk purchases.

Discussion of Cost vs. Performance

From the data presented, the D149 dye demonstrates a competitive power conversion efficiency, in some cases outperforming the ruthenium-based dyes. A notable advantage of D149 is its high molar extinction coefficient, which allows for greater light absorption.[5] This characteristic can potentially lead to the use of thinner semiconductor layers, reducing manufacturing costs and material consumption.

While the initial purchase price of research-grade D149 is comparable to N719, the absence of the rare and expensive metal ruthenium in its structure suggests a greater potential for cost reduction in large-scale production.[7] The synthesis of organic dyes like D149 is generally considered more straightforward and environmentally benign compared to the synthesis of complex organometallic compounds like N719 and N3.

Experimental Protocols

To ensure reproducibility and accurate comparison of results, standardized experimental protocols are crucial. The following section outlines a general methodology for the fabrication and characterization of a D149-sensitized solar cell.

I. Fabrication of TiO₂ Photoanode

• Substrate Cleaning: Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and ethanol (B145695) for 15 minutes each.

• TiO₂ Paste Deposition: A layer of titanium dioxide (TiO₂) paste is deposited on the conductive side of the FTO glass using the doctor-blade technique. The thickness of the layer can be controlled by using adhesive tape as a spacer.

• Sintering: The TiO₂-coated substrate is gradually heated to 500°C and maintained at this temperature for 30 minutes to ensure the formation of a mesoporous nanostructure and good electrical contact with the FTO.

• TiCl₄ Treatment (Optional but Recommended): After cooling to 70°C, the TiO₂ film is immersed in a 40 mM aqueous TiCl₄ solution for 30 minutes and then rinsed with deionized water and ethanol. This treatment can improve the necking between TiO₂ particles and enhance electron transport. The film is then sintered again at 500°C for 30 minutes.

II. Dye Sensitization

• Dye Solution Preparation: A 0.3 to 0.5 mM solution of D149 dye is prepared in a suitable solvent, typically a 1:1 volume ratio of acetonitrile (B52724) and tert-butanol.

• Immersion: The sintered TiO₂ photoanode, while still warm (around 80-100°C), is immersed in the D149 dye solution and kept in a dark, sealed container for 12-24 hours to ensure complete dye adsorption.

• Rinsing: After sensitization, the photoanode is rinsed with the same solvent used for the dye solution to remove any non-adsorbed dye molecules and then dried.

III. Assembly of the DSSC

• Counter Electrode Preparation: A platinum (Pt) counter electrode is prepared by sputtering a thin layer of platinum onto an FTO glass substrate or by applying a drop of H₂PtCl₆ solution and heating it to 400°C for 15 minutes.

• Sealing: The dye-sensitized TiO₂ photoanode and the Pt counter electrode are assembled in a sandwich-like configuration, separated by a thin thermoplastic sealant (e.g., Surlyn®) with a thickness of about 25-60 µm. The assembly is then heated to melt the sealant and bond the two electrodes together, leaving two small holes for electrolyte filling.

• Electrolyte Injection: A liquid electrolyte, typically containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent like acetonitrile, is introduced into the cell through the pre-drilled holes in the counter electrode via vacuum backfilling.

• Sealing the Holes: The holes are then sealed with a small piece of the sealant and a coverslip to prevent electrolyte leakage.

IV. Characterization of the DSSC

• Current-Voltage (I-V) Measurement: The photovoltaic performance of the assembled DSSC is evaluated by measuring its current-voltage characteristics under simulated solar illumination (AM 1.5G, 100 mW/cm²). A solar simulator and a source meter are used for this measurement.

• Determination of Photovoltaic Parameters: From the I-V curve, the key performance parameters are determined:

  • Open-Circuit Voltage (Voc): The voltage at zero current.

  • Short-Circuit Current Density (Jsc): The current density at zero voltage.

  • Fill Factor (FF): Calculated as (Vmax × Jmax) / (Voc × Jsc), where Vmax and Jmax are the voltage and current density at the maximum power point.

  • Power Conversion Efficiency (PCE): Calculated as (Voc × Jsc × FF) / Pin, where Pin is the power of the incident light.

• Incident Photon-to-Current Conversion Efficiency (IPCE) Measurement: The IPCE spectrum is measured to determine the quantum efficiency of the solar cell at different wavelengths of light. This is done using a monochromator, a light source, and a calibrated photodiode.

Workflow and Pathway Diagrams

To visualize the decision-making process and the fundamental operational pathway of a DSSC, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for cost-performance analysis of DSSC dyes.

Caption: Electron transfer pathway in a dye-sensitized solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. D149 染料 98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ossila.com [ossila.com]
• 7. Pioneering an Innovative Eco‐Friendly N719 Dye‐Sensitized Solar Cell through Modelling and Impedance Spectroscopy Analysis for Energy Sustainability - PMC [pmc.ncbi.nlm.nih.gov]

Validating Theoretical Models of D149 Dye Performance in Dye-Sensitized Solar Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental performance of the organic dye D149 with the benchmark ruthenium-based dye N719 and another high-performing organic dye, SFA-7, in the context of Dye-Sensitized Solar Cells (DSSCs). The data presented here can be used to validate and refine theoretical models that predict the performance of photosensitizing dyes. Detailed experimental protocols are provided to ensure the reproducibility of the results.

Performance Comparison of DSSC Sensitizers

The following table summarizes the key performance parameters of DSSCs sensitized with D149, N719, and SFA-7 dyes under comparable experimental conditions. These parameters include the short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and overall power conversion efficiency (η).

Dye	Photoanode Material	Jsc (mA/cm²)	Voc (V)	FF	η (%)	Reference
D149	Rutile TiO₂	-	-	-	5.8	[1][2][3]
N719	Rutile TiO₂	-	-	-	5.6	[1][2][3]
D149	Anatase TiO₂	-	-	-	5.8	[4][5]
N719	Anatase TiO₂	15.33	0.74	0.64	7.29	[6]
SFA-7	Anatase TiO₂	16.15	0.75	0.62	7.56	[6]

Theoretical Modeling and Experimental Validation Workflow

Theoretical models, often employing Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), are crucial for predicting the electronic and optical properties of new dyes. The workflow for validating these models against experimental data is outlined below.

Caption: Workflow for validating theoretical dye models.

Experimental Protocols

This section details the typical experimental procedures for fabricating and characterizing DSSCs to obtain the performance data presented above.

I. Photoanode Preparation

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried under a stream of nitrogen.

• TiO₂ Paste Deposition: A compact blocking layer of TiO₂ is first deposited on the FTO glass by spin-coating a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate)) and annealing at 500°C for 30 minutes. Subsequently, a mesoporous layer of TiO₂ nanoparticles (e.g., P25) is deposited by screen printing or doctor-blading.

• Sintering: The TiO₂-coated substrates are gradually heated to 500°C and sintered for 30 minutes to ensure good electrical contact between the nanoparticles and the FTO substrate.

• Post-treatment: After cooling to about 80°C, the films are often treated with a TiCl₄ solution to improve the necking between TiO₂ particles and passivate surface states. The films are then rinsed with deionized water and ethanol (B145695) and annealed again at 500°C for 30 minutes.

II. Dye Sensitization

• Dye Solution Preparation: Dye solutions are prepared by dissolving the dyes (e.g., 0.3 mM D149, N719, or SFA-7) in a suitable solvent, typically a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v).

• Dye Adsorption: The cooled TiO₂ photoanodes are immersed in the dye solution and kept at room temperature for 12-24 hours in a dark environment to ensure complete dye uptake.

• Rinsing: After sensitization, the photoanodes are rinsed with the same solvent used for the dye solution to remove any non-adsorbed dye molecules and then dried.

III. DSSC Assembly

• Counter Electrode Preparation: A thin layer of a platinum catalyst is deposited on another FTO glass substrate, typically by sputtering or by spreading a drop of H₂PtCl₆ solution and heating it to 400°C for 15 minutes.

• Cell Assembly: The dye-sensitized photoanode and the Pt-coated counter electrode are assembled into a sandwich-type cell, separated by a thin polymer spacer (e.g., 25 µm thick Surlyn).

• Electrolyte Injection: The space between the electrodes is filled with an electrolyte solution using a vacuum back-filling method. A common electrolyte consists of 0.6 M 1-butyl-3-methylimidazolium iodide (BMII), 0.03 M I₂, 0.1 M guanidinium (B1211019) thiocyanate (B1210189) (GuNCS), and 0.5 M 4-tert-butylpyridine (B128874) (TBP) in a mixture of acetonitrile and valeronitrile (B87234) (85:15 v/v).

• Sealing: The injection hole is sealed with a small piece of Surlyn and a cover glass to prevent electrolyte leakage.

IV. Photovoltaic Characterization

• J-V Measurement: The current density-voltage (J-V) characteristics of the assembled DSSCs are measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²). A black mask with an aperture is used to define the active area of the cell.

• IPCE Measurement: The incident photon-to-current conversion efficiency (IPCE) is measured as a function of wavelength using a monochromator with a xenon lamp as the light source.

Signaling Pathway in a Dye-Sensitized Solar Cell

The following diagram illustrates the key electron transfer processes that occur within a DSSC, leading to the generation of a photocurrent.

Caption: Electron transfer pathway in a DSSC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells--a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of innovative triphenylamine-functionalized organic photosensitizers outperformed the benchmark dye N719 for high-efficiency dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of D149 Dye Adsorption Isotherms: A Methodological Guide

A comprehensive comparative analysis of the adsorption isotherms for the indoline (B122111) dye D149 is currently challenging due to a scarcity of specific studies in publicly available literature. Research on D149 has predominantly focused on its application in dye-sensitized solar cells (DSSCs), emphasizing its performance on titanium dioxide (TiO2) surfaces rather than a systematic evaluation of its adsorption behavior across various materials and isotherm models.

Data Presentation: Adsorption Isotherm Parameters

A comparative analysis of dye adsorption is best presented by summarizing the key parameters derived from different isotherm models. These models, including the Langmuir, Freundlich, Temkin, and Dubinin-Radushkevich isotherms, provide insights into the adsorption mechanism, surface properties, and adsorption capacity. When experimental data for D149 becomes available, it can be tabulated as follows for clear comparison.

Table 1: Hypothetical Comparative Data for D149 Dye Adsorption Isotherms on Various Adsorbents

Adsorbent	Isotherm Model	Parameters	Value	Correlation Coefficient (R²)
Adsorbent A	Langmuir	q_max (mg/g)	Value	Value
K_L (L/mg)	Value
Freundlich	K_F ((mg/g)(L/mg)^(1/n))	Value	Value
n	Value
Temkin	B (J/mol)	Value	Value
A_T (L/g)	Value
Dubinin-Radushkevich	q_s (mg/g)	Value	Value
K_ad (mol²/kJ²)	Value
Adsorbent B	Langmuir	q_max (mg/g)	Value	Value
K_L (L/mg)	Value
Freundlich	K_F ((mg/g)(L/mg)^(1/n))	Value	Value
n	Value
Temkin	B (J/mol)	Value	Value
A_T (L/g)	Value
Dubinin-Radushkevich	q_s (mg/g)	Value	Value
K_ad (mol²/kJ²)	Value

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the scientific validity of any comparative study. The following outlines a standard methodology for determining the adsorption isotherms of a dye like D149.

Materials and Reagents

• Adsorbate: D149 dye (5-[(E)-2-(1,1,6-trimethyl-1,2,3,4-tetrahydronaphthalen-5-yl)ethenyl]-2,2'-bithiophene-5-carboxylic acid) of analytical grade.

• Adsorbents: Various materials to be tested (e.g., activated carbon, zeolites, clays, semiconductor oxides like TiO2).

• Solvent: High-purity solvent for preparing dye stock solutions (e.g., ethanol, acetonitrile, or deionized water, depending on dye solubility).

• pH adjustment: Solutions of HCl and NaOH (e.g., 0.1 M) for adjusting the initial pH of the dye solutions.

Preparation of Dye Solutions

A stock solution of D149 dye (e.g., 1000 mg/L) is prepared by dissolving a precisely weighed amount of the dye in a known volume of the chosen solvent. A series of standard solutions of varying initial concentrations (e.g., 10, 20, 50, 100, 200 mg/L) are then prepared by diluting the stock solution.

Batch Adsorption Experiments

Batch adsorption studies are performed to determine the equilibrium adsorption capacity of the adsorbent.

• A fixed amount of the adsorbent (e.g., 0.1 g) is added to a series of flasks, each containing a known volume (e.g., 50 mL) of the D149 dye solution with different initial concentrations.

• The initial pH of the solutions is adjusted to a desired value.

• The flasks are agitated in a shaker at a constant temperature (e.g., 25 °C) for a predetermined time sufficient to reach equilibrium. This equilibrium time is determined from preliminary kinetic studies.

• After reaching equilibrium, the solid and liquid phases are separated by centrifugation or filtration.

• The final concentration of the D149 dye remaining in the supernatant is determined using a UV-Vis spectrophotometer at the wavelength of maximum absorbance (λ_max) for D149.

Data Analysis

The amount of dye adsorbed at equilibrium, q_e (mg/g), is calculated using the following equation:

q_e = (C_0 - C_e) * V / m

where:

• C_0 is the initial dye concentration (mg/L)

• C_e is the equilibrium dye concentration (mg/L)

• V is the volume of the dye solution (L)

• m is the mass of the adsorbent (g)

The experimental data (q_e vs. C_e) are then fitted to various isotherm models (Langmuir, Freundlich, etc.) to determine the adsorption parameters.

Mandatory Visualization

A diagram illustrating the logical workflow of a comparative adsorption isotherm study provides a clear overview of the process.

Caption: Workflow for the comparative analysis of dye adsorption isotherms.

Assessing the Impact of D149 Dye on DSSC Color and Transparency: A Comparative Guide

The indoline-based organic dye, D149, has emerged as a prominent sensitizer (B1316253) in Dye-Sensitized Solar Cells (DSSCs) due to its high molar extinction coefficient and impressive power conversion efficiencies. Beyond its performance, the aesthetic characteristics of DSSCs, namely their color and transparency, are critical for applications in building-integrated photovoltaics (BIPV) and consumer electronics. This guide provides a comparative analysis of the impact of D149 dye on the color and transparency of DSSCs, supported by available experimental data and detailed methodologies for assessment.

Performance Comparison of D149 with Alternative Dyes

While specific quantitative data on the color and transparency of D149-sensitized DSSCs compared to other common dyes under identical conditions is limited in the reviewed literature, a comparison of their photovoltaic performance provides valuable context. The D149 dye is often benchmarked against the ruthenium-based dye N719, a standard in DSSC research.

Dye	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (Voc)	Short-Circuit Current Density (Jsc)	Fill Factor (FF)
D149	~5.8% to 9.0%	~0.6 V - 0.7 V	~12 mA/cm² - 18 mA/cm²	~0.6 - 0.7
N719	~5.6% to 11.2%	~0.7 V - 0.8 V	~10 mA/cm² - 20 mA/cm²	~0.6 - 0.7
Z907	~7.0% to 11.4%	~0.7 V - 0.8 V	~15 mA/cm² - 22 mA/cm²	~0.6 - 0.7

Note: The performance parameters can vary significantly based on the specific cell architecture, electrolyte composition, and semiconductor material used.

The D149 dye, being a metal-free organic dye, offers a cost-effective alternative to ruthenium-based dyes like N719 and Z907. Its high molar extinction coefficient allows for the use of thinner semiconductor layers, which can potentially enhance the transparency of the DSSC.

Impact on Color and Transparency

The color of a DSSC is primarily determined by the absorption spectrum of the sensitizing dye. The D149 dye exhibits a strong absorption maximum in the range of 525-550 nm, which corresponds to the green-yellow region of the visible spectrum. Consequently, a DSSC sensitized with D149 will transmit the complementary colors, resulting in a reddish-purple appearance.

The transparency of the DSSC is influenced by several factors, including the thickness of the semiconductor layer, the concentration of the dye, and the light-scattering properties of the photoanode. While no direct comparative studies providing specific Average Visible Transmittance (AVT) values for D149 versus other dyes were identified, the higher molar extinction coefficient of D149 suggests that a thinner TiO2 layer could be used to achieve sufficient light harvesting, which would in turn lead to higher transparency.

Experimental Protocols for Assessing Color and Transparency

To quantitatively assess the color and transparency of DSSCs, a series of standardized experimental protocols should be followed.

UV-Visible Spectrophotometry

This technique is fundamental for determining the light absorption properties of the dye and the overall transmittance of the DSSC.

Methodology:

• Sample Preparation: Prepare the complete DSSC device. A reference sample (a blank cell without the dye) should also be prepared for baseline correction.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Place the reference cell in the reference beam path and the sample cell in the sample beam path.

  • Scan the wavelength range of interest (typically 300-800 nm).

  • The resulting spectrum will provide the absorbance of the dye-sensitized photoanode and the total transmittance of the DSSC.

• Data Analysis: From the transmittance spectrum, the Average Visible Transmittance (AVT) can be calculated by averaging the transmittance values over the visible spectrum (380-780 nm), weighted by the photopic response of the human eye.

Colorimetry

Colorimetry provides a quantitative measure of the color of the DSSC as perceived by a human observer. The CIELAB color space is the most common system used for this purpose.

Methodology:

• Instrumentation: A colorimeter or a spectrophotometer with color measurement capabilities is required.

• Measurement:

  • Calibrate the instrument using a standard white tile.

  • Place the DSSC sample over the measurement port.

  • The instrument will measure the light reflected from or transmitted through the sample and provide the L, a, and b* coordinates.

• Data Interpretation:

  • L* represents lightness (0 = black, 100 = white).

  • a represents the red-green axis (+a = red, -a* = green).

  • b represents the yellow-blue axis (+b = yellow, -b* = blue).

Haze Measurement

Haze is the scattering of light as it passes through a transparent material, which can affect the clarity of the view through the DSSC.

Methodology:

• Instrumentation: A haze meter that complies with ASTM D1003 standard.

• Measurement:

  • Calibrate the instrument.

  • Place the DSSC sample in the designated holder.

  • The instrument measures the total and diffuse transmittance of light through the sample.

• Data Calculation: Haze is calculated as the percentage of the transmitted light that is scattered by more than 2.5 degrees from the incident beam direction.

Visualizations

Caption: Experimental workflow for the fabrication and characterization of a D149-sensitized DSSC.

Caption: Simplified signaling pathway of a Dye-Sensitized Solar Cell (DSSC).

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of D149 Dye

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals is a cornerstone of operational safety and environmental responsibility. This guide provides a detailed framework for the safe disposal of D149 dye, a combustible solid with a high water hazard classification (WGK 3), underscoring the necessity of treating it as hazardous waste.[1] While specific institutional protocols may vary, the following procedures outline a standardized approach to managing D149 dye waste.

Crucially, before beginning any disposal process, it is imperative to consult the official Safety Data Sheet (SDS) for D149 dye. The SDS provides comprehensive information regarding the specific hazards, handling, storage, and disposal requirements for this chemical.[2]

Immediate Safety and Handling

Prior to handling D149 dye for disposal, ensure that all appropriate Personal Protective Equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling of D149 dye waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3] It is also essential to have a spill kit readily accessible.

Step-by-Step Disposal Protocol

The disposal of D149 dye must adhere to hazardous waste regulations. Under no circumstances should it be disposed of down the drain or in regular solid waste.[4][5]

• Waste Identification and Segregation:

  • Identify all waste streams containing D149 dye. This includes pure excess dye, contaminated solutions (e.g., from rinsing), and contaminated solid materials (e.g., gloves, weighing paper, absorbent pads).

  • Segregate D149 dye waste from other chemical waste streams to prevent potentially hazardous reactions.[3][6] Never mix incompatible wastes.[4]

• Container Selection and Labeling:

  • Use only approved, chemically compatible, and leak-proof containers for storing D149 dye waste.[6][7] The container must have a secure screw-top cap and be in good condition.[7]

  • All waste containers must be clearly labeled as "Hazardous Waste."[6] The label should include the full chemical name ("D149 Dye"), the specific contents and their approximate concentrations, and any known hazards (e.g., "Combustible Solid").[2]

• Waste Accumulation and Storage:

  • Store the sealed hazardous waste container in a designated and properly ventilated Satellite Accumulation Area (SAA) within the laboratory.[7][8]

  • Ensure that the waste container is kept closed at all times, except when adding waste.[4][5]

  • Store the container in secondary containment to prevent the spread of material in case of a leak.[4][6]

• Disposal of Empty Containers:

  • A container that has held D149 dye is also considered hazardous waste.

  • To decontaminate an empty container, it must be triple-rinsed with a suitable solvent.[3][5][9]

  • The rinsate from this process must be collected and disposed of as hazardous waste.[3][4][9]

  • After triple-rinsing, the original labels on the container should be defaced or removed, and the container can then be disposed of as non-hazardous solid waste, in accordance with institutional guidelines.[3][4]

• Arranging for Final Disposal:

  • Once the waste container is full or has reached the maximum allowable accumulation time as per your institution's policy, contact your Environmental Health and Safety (EHS) department to schedule a waste pickup.[4]

  • Do not transport hazardous waste outside of the laboratory. Only authorized EHS personnel should handle the final removal and disposal.[5]

Chemical Waste Segregation Guidelines

To ensure safety and proper disposal, it is critical to segregate chemical waste. The following table provides a general guideline for the segregation of common laboratory waste streams. D149 dye, as a solid organic waste, should be collected separately.

Waste Category	Description	Storage Container	Incompatible With
Solid Organic Waste (e.g., D149 Dye)	Non-halogenated organic solids, dye powders.	Labeled, sealed, compatible container or bag.	Acids, bases, oxidizers, aqueous solutions.
Halogenated Solvents	Organic solvents containing fluorine, chlorine, bromine, or iodine (e.g., Dichloromethane, Chloroform).	Clearly labeled, compatible container.	Non-halogenated solvents, acids, bases, oxidizers.
Non-Halogenated Solvents	Organic solvents without halogens (e.g., Hexane, Ethanol, Acetonitrile).	Clearly labeled, compatible container.	Halogenated solvents, acids, bases, oxidizers.
Aqueous Acidic Waste	Acidic solutions (pH ≤ 2).[8]	Clearly labeled, compatible container (typically plastic).	Bases, organic solvents, cyanides, sulfides.
Aqueous Basic Waste	Basic solutions (pH ≥ 12.5).[8]	Clearly labeled, compatible container (typically plastic).	Acids, organic solvents.
Reactive/Oxidizer Waste	Chemicals that are unstable, react violently with water, or are strong oxidizers.	Store separately in a designated area. Consult EHS immediately.	Reducing agents, organic compounds, flammables.

Experimental Protocols

The primary "experimental protocol" for the disposal of D149 dye is the adherence to the step-by-step procedure outlined above, which is a standard practice in chemical laboratory safety. No experimental procedures for the chemical alteration or neutralization of D149 dye for disposal are recommended without explicit instructions from the manufacturer's SDS and your institution's EHS department.

Visualizing the Disposal Workflow

The following diagrams illustrate the general workflow for managing laboratory chemical waste and the decision-making process for the disposal of empty chemical containers.

General workflow for laboratory chemical waste management.

Decision workflow for empty chemical container disposal.

References

• 1. D149 Dye 98 HPLC 786643-20-7 [sigmaaldrich.com]
• 2. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. gzlabfurniture.com [gzlabfurniture.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Essential Safety and Operational Guidance for Handling D149 Dye

Disclaimer: A comprehensive, GHS-compliant Safety Data Sheet (SDS) for D149 Dye was not located during the information gathering process. One supplier source suggests that D149 Dye is not classified as a hazardous substance or mixture. However, as it is described as a photosensitive organic sensitizer, the following guidance is based on established best practices for handling such chemicals in a laboratory setting. It is imperative to supplement these recommendations with a thorough risk assessment specific to your experimental conditions.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with D149 Dye. The following protocols are designed to minimize risk and ensure safe handling, storage, and disposal.

Hazard Assessment and Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling D149 Dye.

PPE Category	Item	Specification	Purpose
Eye Protection	Safety Goggles	ANSI Z87.1 compliant, chemical splash goggles.	Protects eyes from dust particles and splashes of dye solutions.
Face Shield	To be worn over safety goggles.	Provides an additional layer of protection for the face against splashes.
Hand Protection	Disposable Gloves	Nitrile gloves. Double-gloving is recommended.	Prevents skin contact with the dye. Check for tears and replace immediately upon contamination.
Body Protection	Laboratory Coat	Full-length, long-sleeved lab coat.	Protects skin and personal clothing from contamination.
Chemical-Resistant Apron	To be worn over the lab coat.	Provides an additional barrier against spills and splashes, especially when handling larger quantities or preparing solutions.
Respiratory Protection	N95 Respirator or higher	NIOSH-approved.	Recommended when handling the powdered form of the dye to prevent inhalation of fine particles. A full-face respirator may be required for large spills.
Foot Protection	Closed-toe Shoes	Sturdy, non-perforated shoes that cover the entire foot.	Protects feet from spills and falling objects.

Operational Plan: Safe Handling and Storage

Adherence to these step-by-step procedures is critical to minimize exposure and ensure a safe working environment.

Preparation and Weighing of Powdered Dye:

• Designated Area: All handling of powdered D149 Dye must be conducted in a designated area, such as a certified chemical fume hood or a glove box, to contain any airborne particles.

• Surface Protection: Before starting, cover the work surface with absorbent, disposable bench paper.

• Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, containers, etc.) is within the containment area before opening the dye container.

• Don PPE: Put on all required PPE as listed in the table above.

• Weighing: Carefully weigh the desired amount of dye. Avoid creating dust clouds by using a spatula to gently transfer the powder.

• Container Sealing: Immediately after weighing, securely close the primary container of the dye.

• Clean-up: Wipe down the spatula and any other reusable equipment with a damp cloth or paper towel. Dispose of all contaminated disposable materials (weigh boats, bench paper, gloves) in the designated solid chemical waste container.

Solution Preparation:

• Solvent Selection: D149 Dye is soluble in solvents such as a 1:1 (v/v) mixture of acetonitrile (B52724) and tert-butanol, as well as DMSO.[1]

• Dissolving: In a designated fume hood, add the weighed dye powder to the appropriate solvent in a suitable container. Cap the container and mix by vortexing or sonicating until the dye is fully dissolved.

• Labeling: Clearly label the container with the dye name, concentration, solvent, and date of preparation.

Storage:

• Powder: Store D149 Dye in a tightly sealed, opaque container in a cool, dry, and dark place.

• Solutions: Protect solutions from light by storing them in amber vials or by wrapping the container with aluminum foil.[2] For long-term storage, aliquoting the solution can prevent degradation from repeated freeze-thaw cycles.[1] Recommended storage conditions for solutions are -20°C for up to one month or -80°C for up to six months.[1]

Caption: Workflow for the safe handling and preparation of D149 Dye.

Disposal Plan

Proper disposal of D149 Dye and associated waste is crucial to prevent environmental contamination and ensure laboratory safety.

Waste Segregation:

• Solid Waste: All disposable materials contaminated with D149 Dye, such as gloves, bench paper, weigh boats, and paper towels, should be collected in a designated, sealed, and clearly labeled solid chemical waste container.

• Liquid Waste: Unused or waste solutions of D149 Dye should be collected in a dedicated, sealed, and clearly labeled liquid chemical waste container. Do not mix with other chemical waste streams unless compatibility is confirmed.

• Sharps Waste: Any sharps (e.g., needles, contaminated glassware) should be disposed of in a designated sharps container for chemical waste.

Disposal Procedure:

• Characterize Waste: All waste must be characterized. Given the lack of specific data for D149, it should be treated as a chemical waste.

• Container Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full chemical name ("D149 Dye"), the solvent used, and the approximate concentration.

• Storage of Waste: Store waste containers in a designated satellite accumulation area. Ensure secondary containment is used for liquid waste to prevent spills.

• Waste Pickup: Arrange for waste disposal through your institution's Environmental Health & Safety (EH&S) department. Follow their specific procedures for waste pickup requests.

Caption: Disposal workflow for waste materials contaminated with D149 Dye.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]